2-FLUORO-4-HYDROXYBENZENE-1-SULFONAMIDE

• CAS: 919360-45-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the In Vitro Mechanism of Action of 2-fluoro-4-hydroxybenzene-1-sulfonamide

This guide provides a comprehensive framework for elucidating the in vitro mechanism of action of 2-fluoro-4-hydroxybenzene-1-sulfonamide, a novel sulfonamide derivative. Given its structural classification, the primary hypothesized mechanism is the inhibition of the bacterial folic acid synthesis pathway. This document outlines a logical, multi-tiered experimental approach designed to rigorously test this hypothesis, assess its antibacterial efficacy, and explore potential off-target activities. The protocols herein are designed as self-validating systems, providing researchers, scientists, and drug development professionals with a robust roadmap for characterization.

Part 1: Foundational Antibacterial Activity Assessment

The initial and most critical step is to establish the compound's fundamental antibacterial properties. This not only confirms its potential as an antimicrobial agent but also provides essential parameters (e.g., Minimum Inhibitory Concentration) that inform subsequent mechanistic studies.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[1][2] We will employ the broth microdilution method, a standardized and quantitative technique.[3]

Experimental Protocol: Broth Microdilution MIC Assay

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate (18-24 hours culture), select 3-5 colonies of the test bacterium (e.g., Escherichia coli ATCC 25922, Staphylococcus aureus ATCC 29213).

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ Colony Forming Units (CFU)/mL.[3]

  • Dilute this suspension in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.[2]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of 2-fluoro-4-hydroxybenzene-1-sulfonamide in dimethyl sulfoxide (DMSO).

  • In a sterile 96-well microtiter plate, perform a two-fold serial dilution of the compound in CAMHB to achieve a range of desired concentrations.[4]

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well.

  • Include a positive control (bacteria in broth without the compound) and a negative control (broth only).

  • Incubate the plate at 35-37°C for 16-20 hours.[1]

• Result Interpretation:

  • The MIC is visually determined as the lowest concentration of the compound that completely inhibits bacterial growth (no turbidity).[1]

Data Presentation: Anticipated MIC Values

Bacterial Strain	Gram Type	Representative MIC Range (µg/mL)
Staphylococcus aureus	Gram-positive	8 - 64
Streptococcus pneumoniae	Gram-positive	16 - 128
Escherichia coli	Gram-negative	4 - 32
Pseudomonas aeruginosa	Gram-negative	>256 (Expected Resistance)

Part 2: Elucidating the Primary Mechanism: Targeting Folic Acid Synthesis

The hallmark of sulfonamides is their role as competitive inhibitors of dihydropteroate synthase (DHPS), a key enzyme in the bacterial folate biosynthesis pathway.[5][6] The following experiments are designed to confirm this specific mode of action.

The Bacterial Folic Acid Synthesis Pathway

Bacteria synthesize folate de novo, a pathway absent in mammals, making it an excellent target for antimicrobial agents.[5] Sulfonamides, being structural analogs of p-aminobenzoic acid (PABA), competitively inhibit DHPS.[7]

Bacterial Folic Acid Synthesis and Sulfonamide Inhibition.

Dihydropteroate Synthase (DHPS) Inhibition Assay

This cell-free enzymatic assay directly measures the compound's ability to inhibit DHPS activity. A continuous spectrophotometric assay is a robust method for this purpose.[7][8][9][10]

Experimental Protocol: Spectrophotometric DHPS Inhibition Assay

• Principle: The activity of DHPS is measured using a coupled enzyme assay. DHPS produces dihydropteroate, which is then reduced by an excess of dihydrofolate reductase (DHFR), consuming NADPH. The rate of NADPH oxidation is monitored by the decrease in absorbance at 340 nm and is directly proportional to DHPS activity.[7][9]

• Reagents:

  • Assay Buffer: 50 mM HEPES pH 7.6, 10 mM MgCl₂, 1 mM DTT.

  • Purified recombinant DHPS enzyme.

  • Substrates: p-aminobenzoic acid (PABA) and 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP).

  • Coupling Enzyme: Dihydrofolate reductase (DHFR).

  • Cofactor: NADPH.

• Assay Execution (96-well plate format):

  • To each well, add the assay buffer, DHPS, DHFR, and NADPH.

  • Add serial dilutions of 2-fluoro-4-hydroxybenzene-1-sulfonamide (or DMSO for control).

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the reaction by adding the substrates (PABA and DHPP).

  • Immediately monitor the decrease in absorbance at 340 nm in a kinetic plate reader.[8]

• Data Analysis:

  • Calculate the initial reaction velocity for each inhibitor concentration.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.[7]

  • To determine the mechanism of inhibition (e.g., competitive), the assay is repeated with varying concentrations of PABA at fixed concentrations of the inhibitor. The data can then be analyzed using Lineweaver-Burk plots.[8]

Workflow for the DHPS Inhibition Assay.

Part 3: Selectivity and Off-Target Activity Profiling

A crucial aspect of drug development is to ensure that the compound is selective for its bacterial target and does not exhibit significant toxicity to mammalian cells. Additionally, the sulfonamide moiety is a known pharmacophore for other targets, such as carbonic anhydrases.[11]

Mammalian Cell Cytotoxicity Assay

The MTT assay is a standard colorimetric method for assessing the metabolic activity of cells, which serves as an indicator of cell viability and cytotoxicity.[12]

Experimental Protocol: MTT Assay

• Cell Seeding:

  • Seed a mammalian cell line (e.g., VERO or HepG2) in a 96-well plate at a density of 1 x 10⁴ cells/well.

  • Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[13]

• Compound Treatment:

  • Prepare serial dilutions of 2-fluoro-4-hydroxybenzene-1-sulfonamide in the cell culture medium.

  • Replace the existing medium with the medium containing the compound dilutions.

  • Incubate for 48-72 hours.[12]

• MTT Addition and Incubation:

  • Add MTT solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.[13]

• Solubilization and Measurement:

  • Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at approximately 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated control cells.

  • Determine the IC₅₀ value (the concentration that causes a 50% reduction in cell viability) from the dose-response curve.[12]

Carbonic Anhydrase (CA) Inhibition Assay

This assay will determine if the compound inhibits human carbonic anhydrase isoforms, a known off-target for some sulfonamides.

Experimental Protocol: Colorimetric CA Inhibition Assay

• Principle: This assay utilizes the esterase activity of CA on p-nitrophenyl acetate, which releases the chromogenic product p-nitrophenol. The rate of p-nitrophenol formation is monitored by the increase in absorbance at 405 nm.[14][15][16]

• Assay Execution (96-well plate format):

  • To each well, add assay buffer and the human CA enzyme (e.g., hCA I or hCA II).

  • Add serial dilutions of 2-fluoro-4-hydroxybenzene-1-sulfonamide (or a known CA inhibitor like Acetazolamide as a positive control).[14]

  • Pre-incubate at room temperature for 10 minutes.

  • Initiate the reaction by adding the substrate, p-nitrophenyl acetate.

  • Measure the absorbance at 405 nm in a kinetic mode.[17]

• Data Analysis:

  • Calculate the percentage of enzyme inhibition for each compound concentration.

  • Determine the IC₅₀ value from the dose-response curve.

Data Presentation: Anticipated Selectivity and Off-Target Activity

Assay	Target	Cell Line / Enzyme	Anticipated IC₅₀ (µM)	Selectivity Index (SI)
Cytotoxicity	Mammalian Cell Viability	VERO	>100	>10 (relative to E. coli MIC)
CA Inhibition	Off-Target Enzyme	hCA I	>50	-
CA Inhibition	Off-Target Enzyme	hCA II	>50	-

Selectivity Index (SI) = IC₅₀ (mammalian cells) / MIC (bacteria). A higher SI indicates greater selectivity for the bacterial target.

Conclusion and Synthesis of Findings

By systematically executing the experiments outlined in this guide, a comprehensive in vitro profile of 2-fluoro-4-hydroxybenzene-1-sulfonamide can be established. The integration of data from antibacterial susceptibility testing, direct enzyme inhibition assays, and mammalian cell cytotoxicity will provide a clear understanding of its mechanism of action, potency, and selectivity. A compound demonstrating a low MIC against target bacteria, a potent IC₅₀ against DHPS, and a high IC₅₀ against mammalian cells would be considered a promising lead candidate for further development. This structured, hypothesis-driven approach ensures scientific rigor and provides the critical data necessary for informed decision-making in the drug discovery pipeline.

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Rational Drug Design: Physicochemical Profiling of 2-Fluoro-4-hydroxybenzene-1-sulfonamide

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In the landscape of rational drug design, the precise manipulation of a molecule's physicochemical properties dictates its pharmacodynamic efficacy and pharmacokinetic viability. 2-Fluoro-4-hydroxybenzene-1-sulfonamide (CAS: 919360-45-5) represents a highly specialized molecular scaffold, primarily utilized in the development of next-generation Carbonic Anhydrase Inhibitors (CAIs)[1].

This whitepaper deconstructs the structural logic of this compound. By analyzing the synergistic effects of its three core functional groups—the primary sulfonamide, the ortho-fluorine atom, and the para-hydroxyl group—we elucidate how this molecule serves as an optimal Zinc Binding Group (ZBG) and a versatile synthetic hub for achieving isoform-selective enzyme inhibition[2].

Molecular Architecture & Physicochemical Data

The utility of 2-fluoro-4-hydroxybenzene-1-sulfonamide is rooted in its strict adherence to Lipinski’s Rule of Five and its highly tunable electronic properties.

Structural Decomposition

• Primary Sulfonamide (-SO₂NH₂): The canonical ZBG. In its deprotonated (anionic) state, it forms a tetrahedral coordination complex with the catalytic Zn²⁺ ion in the active site of metalloenzymes like Carbonic Anhydrase[3].

• 2-Fluoro Substitution (-F): Fluorine's extreme electronegativity exerts a strong electron-withdrawing inductive (-I) effect across the aromatic ring. This stabilizes the conjugate base of the adjacent sulfonamide, significantly lowering its pKa compared to unsubstituted benzenesulfonamides[4].

• 4-Hydroxy Substitution (-OH): Serves a dual purpose. Biologically, it acts as a hydrogen bond donor/acceptor. Chemically, it acts as a highly reactive nucleophilic handle for etherification or esterification, enabling the "tail approach" in drug design[5].

Quantitative Physicochemical Profile

The following table summarizes the core physicochemical parameters critical for formulation and target binding[6].

Property	Value	Implication for Drug Design
CAS Number	919360-45-5	Standardized chemical registry identifier.
Molecular Formula	C₆H₆FNO₃S	Low molecular weight allows for extensive downstream derivatization.
Molecular Weight	191.18 g/mol	Highly efficient ligand efficiency (LE) metrics.
Predicted LogP	~0.8 - 1.2	Optimal hydrophilicity; ensures excellent aqueous solubility for systemic delivery.
Hydrogen Bond Donors	3 (-OH, -NH₂)	Strong potential for interacting with active site residues (e.g., Thr199).
Hydrogen Bond Acceptors	4 (-O-, -SO₂-, -F)	Facilitates robust solvent-accessible surface area interactions.
Predicted pKa (SO₂NH₂)	~8.5	Critical: Lowered by the ortho-fluorine, increasing the active anionic fraction at physiological pH (7.4).

Mechanistic Role in Carbonic Anhydrase Inhibition

To understand the value of this compound, one must understand the causality behind its target engagement. Human Carbonic Anhydrases (hCAs) feature a conical active site. The bottom of this cone contains a highly conserved Zn²⁺ ion, while the middle and outer rims contain variable amino acid residues depending on the isoform (e.g., the ubiquitous hCA II vs. the tumor-associated hCA IX)[5].

The pKa Modulation via Fluorine (The "Why")

Unsubstituted benzenesulfonamide has a pKa of approximately 10.1. At a physiological pH of 7.4, less than 1% of the drug exists in the deprotonated sulfonamidate state (Ar-SO₂NH⁻)—the species required to bind the zinc ion.

By introducing a fluorine atom at the ortho position, the inductive (-I) effect pulls electron density away from the sulfonamide nitrogen. This stabilizes the resulting anion, dropping the pKa to ~8.5[4]. Consequently, the molar fraction of the active, deprotonated species at pH 7.4 increases logarithmically, driving a massive increase in binding affinity (K_d) without adding lipophilic bulk.

The "Tail Approach" via the Hydroxyl Group

Because the Zn²⁺ pocket is conserved across all 15 human CA isoforms, targeting the zinc alone leads to off-target toxicity. The 4-hydroxy group solves this. By using the -OH as a synthetic anchor, medicinal chemists can append diverse, bulky chemical "tails" (e.g., polyethers, peptides, or fluorophores). While the sulfonamide anchors to the zinc, the tail extends outward to interact with the variable outer rim of the enzyme, achieving exquisite isoform selectivity[5].

Structure-Activity Relationship (SAR) logic tree for 2-fluoro-4-hydroxybenzene-1-sulfonamide.

Experimental Methodologies: Self-Validating Protocols

To leverage this compound in drug design, its physicochemical and binding properties must be empirically validated. The following protocols are designed as self-validating systems to eliminate environmental artifacts.

Protocol 1: Potentiometric Determination of Sulfonamide pKa

Causality Check: Atmospheric CO₂ dissolves in aqueous solutions to form carbonic acid, which acts as an invisible buffer and artificially lowers the pH, skewing the pKa calculation of weak acids like sulfonamides. This protocol uses an Argon purge to create a closed, thermodynamically stable system.

Step-by-Step Methodology:

• System Calibration: Calibrate a glass electrode pH meter using standard buffers (pH 4.01, 7.00, 10.01) at a strictly controlled temperature of 25.0 ± 0.1 °C using a water-jacketed titration vessel.

• Sample Preparation: Dissolve 2.0 mM of 2-fluoro-4-hydroxybenzene-1-sulfonamide in a 0.15 M KCl background solution. Rationale: The 0.15 M KCl mimics physiological ionic strength, ensuring the measured pKa translates accurately to biological models.

• Inert Atmosphere: Seal the vessel and purge continuously with Argon gas for 15 minutes prior to and during the titration to exclude atmospheric CO₂.

• Titration Execution: Titrate the solution dynamically with standardized 0.1 M KOH (CO₂-free). Add titrant in 0.01 mL increments as the pH approaches the predicted pKa (~8.5).

• Data Analysis: Plot the first derivative of the titration curve (dpH/dV). The inflection points correspond to the pKa of the sulfonamide and the phenol group.

Protocol 2: Surface Plasmon Resonance (SPR) Binding Kinetics

Causality Check: Traditional endpoint assays (like IC50) do not differentiate between a drug that binds quickly and releases quickly, versus one that binds slowly but stays locked on. SPR provides real-time association (k_on) and dissociation (k_off) rates, which are critical for predicting in vivo drug residence time.

Step-by-Step Methodology:

• Surface Preparation: Utilize a CM5 sensor chip. Activate the dextran matrix using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

• Protein Immobilization: Dilute recombinant hCA II and hCA IX in 10 mM sodium acetate (pH 4.5) and inject over separate flow cells until an immobilization level of ~3000 RU is achieved. Quench unreacted esters with 1 M ethanolamine-HCl (pH 8.5).

• Ligand Preparation: Prepare a concentration series of the sulfonamide ligand (0.1 µM to 10 µM) in running buffer: PBS-P+ supplemented with 5% DMSO. Rationale: 5% DMSO prevents ligand aggregation, ensuring only monomeric binding is measured.

• Kinetic Injection: Inject the ligand series at a flow rate of 30 µL/min for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

• Validation & Fitting: Subtract the response of a blank reference cell to eliminate bulk refractive index changes. Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract K_d.

Standardized workflow for the physicochemical and kinetic profiling of novel CAIs.

Conclusion

2-Fluoro-4-hydroxybenzene-1-sulfonamide is not merely a chemical building block; it is a highly optimized pharmacophore. By leveraging the inductive effect of the ortho-fluorine to tune the sulfonamide's pKa, and utilizing the para-hydroxyl group as a vector for the "tail approach," researchers can rationally design therapeutics that overcome the historical limitations of off-target metalloenzyme toxicity. Rigorous, self-validating physicochemical profiling remains the cornerstone of translating this molecule from in vitro promise to clinical efficacy.

References

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Synthesis pathways and chemical precursors for 2-fluoro-4-hydroxybenzene-1-sulfonamide

An In-depth Technical Guide to the Synthesis of 2-fluoro-4-hydroxybenzene-1-sulfonamide

I. Executive Summary

This technical guide provides a comprehensive overview of viable synthetic pathways for the preparation of 2-fluoro-4-hydroxybenzene-1-sulfonamide, a fluorinated aromatic sulfonamide with potential applications as a key building block in medicinal chemistry and drug development. The presence of a primary sulfonamide, a fluoride atom, and a phenolic hydroxyl group offers multiple points for diversification and interaction with biological targets. This document outlines two distinct and logical synthetic routes, starting from commercially available precursors: 3-fluorophenol and 2-fluorophenol. Each pathway is detailed with step-by-step protocols, explanations of the underlying chemical principles, and visual diagrams to facilitate understanding and laboratory implementation. The methodologies are grounded in established and robust chemical transformations, ensuring a high degree of reliability and reproducibility for researchers and synthetic chemists.

II. Retrosynthetic Analysis and Strategic Overview

A retrosynthetic analysis of the target molecule, 2-fluoro-4-hydroxybenzene-1-sulfonamide (I), reveals two primary strategies based on key bond disconnections. The most logical disconnection is at the sulfur-nitrogen bond, leading back to the corresponding sulfonyl chloride (II). A subsequent disconnection of the carbon-sulfur bond on the aromatic ring points to two main synthetic approaches, which form the core of this guide.

Pathway A involves the construction of the substituted benzene ring from 3-fluoroanisole (IV), which itself is derived from 3-fluorophenol (V). This route relies on a directed electrophilic chlorosulfonation followed by ammonolysis and deprotection.

Pathway B utilizes a Sandmeyer-type reaction, a classic and powerful transformation for converting anilines into a variety of functional groups. This route begins with 2-fluorophenol (VIII) and proceeds through a nitration, reduction, and diazotization/chlorosulfonylation sequence.

Caption: Retrosynthetic analysis of 2-fluoro-4-hydroxybenzene-1-sulfonamide.

III. Pathway A: Synthesis from 3-Fluorophenol

This pathway is arguably the more direct route, leveraging the strong ortho-, para-directing effect of a methoxy group to control the regioselectivity of the key chlorosulfonation step. The intermediate, 2-fluoro-4-methoxybenzenesulfonyl chloride, is a known compound, which lends high confidence to this approach.[1]

Caption: Workflow for the synthesis of the target compound via Pathway A.

Data Summary for Pathway A

Step	Transformation	Key Reagents	Typical Yield
1	O-Methylation	3-Fluorophenol, Dimethyl Sulfate, K₂CO₃	>95%[2]
2	Chlorosulfonation	3-Fluoroanisole, Chlorosulfonic Acid	70-85% (Est.)
3	Ammonolysis	2-Fluoro-4-methoxybenzenesulfonyl chloride, NH₄OH	>90% (Est.)
4	O-Demethylation	2-Fluoro-4-methoxybenzenesulfonamide, BBr₃	80-95% (Est.)

Experimental Protocols for Pathway A

Step 1: Synthesis of 3-Fluoroanisole (IV)

• Causality: The phenolic proton of 3-fluorophenol is acidic and would react with the electrophilic chlorosulfonating agent in the next step. Therefore, it is protected as a methyl ether. This also enhances the electron-donating character of the oxygen, further activating the ring for electrophilic substitution.

• Protocol: Based on the procedure by Wang et al. (2021).[2]

  • To a stirred mixture of 3-fluorophenol (5.6 g, 0.05 mol) and ground potassium carbonate (20.7 g, 0.15 mol) in acetonitrile (60 mL), slowly add dimethyl sulfate (8.8 g, 0.07 mol) at 30-35°C.

  • After the addition, raise the temperature to 80-82°C and maintain for 4 hours, monitoring the reaction by TLC or HPLC until the starting material is consumed.

  • Cool the reaction to room temperature and quench by adding water and ethyl acetate.

  • Separate the organic phase, wash with water and then with saturated sodium chloride solution.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 3-fluoroanisole as the product.[2]

Step 2: Synthesis of 2-Fluoro-4-methoxybenzene-1-sulfonyl chloride (III)

• Causality: This is the key regioselective step. The methoxy group is a powerful ortho-, para-director. The sulfonation occurs preferentially at the para position due to lower steric hindrance. This position is also ortho to the fluorine atom, leading to the desired 2-fluoro-4-methoxy substitution pattern. Chlorosulfonic acid serves as both the sulfonating agent and the source of the chloride for the sulfonyl chloride group.

• Protocol: Adapted from general chlorosulfonation procedures.[3]

  • In a three-neck round-bottom flask equipped with a dropping funnel and a nitrogen inlet, cool chlorosulfonic acid (4-8 equivalents) to -25°C with an appropriate cooling bath.

  • Add 3-fluoroanisole (1.0 eq) portion-wise over 20-30 minutes, ensuring the internal temperature is maintained between -20°C and -25°C.

  • After the addition is complete, allow the reaction mixture to stir for an additional 10-20 minutes at low temperature before allowing it to warm slowly to room temperature.

  • Stir the reaction at room temperature for 2-4 hours, or until TLC/GC-MS analysis indicates complete consumption of the starting material.

  • Carefully quench the reaction by pouring the mixture onto crushed ice with vigorous stirring.

  • Extract the aqueous mixture with dichloromethane or ethyl acetate (3x).

  • Combine the organic layers, wash with cold water and brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude sulfonyl chloride.[4] Purification can be achieved by recrystallization or column chromatography if necessary.

Step 3: Synthesis of 2-Fluoro-4-methoxybenzene-1-sulfonamide (D)

• Causality: The highly electrophilic sulfur atom of the sulfonyl chloride is readily attacked by the nucleophilic nitrogen of ammonia, displacing the chloride ion and forming the stable sulfonamide S-N bond.

• Protocol: Adapted from the ammonolysis procedure described by El-Sayed et al.[5]

  • Dissolve the crude 2-fluoro-4-methoxybenzene-1-sulfonyl chloride (1.0 eq) in a suitable solvent like THF or dioxane.

  • Cool the solution to 0°C in an ice bath.

  • Add concentrated ammonium hydroxide (28-30%, 5-10 equivalents) dropwise to the solution with vigorous stirring.

  • After the addition, allow the reaction to warm to room temperature and stir for 30-60 minutes.

  • Monitor the reaction by TLC. Upon completion, remove the volatile materials using a rotary evaporator.

  • The resulting solid can be partitioned between ethyl acetate and water. The organic layer is washed, dried, and concentrated to give the crude sulfonamide, which can be purified by recrystallization.

Step 4: Synthesis of 2-Fluoro-4-hydroxybenzene-1-sulfonamide (I)

• Causality: Boron tribromide is a powerful Lewis acid that coordinates to the methoxy oxygen, facilitating a nucleophilic attack by the bromide ion on the methyl group, leading to cleavage of the methyl-oxygen bond. This method is effective for deprotecting aryl methyl ethers under conditions that are generally compatible with the sulfonamide functional group.[6]

• Protocol: Based on standard BBr₃ demethylation procedures.[6]

  • Dissolve 2-fluoro-4-methoxybenzene-1-sulfonamide (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

  • Cool the solution to -78°C using a dry ice/acetone bath.

  • Slowly add a 1M solution of boron tribromide (BBr₃) in DCM (1.5-2.0 eq) dropwise.

  • After addition, stir the reaction at -78°C for 1 hour, then allow it to warm slowly to room temperature and stir overnight.

  • Cool the reaction mixture to 0°C and carefully quench by the slow addition of water or methanol.

  • Dilute the mixture with ethyl acetate and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the final product, 2-fluoro-4-hydroxybenzene-1-sulfonamide. Purify by recrystallization or column chromatography as needed.

IV. Pathway B: Synthesis from 2-Fluorophenol

This pathway employs a classic Sandmeyer-type reaction on an aniline precursor. While involving more steps, it utilizes well-established and high-yielding transformations. The key challenge lies in the successful execution of the diazotization and chlorosulfonylation in the presence of a phenolic hydroxyl group, which may require careful pH control or a temporary protecting group strategy.

Caption: Workflow for the synthesis of the target compound via Pathway B.

Experimental Protocols for Pathway B

Step 1: Synthesis of 2-Fluoro-4-nitrophenol (VII)

• Causality: The hydroxyl group of 2-fluorophenol is a strongly activating ortho-, para-director. Nitration occurs preferentially at the less sterically hindered para-position to yield the desired 4-nitro isomer.

• Protocol: Adapted from standard phenol nitration procedures.[7]

  • Dissolve 2-fluorophenol (1.0 eq) in a suitable solvent like glacial acetic acid or concentrated sulfuric acid at 0-5°C.

  • Slowly add a pre-cooled nitrating mixture (concentrated nitric acid and concentrated sulfuric acid) dropwise, maintaining the temperature below 10°C.

  • Stir the mixture at low temperature for 1-2 hours after addition is complete.

  • Carefully pour the reaction mixture onto crushed ice to precipitate the product.

  • Collect the solid by filtration, wash thoroughly with cold water until the washings are neutral, and dry. The product can be purified by recrystallization from an ethanol/water mixture.

Step 2: Synthesis of 2-Fluoro-4-aminophenol (VI)

• Causality: The nitro group is selectively reduced to a primary amine without affecting the aromatic fluorine or hydroxyl groups. Catalytic hydrogenation over palladium on carbon is a clean and efficient method for this transformation.

• Protocol: Based on standard nitro group reduction methods.[8]

  • In a hydrogenation vessel, dissolve 2-fluoro-4-nitrophenol (1.0 eq) in ethanol or ethyl acetate.

  • Add a catalytic amount of 10% Palladium on Carbon (Pd/C) (1-5 mol%).

  • Pressurize the vessel with hydrogen gas (typically 1-4 atm) and stir vigorously at room temperature.

  • Monitor the reaction by TLC or by observing the cessation of hydrogen uptake.

  • Once complete, carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to yield 2-fluoro-4-aminophenol, which can be used directly or purified if necessary.

Step 3: Synthesis of 2-Fluoro-4-hydroxybenzene-1-sulfonyl chloride (II)

• Causality: This modern Sandmeyer-type reaction avoids the direct handling of gaseous SO₂. The aniline is converted in situ to a diazonium salt using tert-butyl nitrite. This highly reactive intermediate then reacts with a sulfur dioxide surrogate (DABSO) in the presence of a copper catalyst to form the sulfonyl chloride.[9][10]

• Protocol: Based on the Sandmeyer chlorosulfonylation procedure by Pincekova et al. (2024).[10]

  • In a reaction vessel, suspend 2-fluoro-4-aminophenol (1.0 eq), DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) adduct, 0.6 eq), and CuCl₂ (catalytic amount, e.g., 10 mol%) in a mixture of acetonitrile and 32% aqueous HCl (2.0 eq).

  • Add tert-butyl nitrite (1.1 eq) dropwise over 15-20 minutes at room temperature. An exotherm may be observed.

  • Stir the reaction for 1-2 hours after the addition is complete. Monitor by LC-MS for the formation of the sulfonyl chloride.

  • Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl and extract the product with ethyl acetate (3x).

  • Combine the organic phases, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The resulting residue can be purified by flash column chromatography.

Step 4: Synthesis of 2-Fluoro-4-hydroxybenzene-1-sulfonamide (I)

• Causality: As in Pathway A, the sulfonyl chloride readily reacts with ammonia to form the final sulfonamide product.

• Protocol: The procedure is identical to Step 3 of Pathway A, using 2-fluoro-4-hydroxybenzene-1-sulfonyl chloride as the starting material.

V. Conclusion

This guide has detailed two robust and scientifically sound synthetic pathways for the preparation of 2-fluoro-4-hydroxybenzene-1-sulfonamide. Pathway A, commencing from 3-fluorophenol, offers a more streamlined approach with excellent regiochemical control during the key chlorosulfonation step. Pathway B, starting from 2-fluorophenol, utilizes a classic Sandmeyer reaction sequence, for which modern, safer protocols are available. The choice of pathway may depend on the availability of starting materials, scale-up considerations, and the specific expertise of the research team. Both routes are built upon well-documented chemical transformations and provide a solid foundation for the successful laboratory synthesis of this valuable chemical building block.

VI. References

• El-Sayed, M. et al. (2014). Scheme 6: Ammonolysis of 2-nitro-4-(trifluoromethyl) benzene sulfonyl chloride. ResearchGate. Available at: [Link]

• Li, Y. et al. (2022). Tandem Reduction, Ammonolysis, Condensation, and Deamination Reaction for Synthesis of Benzothiadiazines and 1-(Phenylsulfonyl)-1H-benzimidazoles. The Journal of Organic Chemistry. Available at: [Link]

• Google Patents (2021). CN112759536A - Process for the preparation of substituted benzene sulfonyl chlorides. Available at:

• Pincekova, L. et al. (2024). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. PMC. Available at: [Link]

• Vedantu (n.d.). An amine on reaction with benzene sulphonyl chloride. Available at: [Link]

• Physics Wallah (2024). An amine on reaction with benzenesulphonyl chloride produces a compound insoluble in alkaline so.... YouTube. Available at: [Link]

• Wang, Y. et al. (2023). Efficient O-demethylation of lignin-derived aromatic compounds under moderate conditions. RSC Advances. Available at: [Link]

• Pincekova, L. et al. (2024). Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. Organic Chemistry Portal. Available at: [Link]

• Gómez-Palomino, A. & Cornella, J. (2021). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. Available at: [Link]

• Reddit (2017). Demethylation of an aryl methoxy group. Available at: [Link]

• Filo (2023). An amine on reaction with benzenesulphonyl chloride produces a compound i.... Available at: [Link]

• Google Patents (2021). CN115124410A - Preparation method of 2-fluoro-4-hydroxybenzaldehyde. Available at:

• Foster, A. P. et al. (2025). Refining Chlorosulfonation Methods for the Synthesis of a Perfluoroalkyl Arylsulfonimide (PFSI) Monomer. Belmont Digital Repository. Available at: [Link]

• Cole, T. B. et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Macmillan Group, Princeton University. Available at: [Link]

• Chem-Station (2024). O-Demethylation. Available at: [Link]

• Foster, A. P. et al. (2024). Refining Chlorosulfonation Methods for the Synthesis of a Perfluoroalkyl Arylsulfonimide (PFSI) Monomer. Belmont Digital Repository. Available at: [Link]

• Yang Research Group (2023). Efficient O-demethylation of lignin-derived aromatic compounds under moderate conditions. Available at: [Link]

• Wang, Y. et al. (2023). Efficient O-demethylation of lignin-derived aromatic compounds under moderate conditions. ResearchGate. Available at: [Link]

• Organic Chemistry Portal (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Available at: [Link]

• Patsnap (2016). 4-amino-3-fluorophenol and preparation method thereof. Available at: [Link]

• Lukin, O. et al. (2010). Synthesis of isomeric fluoronitrobenzene-sulfonyl chlorides. ResearchGate. Available at: [Link]

• ResearchGate (2013). A Convenient Synthesis of 4-Amino-2-fluoro-N-methyl-benzamide. Available at: [Link]

• Wang, F. et al. (2020). Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides. PubMed. Available at: [Link]

• Organic Syntheses (n.d.). 4-Cyano-2-methoxybenzenesulfonyl Chloride. Available at: [Link]

• Foley, D. et al. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. MDPI. Available at: [Link]

• National Center for Biotechnology Information (n.d.). 3-Fluoroanisole. PubChem. Available at: [Link]

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Technical Guide: A Multi-Pronged Strategy for Target Deconvolution of 2-fluoro-4-hydroxybenzene-1-sulfonamide

Abstract

The identification of a small molecule's cellular target is a critical step in drug discovery, essential for understanding its mechanism of action, predicting potential off-target effects, and enabling rational drug design. This guide provides a comprehensive, in-depth strategy for the target receptor and binding site identification of 2-fluoro-4-hydroxybenzene-1-sulfonamide. Recognizing the well-established role of the sulfonamide moiety in medicinal chemistry, we initiate our investigation with a hypothesis-driven approach targeting known sulfonamide-binding proteins, while simultaneously deploying unbiased, proteome-wide screening methods to ensure comprehensive target discovery. This document outlines a logical, multi-faceted workflow, integrating in silico prediction with orthogonal, state-of-the-art experimental validation techniques including Cellular Thermal Shift Assay (CETSA) and Drug Affinity Responsive Target Stability (DARTS), followed by direct binding confirmation and high-resolution structural analysis. Each protocol is detailed with an emphasis on the underlying scientific principles, ensuring both technical accuracy and practical applicability for researchers in drug development.

Introduction: The Compound and the Challenge

2-fluoro-4-hydroxybenzene-1-sulfonamide is a small molecule featuring a core benzenesulfonamide structure.[1][2] The sulfonamide functional group is a privileged scaffold in pharmacology, present in a wide array of therapeutics including antibacterial agents, diuretics, and anticonvulsants.[3][4][5] These drugs often function by mimicking endogenous molecules to competitively inhibit enzymes.[6] For instance, antibacterial sulfa drugs are structural analogues of p-aminobenzoic acid (PABA) and inhibit dihydropteroate synthase in the bacterial folic acid synthesis pathway.[3][7] Perhaps most famously, aromatic sulfonamides are potent inhibitors of carbonic anhydrases (CAs), a family of metalloenzymes crucial to many physiological processes.[8][9]

The fluorine substitution on the phenyl ring can significantly modulate the compound's physicochemical properties, such as pKa, lipophilicity, and metabolic stability, potentially enhancing its binding affinity and selectivity for a target protein.[10]

The fundamental challenge, or "target deconvolution," is to unequivocally identify the specific protein(s) with which this compound interacts to elicit a biological effect. A robust target identification strategy must be multifaceted, combining computational prediction with direct and indirect experimental evidence to build a compelling, self-validating case.[11][12]

Our Initial Hypothesis: Based on its chemical structure, 2-fluoro-4-hydroxybenzene-1-sulfonamide is a prime candidate for interaction with enzymes that have an affinity for sulfonamides, with the various isoforms of Carbonic Anhydrase (CA) being the most probable targets.[9][13][14]

Phase 1: In Silico Target Prediction & Hypothesis Refinement

Before committing to resource-intensive laboratory experiments, computational methods can rapidly screen vast biological target space to generate a ranked list of plausible protein candidates. This approach leverages existing knowledge of protein structures and ligand interactions.[15]

Rationale and Workflow

The goal of the in silico phase is to predict potential binding partners for 2-fluoro-4-hydroxybenzene-1-sulfonamide by assessing its structural and electrostatic complementarity to known protein binding sites. Our primary focus will be docking against the active sites of all human carbonic anhydrase isoforms, given the strong precedent for sulfonamide inhibition.[16]

Caption: The Drug Affinity Responsive Target Stability (DARTS) workflow. (Max Width: 760px)

Protocol: DARTS

• Cell Lysate Preparation: Culture relevant cells (e.g., a cancer cell line known to express CA IX like HT-29) and prepare a native protein lysate using a mild lysis buffer (e.g., M-PER) with protease inhibitors.

• Compound Treatment: Aliquot the lysate. Treat one aliquot with 2-fluoro-4-hydroxybenzene-1-sulfonamide (e.g., at 10-100 μM) and a control aliquot with vehicle (DMSO). Incubate for 1 hour at room temperature.

• Limited Proteolysis: Add a broad-spectrum protease like pronase to each aliquot at a predetermined, optimized concentration. Incubate for a short, fixed time (e.g., 15-30 minutes).

• Quenching and SDS-PAGE: Stop the digestion by adding SDS-PAGE loading buffer and boiling the samples. Separate the proteins on a 1D SDS-PAGE gel.

• Identification: Stain the gel with Coomassie Blue. Visually compare the compound-treated lane to the control lane. Any band that is more intense or uniquely present in the compound-treated lane represents a potentially protected protein. [17]6. Mass Spectrometry: Excise the protected bands from the gel. Perform in-gel trypsin digestion, followed by LC-MS/MS analysis to identify the protein(s) within the band.

Methodology 2: Cellular Thermal Shift Assay (CETSA)

Principle: CETSA operates on the principle of ligand-induced thermal stabilization. [18]When a ligand binds to its target protein within a cell, the resulting complex is typically more resistant to heat-induced denaturation. [19][20]By heating intact cells or lysates treated with the compound across a temperature gradient, one can measure the amount of soluble (non-denatured) target protein remaining at each temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement. [21][22]

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In vivo toxicity and safety profile of 2-fluoro-4-hydroxybenzene-1-sulfonamide

An In-Depth Technical Guide to Establishing the In Vivo Toxicity and Safety Profile of 2-Fluoro-4-hydroxybenzene-1-sulfonamide

Foreword for the Research Professional

The emergence of novel chemical entities presents both opportunities and challenges. 2-Fluoro-4-hydroxybenzene-1-sulfonamide, a structurally distinct sulfonamide, stands at the frontier of discovery. As of this writing, its in vivo toxicological landscape is largely unmapped. This guide is therefore not a retrospective summary of existing data, but a prospective, strategic framework for its comprehensive evaluation.

Designed for researchers, toxicologists, and drug development professionals, this document provides the scientific rationale and detailed methodologies required to rigorously assess the safety profile of this compound. We will move beyond rote protocol recitation to explore the causality behind each experimental choice, ensuring a self-validating and scientifically sound investigation. Our approach is rooted in internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD) and the International Council for Harmonisation (ICH), emphasizing a tiered strategy that prioritizes animal welfare while ensuring robust data generation for human risk assessment.

Introduction to 2-Fluoro-4-hydroxybenzene-1-sulfonamide: A Profile of Potential

2-Fluoro-4-hydroxybenzene-1-sulfonamide belongs to the sulfonamide class of compounds, a cornerstone of modern medicine and chemistry. Sulfonamides exhibit a vast range of biological activities, including antimicrobial, anti-inflammatory, and antidiabetic properties.[1][2][3] The incorporation of a fluorine atom is a common medicinal chemistry strategy to enhance metabolic stability, binding affinity, and bioavailability.[4]

Given its structure, 2-fluoro-4-hydroxybenzene-1-sulfonamide may possess unique pharmacological activities. However, before any potential therapeutic application can be explored, a thorough understanding of its safety is paramount. This guide outlines the critical path for establishing that safety profile, from initial hazard identification to specialized, long-term toxicity assessments.

Physicochemical and Preliminary Hazard Data

A review of available Safety Data Sheet (SDS) information provides an initial hazard assessment, crucial for safe handling and for informing the design of early toxicological studies.

Property	Data	Source
Chemical Name	2-Fluoro-4-hydroxybenzene-1-sulfonamide	[5]
CAS Number	919360-45-5	[6]
Molecular Formula	C₆H₆FNO₃S	-
GHS Hazard Statements	H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.	[6]
Precautionary Notes	Avoid contact with skin and eyes. Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE).	[6][7]

This preliminary profile suggests the compound has irritant properties and acute oral toxicity, which must be definitively characterized through formal in vivo studies.

A Strategic Framework for In Vivo Safety Assessment

A tiered, data-driven approach is essential for an efficient and ethical toxicological evaluation. The strategy begins with broad, acute assessments and progresses to more specific and long-term studies only as warranted by the data and the intended application of the compound. This workflow ensures that resources are used judiciously and animal use is minimized in accordance with the 3Rs (Replacement, Reduction, Refinement) principle.

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• 2. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. [vivo.weill.cornell.edu]
• 3. The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review [ajchem-b.com]
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• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: Protocol for Dissolving 2-Fluoro-4-hydroxybenzene-1-sulfonamide in DMSO for In Vitro Cell Assays

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Compound: 2-Fluoro-4-hydroxybenzene-1-sulfonamide (CAS: 919360-45-5)

Physicochemical Profiling & Solvent Rationale

To ensure reproducible cellular assays, the preparation of small-molecule stock solutions must be treated as a rigorous analytical procedure. 2-Fluoro-4-hydroxybenzene-1-sulfonamide is a specialized sulfonamide derivative with a molecular weight of 191.18 g/mol 1[1].

Why DMSO? Sulfonamides possess a highly polar sulfonamide group paired with a hydrophobic aromatic ring. Aprotic polar solvents like 2 disrupt the intermolecular hydrogen bonding of the crystal lattice, making it the premier solvent for sulfonamide dissolution[2].

Causality in Experimental Choices:

• Anhydrous Grade Requirement: DMSO is highly hygroscopic. Using standard benchtop DMSO introduces water into the stock, which can cause the hydrophobic compound to precipitate prematurely and degrade over time 3[3].

• Cytotoxicity Thresholds: DMSO alters cell membrane permeability and can induce apoptosis. For in vitro cell-based assays, it is critical to ensure the final concentration of DMSO in the culture medium remains strictly below 0.5%, with ≤0.1% being the gold standard for avoiding solvent-induced artifacts 4[4].

• Stepwise Aqueous Dilution: Rapidly pipetting a 10 mM DMSO stock directly into an aqueous buffer causes localized supersaturation, leading to micro-precipitation. A stepwise dilution strategy prevents the compound from "crashing out" of solution 5[5].

Self-Validating Protocol Methodology

This protocol is designed as a self-validating system. At each critical juncture, a quality control (QC) check ensures the integrity of the downstream assay.

Phase 1: Preparation of 10 mM Master Stock

• Equilibration (QC Check 1): Allow the sealed vial of 2-fluoro-4-hydroxybenzene-1-sulfonamide powder to equilibrate to room temperature for 30 minutes before opening. Validation: This prevents atmospheric moisture from condensing on the cold powder 3[3].

• Weighing: Using a calibrated analytical balance in a fume hood, accurately weigh out 1.91 mg of the compound into a sterile microcentrifuge tube [[6]](6].

• Dissolution: Add exactly 1.0 mL of anhydrous, cell-culture grade DMSO to the tube.

• Homogenization: Cap tightly and vortex for 1-2 minutes. If dissolution is incomplete, sonicate in a water bath for 5 minutes at room temperature 7[7].

• Visual Inspection (QC Check 2): Hold the tube against a light source. The solution must be completely clear with no visible particulate matter 8[8].

• Sterilization: Filter the solution through a 0.22 µm PTFE syringe filter (ensure the membrane is explicitly rated for DMSO compatibility) 7[7].

• Storage: Aliquot into single-use volumes (e.g., 50 µL) in amber tubes to prevent photodegradation and avoid freeze-thaw cycles. Store at -80°C for up to 6 months 8[8].

Phase 2: Stepwise Dilution for Cell Assays

• Thawing: Thaw a single 50 µL aliquot at room temperature.

• Intermediate Dilution: Create a 1 mM intermediate solution by adding 10 µL of the 10 mM stock to 90 µL of pre-warmed complete culture medium. Mix immediately by gentle pipetting 5[5].

• Final Assay Dilution: To achieve a 10 µM final assay concentration, dilute the intermediate solution 1:100 into the final cell culture plate (e.g., add 1 µL of intermediate to 99 µL of medium).

• Vehicle Control (QC Check 3): Prepare a negative control well containing the exact same final concentration of DMSO (0.1%) without the sulfonamide. Validation: This ensures any observed phenotypic changes are strictly attributable to the compound, not solvent toxicity 4[4].

Quantitative Reference Tables

Table 1: Physicochemical Properties

Property	Value
Compound Name	2-Fluoro-4-hydroxybenzene-1-sulfonamide
CAS Number	919360-45-5
Molecular Formula	C₆H₆FNO₃S
Molecular Weight	191.18 g/mol

| Recommended Solvent | Anhydrous DMSO (Cell Culture Grade) |

Table 2: Master Stock Preparation Matrix

Target Stock Concentration	Mass of Compound Required	Volume of Anhydrous DMSO
10 mM	1.91 mg	1.0 mL
20 mM	3.82 mg	1.0 mL

| 50 mM | 9.56 mg | 1.0 mL |

Table 3: Serial Dilution Matrix (Targeting 0.1% Final DMSO)

Stock Used	Intermediate Dilution (in Media)	Final Dilution (in Assay Well)	Final Compound Conc.	Final DMSO %
10 mM	1:10 (Yields 1 mM)	1:100 of Intermediate	10 µM	0.1%
10 mM	1:100 (Yields 100 µM)	1:100 of Intermediate	1 µM	0.01%

| 10 mM | 1:1000 (Yields 10 µM) | 1:100 of Intermediate | 0.1 µM | 0.001% |

System Workflows

The following diagrams illustrate the logical flow of the preparation and dilution phases.

Fig 1: End-to-end workflow for preparing a sterile 10 mM sulfonamide stock solution.

Fig 2: Stepwise dilution strategy to prevent precipitation and control DMSO toxicity.

References

• MedChemExpress. "Compound Handling Instructions." Available at:[Link][5]

• ResearchGate. "How do I make a stock solution of a substance in DMSO?" Available at:[Link][4]

• National Institutes of Health (PMC). "Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide." Available at: [Link][2]

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Application Notes: Utilizing 2-fluoro-4-hydroxybenzene-1-sulfonamide as a Carbonic Anhydrase Inhibitor

Introduction: The Therapeutic Promise of Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a superfamily of zinc-containing metalloenzymes that are fundamental to life, catalyzing the rapid and reversible hydration of carbon dioxide to bicarbonate and a proton (CO₂ + H₂O ⇌ HCO₃⁻ + H⁺).[1][2][3] This seemingly simple reaction is pivotal in a vast array of physiological processes, including respiration, pH homeostasis, electrolyte secretion, and biosynthetic pathways.[1][4] In humans, 15 different α-CA isoforms have been identified, each with distinct tissue distribution and subcellular localization, making them attractive targets for therapeutic intervention.[3][5] The inhibition of specific CA isoforms is a validated strategy for treating a range of pathologies, including glaucoma (CA II, IV), epilepsy (CA II, VII), and as diuretics (CA II, IV).[6][7][8] More recently, the focus has shifted to tumor-associated isoforms, particularly the transmembrane CAs IX and XII, which are overexpressed in many hypoxic cancers and play a crucial role in tumor acidosis and progression.[3][7][9]

The primary and most extensively studied class of CA inhibitors (CAIs) are the sulfonamides (R-SO₂NH₂).[4] Their mechanism of action relies on the deprotonated sulfonamide anion (R-SO₂NH⁻) coordinating to the catalytic Zn²⁺ ion in the enzyme's active site, effectively blocking the catalytic cycle.[3][9] While highly potent, a significant challenge in the development of sulfonamide-based CAIs is achieving isoform selectivity, as non-selective inhibition of ubiquitous isoforms like CA I and II can lead to undesirable side effects.[9]

This guide focuses on 2-fluoro-4-hydroxybenzene-1-sulfonamide (CAS: 919360-45-5), a benzenesulfonamide derivative designed for carbonic anhydrase inhibition.[10] Its core structure features the essential zinc-binding sulfonamide group. The substituted phenyl ring, or "tail," is engineered to interact with amino acid residues within the active site cavity. The strategic placement of the fluoro and hydroxyl groups is intended to exploit the subtle differences between CA isoforms, potentially conferring enhanced binding affinity and, critically, selectivity.[11] These application notes provide a detailed framework for researchers to characterize the inhibitory profile of this compound.

Mechanism of Action: A Visual Representation

The inhibitory action of a sulfonamide like 2-fluoro-4-hydroxybenzene-1-sulfonamide is a competitive process at the enzyme's active site. The inhibitor mimics the transition state of the native CO₂ hydration reaction.

Caption: Sulfonamide Inhibition of Carbonic Anhydrase.

Application Note 1: Assessing Isoform Selectivity

A critical step in characterizing any new CAI is to determine its inhibitory potency against a panel of physiologically relevant CA isoforms. This allows for the assessment of selectivity, which is paramount for predicting therapeutic efficacy and potential side effects. For instance, a compound intended for cancer therapy should ideally show high potency for tumor-associated isoforms (e.g., hCA IX, hCA XII) and low potency for ubiquitous, off-target isoforms (e.g., hCA I, hCA II).[9][12]

Recommended Isoform Panel:

• hCA I: A low-activity, cytosolic isoform found in red blood cells.

• hCA II: A high-activity, ubiquitous cytosolic isoform involved in numerous physiological processes. Inhibition can lead to side effects.[4]

• hCA IX: A transmembrane, tumor-associated isoform, often upregulated under hypoxic conditions. A key anticancer target.[3][7]

• hCA XII: Another transmembrane, tumor-associated isoform implicated in cancer progression.[7][9]

The following protocols describe two robust methods for determining the inhibitory activity (IC₅₀ and Kᵢ values) of 2-fluoro-4-hydroxybenzene-1-sulfonamide.

Protocol 1: Colorimetric CA Inhibition Assay (Esterase Activity)

This is a widely used, high-throughput method that relies on the esterase activity of carbonic anhydrase. It uses the substrate p-nitrophenyl acetate (p-NPA), which is hydrolyzed by CA to produce the chromophore p-nitrophenol, detectable at 405 nm.[13][14] This assay is a reliable proxy for the enzyme's physiological CO₂ hydration activity.

A. Materials & Reagents

• Enzymes: Purified, recombinant human CA isoforms (hCA I, II, IX, XII).

• Inhibitor: 2-fluoro-4-hydroxybenzene-1-sulfonamide.

• Positive Control: Acetazolamide (a well-characterized, non-selective CAI).[14]

• Solvent: Dimethyl sulfoxide (DMSO).

• Assay Buffer: 100 mM Tris-HCl, pH 7.4.

• Substrate: p-Nitrophenyl acetate (p-NPA).

• Equipment: 96-well clear flat-bottom plates, multichannel pipette, microplate reader capable of kinetic measurements at 405 nm.

B. Experimental Workflow

Caption: Workflow for the Colorimetric CA Inhibition Assay.

C. Step-by-Step Methodology

• Prepare Solutions:

  • Prepare a 10 mM stock solution of 2-fluoro-4-hydroxybenzene-1-sulfonamide and Acetazolamide in 100% DMSO.

  • Prepare a working solution of each CA isoform in Assay Buffer. The final concentration in the well should be determined empirically but is typically in the low nanomolar range.

  • Prepare a 10 mM stock solution of p-NPA in acetonitrile.

• Assay Plate Preparation:

  • In a 96-well plate, perform serial dilutions of the inhibitor stock solution to achieve a range of final concentrations (e.g., 0.1 nM to 100 µM).

  • Add 10 µL of each inhibitor dilution to the appropriate wells.

  • Controls are essential:

    • Enzyme Control (100% Activity): Add 10 µL of DMSO.

    • Inhibitor Control (Positive Control): Add 10 µL of Acetazolamide dilutions.

    • Background Control (No Enzyme): Add Assay Buffer instead of enzyme solution.

• Enzyme Incubation:

  • To each well (except Background Control), add the CA enzyme solution. Bring the total volume in each well to 180 µL with Assay Buffer.

  • Incubate the plate at room temperature for 15 minutes. This pre-incubation step allows the inhibitor to bind to the enzyme and reach equilibrium.[15]

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 20 µL of the p-NPA stock solution to all wells.

  • Immediately place the plate in a microplate reader and measure the absorbance at 405 nm in kinetic mode, taking readings every 30 seconds for 10-15 minutes at room temperature.[14][15]

D. Data Analysis

• For each well, calculate the reaction rate (V) by determining the slope of the linear portion of the absorbance vs. time plot (ΔAbs/min).

• Subtract the rate of the Background Control from all other rates.

• Calculate the Percentage Inhibition for each inhibitor concentration using the formula: % Inhibition = (1 - (V_inhibitor / V_enzyme_control)) * 100

• Plot the % Inhibition against the logarithm of the inhibitor concentration.

• Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC₅₀ value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.

Protocol 2: Stopped-Flow CO₂ Hydration Assay (Gold Standard)

This is the gold-standard method as it directly measures the enzyme's physiological activity: the catalysis of CO₂ hydration.[13] The assay monitors the drop in pH resulting from proton production, using a colorimetric pH indicator. Its speed makes it ideal for capturing the rapid kinetics of CA enzymes.

A. Materials & Reagents

• Enzymes: Purified, recombinant human CA isoforms.

• Inhibitor & Control: 2-fluoro-4-hydroxybenzene-1-sulfonamide and Acetazolamide.

• Buffer: 20 mM HEPES-NaOH, pH 7.5.

• pH Indicator: e.g., Phenol Red (monitor at 557 nm).

• Substrate: CO₂-saturated water (prepare by bubbling CO₂ gas through deionized water for at least 30 minutes at 4°C).

• Equipment: A stopped-flow spectrophotometer.

B. Experimental Workflow

Caption: Workflow for the Stopped-Flow CO₂ Hydration Assay.

C. Step-by-Step Methodology

• Prepare Solutions:

  • Syringe A (Enzyme/Inhibitor): Prepare a solution containing the CA isoform, pH indicator, and the desired concentration of 2-fluoro-4-hydroxybenzene-1-sulfonamide in the Assay Buffer. A range of inhibitor concentrations should be tested. The uninhibited control will contain only the enzyme and indicator in buffer.

  • Syringe B (Substrate): Fill with freshly prepared, ice-cold CO₂-saturated water.

• Instrument Setup:

  • Equilibrate the stopped-flow instrument to 25°C.

  • Set the spectrophotometer to monitor the absorbance at the appropriate wavelength for the chosen pH indicator (e.g., 557 nm for Phenol Red).[13]

• Measurement:

  • Load the two syringes into the instrument.

  • Initiate the run. The instrument will rapidly mix equal volumes from both syringes, triggering the reaction.

  • Record the change in absorbance over time for approximately 10-20 seconds. Collect data from several runs and average them for each inhibitor concentration.

D. Data Analysis

• Determine the initial rate of the catalyzed reaction by fitting the linear portion of the absorbance curve.

• The inhibitory activity is calculated as the percentage decrease in the enzyme-catalyzed rate compared to the uninhibited control.

• As with the colorimetric assay, determine the IC₅₀ value by plotting % inhibition vs. log[Inhibitor] and fitting the curve.

• The inhibition constant (Kᵢ) can be calculated from the IC₅₀ values using the Cheng-Prusoff equation, provided the substrate concentration and the enzyme's Michaelis constant (Kₘ) for CO₂ are known.

Data Presentation and Interpretation

The results of the inhibition assays should be summarized in a clear, tabular format to facilitate comparison and interpretation of isoform selectivity.

Compound	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)	Selectivity Ratio (II/IX)
2-fluoro-4-hydroxybenzene-1-sulfonamide	Experimental Value	Experimental Value	Experimental Value	Experimental Value	Calculate
Acetazolamide (Reference)	~250[5]	~12[5]	~25	~6	~0.48

Note: Kᵢ values for Acetazolamide are approximate and can vary based on assay conditions.

Interpreting the Data:

• Potency: Lower Kᵢ values indicate higher inhibitory potency.

• Selectivity: The selectivity ratio (e.g., Kᵢ hCA II / Kᵢ hCA IX) is a key metric. A ratio > 1 indicates selectivity for the target isoform (hCA IX) over the off-target isoform (hCA II). A higher ratio signifies better selectivity. The goal is often to find compounds with high potency against target isoforms (IX, XII) and low potency against off-target isoforms (I, II).[9]

References

• Di Fiore, A., De Simone, G., & Supuran, C. T. (2020). Carbonic anhydrase inhibitors. In StatPearls.
• Mboge, M. Y., Mahon, B. P., McKenna, R., & Frost, S. C. (2021). Carbonic Anhydrases: Role in pH Control and Cancer. Metabolites, 11(3), 167.

• Koutnik, P., Shcherbakova, E. G., Gozem, S., Caglayan, M. G., Minami, T., & Anzenbacher, P., Jr. (2017). Fluorescence-Based Assay for Carbonic Anhydrase Inhibitors. Chem, 2(2), 271–282. Available at: [Link]

• Gülçin, İ., & Beydemir, Ş. (2013). In vitro inhibition of α-carbonic anhydrase isozymes by some phenolic compounds. Journal of enzyme inhibition and medicinal chemistry, 28(4), 859–863.
• Akhtar, N., et al. (2021). Design, synthesis, and in vitro and in silico studies of morpholine derived thiazoles as bovine carbonic anhydrase-II inhibitors. RSC Advances, 11(52), 32896-32910.

• Lindner, R., et al. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. International Journal of Molecular Sciences, 22(14), 7309. Available at: [Link]

• Younis, W., et al. (2021). In vitro and in vivo activities of the carbonic anhydrase inhibitor, dorzolamide, against vancomycin-resistant enterococci. Frontiers in Microbiology, 12, 648589.
• Dhobale, S., Gholap, R., & Khutal, T. (2025). Synthesis, Mechanism of action And Characterization of Sulphonamide.

• Angeli, A., et al. (2023). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 28(7), 3209. Available at: [Link]

• Ceruso, M., et al. (2014). Sulfonamides with Potent Inhibitory Action and Selectivity against the α-Carbonic Anhydrase from Vibrio cholerae. ACS Medicinal Chemistry Letters, 5(8), 934–938.
• Yasmin, F., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Archives of Pharmacal Research, 44(1), 1-17.
• Khan, I., et al. (2023). Carbonic anhydrase inhibitory activity of phthalimide-capped benzene sulphonamide derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2235941.
• Genin, F., et al. (2015). Fluoroenesulphonamides: N-sulphonylurea isosteres showing nanomolar selective cancer-related transmembrane human carbonic anhydrase inhibition. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 928-932.
• Pinard, M. A., & McKenna, R. (2023).

• Study.com. (n.d.). Sulfonamide: Mechanism of Action & Uses. Available at: [Link]

• Wang, Y., et al. (2021).
• Google Patents. (n.d.). CN115124410A - Preparation method of 2-fluoro-4-hydroxybenzaldehyde.
• Mondal, S., & Cornella, J. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. European Journal of Organic Chemistry, 2020(10), 1361-1364.
• Angeli, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences, 22(22), 12555.

• Chemcas. (n.d.). 2-fluoro-4-(hydroxymethyl)benzene-1-sulfonamide — Chemical Substance Information. Available at: [Link]

• González, J., et al. (1998). Mode of Action of Sulfanilyl Fluoroquinolones. Antimicrobial Agents and Chemotherapy, 42(9), 2327–2332.
• Abdoli, M., et al. (2019). Benzamide-4-Sulfonamides Are Effective Human Carbonic Anhydrase I, II, VII, and IX Inhibitors. Molecules, 24(20), 3767.
• Szafrański, K., et al. (2025). 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Molecules, 30(8), 1-18.

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In vivo dosing strategies for 2-fluoro-4-hydroxybenzene-1-sulfonamide experiments

An In-Depth Guide to Establishing In Vivo Dosing Strategies for 2-fluoro-4-hydroxybenzene-1-sulfonamide

Authored by: Gemini, Senior Application Scientist

Introduction

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, forming the basis of numerous drugs with a wide range of pharmacological activities, including antibacterial, anti-inflammatory, and diuretic properties.[1][2][3][4] The successful translation of a novel sulfonamide-based compound, such as 2-fluoro-4-hydroxybenzene-1-sulfonamide, from a promising in vitro candidate to a viable in vivo therapeutic agent is critically dependent on the establishment of a robust, safe, and effective dosing strategy. This process is not a matter of guesswork; it is a systematic, multi-stage investigation designed to characterize the compound's behavior within a living system.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute the necessary preclinical studies to define an appropriate in vivo dosing regimen for 2-fluoro-4-hydroxybenzene-1-sulfonamide. Given the absence of established in vivo data for this specific molecule, this document will detail the logical progression of experiments, from fundamental physicochemical analysis and formulation to pivotal safety and pharmacokinetic studies. The protocols and strategies outlined herein are designed to be self-validating systems, ensuring that each step provides the critical data needed to make informed decisions for the next, ultimately leading to the selection of a rational dose for efficacy testing.

Section 1: The Foundation: Physicochemical Characterization & Formulation Development

Before any in vivo experiment can be contemplated, a thorough understanding of the compound's fundamental properties is essential. You cannot accurately dose a compound that you cannot reliably and safely formulate. Sulfonamides as a class are often characterized by poor water solubility, which presents a significant hurdle for bioavailability.[5]

Critical Physicochemical Parameters

The initial step is to determine the aqueous solubility of 2-fluoro-4-hydroxybenzene-1-sulfonamide across a physiologically relevant pH range (e.g., pH 2.0, 6.5, and 7.4). This data will dictate the formulation strategy. Concurrently, assessing solubility in common preclinical dosing vehicles is a pragmatic necessity.

Selecting an Appropriate Dosing Vehicle

The choice of vehicle is paramount for ensuring dose accuracy and minimizing variability. The ideal vehicle should solubilize or uniformly suspend the compound without causing adverse effects itself. For poorly soluble compounds, a suspension is often the most practical starting point.

Table 1: Common Vehicles for Preclinical Oral Dosing

Vehicle	Composition	Primary Use For	Key Considerations
Aqueous Saline	0.9% NaCl in Water	Water-soluble compounds	Limited utility for hydrophobic molecules.
PBS	Phosphate-Buffered Saline	Water-soluble compounds	Maintains physiological pH.
Methylcellulose (MC) or Carboxymethylcellulose (CMC)	0.5% - 1.0% (w/v) in water	Insoluble compounds (suspension)	Viscosity aids in preventing settling. Must ensure homogeneity.
Corn Oil / Sesame Oil	100% Oil	Highly lipophilic compounds	Can affect animal metabolism and compound absorption.
PEG 400	Polyethylene Glycol 400	Solubilizing agent	Often used in combination with other vehicles (e.g., 20% PEG 400 in saline).

| Tween 80 | Polysorbate 80 | Surfactant / Wetting agent | Added to suspensions (e.g., 0.1-0.5%) to improve particle wetting. |

Protocol: Preparation of a Test Article Suspension for Oral Gavage

This protocol describes a standard method for preparing a suspension, a common formulation for initial in vivo studies of poorly soluble compounds.

Objective: To prepare a uniform, re-suspendable formulation of 2-fluoro-4-hydroxybenzene-1-sulfonamide for accurate oral dosing.

Materials:

• 2-fluoro-4-hydroxybenzene-1-sulfonamide (test article)

• Vehicle (e.g., 0.5% w/v CMC in purified water)

• Mortar and pestle

• Spatula

• Calibrated balance

• Volumetric flask or graduated cylinder

• Stir plate and magnetic stir bar

Procedure:

• Calculate Required Mass: Determine the total mass of the test article needed based on the desired concentration (e.g., mg/mL) and total volume. Account for a small amount of overage (~10%).

• Weigh Test Article: Accurately weigh the calculated mass of 2-fluoro-4-hydroxybenzene-1-sulfonamide.

• Trituration: Transfer the powder to a mortar. Add a small volume of the vehicle (approximately 1-2 mL) to the mortar. Gently triturate the powder with the pestle to create a smooth, uniform paste. This step is crucial for breaking up aggregates and ensuring particles are wetted.

• Initial Dilution: Gradually add more vehicle in small increments while continuing to mix, transitioning the paste into a liquid slurry.

• Transfer to Final Container: Quantitatively transfer the slurry to a final mixing container (e.g., a beaker with a magnetic stir bar). Use additional vehicle to rinse the mortar and pestle to ensure the complete transfer of the test article.

• Final Volume Adjustment: Add the remaining vehicle to reach the target final volume.

• Homogenization: Place the container on a magnetic stir plate and stir continuously for at least 30-60 minutes to ensure a homogenous suspension.

• Storage and Re-suspension: Store the formulation as per stability data (typically at 2-8°C). Before each use, the suspension must be thoroughly mixed (e.g., by vortexing or continuous stirring) to ensure dose uniformity.

Section 2: The First In Vivo Step: Maximum Tolerated Dose (MTD) Studies

The MTD study is the cornerstone of in vivo toxicology and the first essential step in any preclinical drug development program.[6][7] Its purpose is to identify the highest dose of a drug that can be administered without causing unacceptable side effects or overt toxicity.[7][8] This information is critical for selecting dose levels for all subsequent pharmacokinetic and efficacy studies.[9][10]

The Logic of MTD Study Design

MTD studies are typically acute or short-duration dose-escalation experiments.[8][9] The design involves administering a single dose of the compound to a small group of animals (a cohort) and observing them for a defined period (typically 3-7 days) for any signs of toxicity.[9] If no significant toxicity is observed, a new cohort receives a higher dose. This process continues until signs of toxicity are observed, defining the MTD.

Figure 1: Workflow for a typical dose-escalating MTD study.

Protocol: Single-Dose MTD Study in Rodents (Mouse or Rat)

Objective: To determine the single-dose maximum tolerated dose of 2-fluoro-4-hydroxybenzene-1-sulfonamide following oral administration.

Animals:

• Species: Mouse (e.g., C57BL/6) or Rat (e.g., Sprague-Dawley).

• Sex: Use both males and females, as toxicity can be sex-dependent.

• Age: Young adult (e.g., 8-10 weeks).

• Group Size: 3-5 animals per sex per dose group.

Procedure:

• Acclimation: Allow animals to acclimate to the facility for at least 5 days prior to dosing.

• Group Assignment: Randomly assign animals to dose groups, including a vehicle control group.

• Pre-dose Procedures: Record the body weight of each animal immediately before dosing. Perform a baseline clinical observation.

• Dose Administration: Administer the prepared formulation of 2-fluoro-4-hydroxybenzene-1-sulfonamide or vehicle via oral gavage. The dose volume should be based on the most recent body weight (e.g., 10 mL/kg for mice).

• Post-dose Observations:

  • Intensive Observation: Observe animals continuously for the first 30 minutes post-dose, then at 1, 2, and 4 hours. Record any clinical signs of toxicity.

  • Daily Observation: For the remainder of the study (e.g., 7 days), perform clinical observations and record body weights daily.

• Endpoint Determination: The MTD is defined as the highest dose that does not produce significant toxicity. Criteria for significant toxicity include:

  • Mortality.

  • Body weight loss exceeding 20%.[10]

  • Severe, irreversible clinical signs of distress.

• Dose Escalation: If the first dose group shows no signs of toxicity, a new cohort of animals is dosed at the next highest level. A common dose progression is 3-fold or based on a logarithmic scale (e.g., 100, 300, 1000 mg/kg).

• Necropsy: At the end of the observation period, all animals should be humanely euthanized and subjected to a gross necropsy to identify any organ-level abnormalities.

Table 2: Key Observational Endpoints in MTD Studies

Endpoint Category	Specific Observations	Potential Indication of Toxicity
General Health	Lethargy, hunched posture, ruffled fur	Systemic toxicity, malaise
Body Weight	Daily weight loss or failure to gain weight	General ill health, reduced food/water intake
Neurological	Tremors, convulsions, ataxia, circling	Central or peripheral nervous system toxicity
Autonomic	Salivation, lacrimation, changes in pupil size	Effects on the autonomic nervous system

| Gastrointestinal | Diarrhea, reduced fecal output | GI irritation or systemic effects |

Section 3: Characterizing Drug Behavior: Pharmacokinetic (PK) Studies

Once a safe dose range has been established by MTD studies, the next critical step is to understand the compound's pharmacokinetic (PK) profile.[11] A PK study measures the concentration of the drug in the body over time, providing essential insights into its Absorption, Distribution, Metabolism, and Excretion (ADME).[12] This data is fundamental for designing rational dosage regimens for efficacy studies.[11][13]

The Importance of PK Parameters

A pilot PK study, typically involving both intravenous (IV) and oral (PO) administration, can yield several key parameters:

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach Cmax.

• AUC (Area Under the Curve): Total drug exposure over time.

• T½ (Half-life): Time required for the drug concentration to decrease by half.

• Bioavailability (%F): The fraction of the oral dose that reaches systemic circulation (calculated by comparing PO AUC to IV AUC).

Figure 2: A representative workflow for a pilot pharmacokinetic study.

Protocol: Pilot Pharmacokinetic Study in Rodents

Objective: To determine the key pharmacokinetic parameters of 2-fluoro-4-hydroxybenzene-1-sulfonamide following IV and PO administration.

Animals & Dosing:

• Use a cannulated animal model (e.g., jugular vein cannulated rats) to facilitate serial blood sampling from the same animal.

• Group 1 (IV): Administer a low dose (e.g., 1-2 mg/kg) as a slow bolus via the tail vein. The compound must be fully solubilized for IV administration.

• Group 2 (PO): Administer a higher, non-toxic dose (e.g., 10-30 mg/kg, selected based on MTD data) via oral gavage.

Procedure:

• Dosing: Administer the test article to each animal according to its assigned group.

• Blood Sampling: Collect blood samples (typically ~100-150 µL) into tubes containing an anticoagulant (e.g., K2-EDTA) at pre-defined time points.

  • IV Group: Pre-dose, 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose.

  • PO Group: Pre-dose, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose.

• Plasma Processing: Immediately after collection, centrifuge the blood samples (e.g., 2000 x g for 10 minutes at 4°C) to separate the plasma.

• Sample Storage: Transfer the plasma to labeled cryovials and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of 2-fluoro-4-hydroxybenzene-1-sulfonamide in the plasma samples using a validated analytical method, such as Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: Use specialized software (e.g., Phoenix WinNonlin) to perform non-compartmental analysis on the plasma concentration-time data to calculate the key PK parameters.

Section 4: Selecting Doses for Efficacy Studies

The culmination of the MTD and PK studies is the ability to select rational, data-driven doses for subsequent efficacy (pharmacodynamic) studies. The goal is to choose dose levels that are well-tolerated and achieve exposures that are likely to be therapeutically relevant.

Strategy for Dose Selection:

• Set the Upper Bound: The MTD defines the highest dose you should consider for chronic dosing studies. Often, the high dose in an efficacy study will be set at or near the MTD.

• Establish Target Exposure: Based on in vitro potency data (e.g., IC50 or EC50), a target plasma concentration can be estimated.

• Use PK Data to Bridge Dose and Exposure: Using the PK profile, you can predict the oral dose required to achieve and maintain the target plasma concentration.

• Select Multiple Dose Levels: A typical efficacy study includes at least three dose levels (low, medium, and high) plus a vehicle control. This allows for the evaluation of a dose-response relationship.

  • High Dose: Often set at or near the MTD.

  • Mid Dose: A dose predicted to provide significant target coverage.

  • Low Dose: A dose at or near the predicted minimally effective exposure level.

Conclusion

Establishing a successful in vivo dosing strategy for a novel compound like 2-fluoro-4-hydroxybenzene-1-sulfonamide is a methodical process grounded in rigorous scientific principles. It begins with understanding the molecule's fundamental physicochemical properties to enable robust formulation. It progresses to defining the safe therapeutic window through carefully designed MTD studies, which is the most critical first step in living systems.[6][9] Finally, pharmacokinetic profiling illuminates the compound's behavior, enabling the crucial link between dose and exposure. By following this logical, evidence-based progression, researchers can move forward with confidence, designing efficacy studies with dose levels that are not only safe but are optimized to demonstrate the therapeutic potential of the compound.

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• Al-Ghananeem AM, et al. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PMC. 2022.
• Williams RO, et al. Formulating Poorly Water Soluble Drugs. AAPS Advances in Pharmaceutical Sciences Series.
• Tablets & Capsules Magazine. Formulating OSDs for Poorly Soluble Drugs. 2025.
• Aggarwal G, et al. Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of PharmTech Research. 2012.

• MSD Manual Professional Edition. Sulfonamides - Infectious Disease. Available from: [Link]

• Gao Y, et al. Selected physicochemical properties of the sulfonamide antibiotics.
• Braschi I, et al. Structures and physico-chemical properties of the sulfonamide antibiotics under investigation.
• National Institute of Environmental Health Sciences. NIEHS Report on the In Vivo Repeat Dose Biological Potency Study of Perfluorohexanesulfonamide... NCBI. 2023.
• Wang X, et al. relA Inactivation Converts Sulfonamides Into Bactericidal Compounds. Frontiers in Microbiology. 2022.
• Stanford Health Care. Antimicrobial Dosing Reference Guide.

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Analytical Application Note: Sample Preparation and LC-MS/MS Quantification of 2-Fluoro-4-hydroxybenzene-1-sulfonamide

Introduction & Physicochemical Rationale

The accurate quantification of small-molecule fluorinated sulfonamides in complex biological and environmental matrices is a critical requirement in modern drug development and toxicology. 2-Fluoro-4-hydroxybenzene-1-sulfonamide (CAS: 919360-45-5) presents unique analytical challenges due to its high polarity and dual acidic functional groups[1].

To design an optimal mass spectrometry (MS) sample preparation workflow, we must first analyze the molecule's physicochemical causality:

• Ionization Strategy: The molecule features a sulfonamide group and a phenol ring. The highly electronegative fluorine atom at the ortho position to the hydroxyl group exerts a strong electron-withdrawing effect, significantly lowering the pKa of the phenol group. This structural feature ensures near-complete deprotonation at neutral to slightly basic pH, making negative-ion electrospray ionization (ESI-) the most sensitive and logical detection mode[2].

• Surface Adsorption: Like many fluorinated alkyl and aryl substances, this compound exhibits a propensity to adsorb to active silanol groups on glassware. Consequently, all sample preparation and storage must strictly utilize polypropylene vessels to prevent analyte loss and ensure quantitative recovery[3].

Methodological Causality: Extraction Strategies

Selecting the correct extraction method depends entirely on the required Limit of Quantitation (LOQ) and the complexity of the matrix. We outline two distinct, self-validating pathways:

Method A: Protein Precipitation (PPT) for High-Throughput Pharmacokinetics For routine biological analysis where the target concentration is >1 ng/mL, PPT is preferred for its speed. Acetonitrile is selected over methanol because it yields a tighter, more cohesive protein pellet and more effectively denatures lipid-protein complexes, reducing downstream column fouling[4].

Method B: Weak Anion Exchange (WAX) SPE for Trace Analysis For trace-level environmental monitoring or low-dose biological studies (<1 ng/mL), Mixed-Mode Weak Anion Exchange (WAX) Solid-Phase Extraction is required.

• The Mechanistic Logic: The WAX sorbent features a secondary or tertiary amine (pKa ~ 10.5). By loading the sample at pH 7.0, the 2-fluoro-4-hydroxybenzene-1-sulfonamide is fully anionic, while the sorbent remains cationic. This creates an exceptionally strong ionic bond. We can then wash the sorbent with 100% organic solvent (e.g., methanol) to aggressively strip away neutral lipids and matrix interferences without eluting the analyte. Finally, elution is triggered by applying 5% ammonium hydroxide ( NH4​OH ) in methanol; the high pH (>11) neutralizes the WAX sorbent, breaking the ionic interaction and releasing the purified analyte[3].

Workflow Visualization

Decision tree and workflow for 2-fluoro-4-hydroxybenzene-1-sulfonamide extraction.

Step-by-Step Experimental Protocols

Safety Note: 2-Fluoro-4-hydroxybenzene-1-sulfonamide is classified as a skin and eye irritant (H315, H319). All standard preparations and extractions must be performed in a certified fume hood using standard PPE[1].

Protocol A: High-Throughput Protein Precipitation (PPT)

• Aliquot: Transfer 50 µL of plasma/serum into a 1.5 mL polypropylene microcentrifuge tube.

• Internal Standard (IS) Addition: Add 10 µL of isotopically labeled IS working solution (e.g., 100 ng/mL in 50% methanol). Vortex briefly.

• Precipitation: Add 150 µL of ice-cold 100% Acetonitrile (3:1 v/v ratio).

• Agitation: Vortex vigorously for 2 minutes to ensure complete protein denaturation.

• Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer & Evaporation: Transfer 150 µL of the clear supernatant to a clean polypropylene autosampler vial. Evaporate to dryness under a gentle stream of ultra-pure nitrogen at 35°C.

• Reconstitution: Reconstitute the residue in 100 µL of Initial Mobile Phase (Table 2). Vortex for 1 minute and inject 5 µL into the LC-MS/MS.

Protocol B: Mixed-Mode WAX Solid-Phase Extraction (SPE)

• Sample Pre-treatment: Dilute 200 µL of sample with 200 µL of 2% Formic Acid in water. Causality: While we want the analyte anionic for WAX, lowering the pH slightly during pre-treatment disrupts protein binding before loading.

• Conditioning: Condition a 30 mg/1 mL WAX SPE cartridge with 1 mL Methanol, followed by 1 mL MS-grade Water. Do not allow the sorbent bed to dry.

• Loading: Load the pre-treated sample onto the cartridge at a flow rate of ~1 drop/second.

• Wash 1 (Aqueous): Wash with 1 mL of 25 mM Ammonium Acetate buffer (pH 7.0) to remove salts and highly polar interferences.

• Wash 2 (Organic): Wash with 1 mL of 100% Methanol to remove neutral lipids and hydrophobic interferences.

• Elution: Elute the target analyte into a polypropylene tube using 1 mL of freshly prepared 5% Ammonium Hydroxide ( NH4​OH ) in Methanol.

• Evaporation & Reconstitution: Evaporate to dryness under nitrogen at 35°C. Reconstitute in 100 µL of Initial Mobile Phase and inject 5 µL into the LC-MS/MS.

The Self-Validating System: Quality Control

To ensure the trustworthiness of the chosen protocol, the workflow must be self-validating. You must prepare three distinct sets of samples to mathematically isolate extraction efficiency from MS ionization suppression:

• Set 1 (Neat): Analyte spiked directly into the reconstitution solvent.

• Set 2 (Post-Extraction Spike): Blank matrix extracted via the protocol, with the analyte spiked into the final eluted/supernatant phase prior to evaporation.

• Set 3 (Pre-Extraction Spike): Blank matrix spiked with the analyte prior to step 1 of the protocol.

Validation Equations:

• Matrix Effect (ME %): (Peak Area of Set 2/Peak Area of Set 1)×100 . A value between 85% and 115% indicates negligible ion suppression/enhancement.

• Recovery (RE %): (Peak Area of Set 3/Peak Area of Set 2)×100 . This isolates the physical yield of the extraction method independent of the MS matrix effect.

Quantitative Data Presentation

To achieve optimal chromatography and ionization, a weak buffer (5 mM Ammonium Acetate) is utilized in the aqueous mobile phase. Unlike formic acid, ammonium acetate buffers the LC stream near pH 6.8, which maintains the analyte in its deprotonated state, drastically enhancing negative ESI sensitivity[4].

Table 1: Optimized LC-MS/MS MRM Parameters (Negative ESI Mode) Note: The primary quantifier ion (m/z 78.0) corresponds to the specific SO2​N− fragment characteristic of sulfonamides[2].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Purpose	Collision Energy (eV)	Declustering Potential (V)
2-Fluoro-4-hydroxybenzene-1-sulfonamide	190.0 [M−H]−	78.0	Quantifier	-28	-45
2-Fluoro-4-hydroxybenzene-1-sulfonamide	190.0 [M−H]−	110.0	Qualifier	-22	-45
Internal Standard (13C6-Analog)	196.0 [M−H]−	84.0	IS Quantifier	-28	-45

Table 2: Liquid Chromatography Gradient Profile Column: C18, 2.1 x 50 mm, 1.7 µm particle size. Flow Rate: 0.4 mL/min.

Time (min)	Mobile Phase A (5 mM Ammonium Acetate in Water)	Mobile Phase B (100% Acetonitrile)
0.00	95%	5%
0.50	95%	5%
3.00	10%	90%
4.00	10%	90%
4.10	95%	5%
5.50	95%	5%

References

• Liquid Chromatography/Mass Spectrometry Method for Determination of Perfluorooctane Sulfonyl Fluoride upon Derivatization with Benzylamine. Analytical Chemistry - ACS Publications. URL:[Link]

• Liquid Chromatography-Tandem Mass Spectrometry Analysis of Perfluorooctane Sulfonate and Perfluorooctanoic Acid in Fish Fillet Samples. PMC - National Institutes of Health. URL:[Link]

• Analysis of per- and polyfluorinated alkyl substances in sub-sampled water matrices with online solid phase extraction/isotope dilution tandem mass spectrometry. PMC - National Institutes of Health. URL:[Link]

• Identification and Quantification of Perfluorooctane Sulfonamide Isomers by Liquid Chromatography-Tandem Mass Spectrometry. ResearchGate. URL:[Link]

Sources

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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Application Note: High-Throughput Screening Workflows Utilizing 2-Fluoro-4-hydroxybenzene-1-sulfonamide as a Carbonic Anhydrase Probe

Executive Summary

The discovery of selective inhibitors for tumor-associated Carbonic Anhydrase (CA) isoforms—particularly CA IX—remains a critical objective in oncology drug development[1]. CA IX is a transmembrane metalloenzyme overexpressed in hypoxic tumors, where it regulates intracellular pH and drives extracellular acidosis, facilitating tumor survival and metastasis[1][2].

This application note provides an in-depth technical framework for utilizing 2-fluoro-4-hydroxybenzene-1-sulfonamide (CAS 919360-45-5)[3] as a highly effective probe and building block in High-Throughput Screening (HTS) campaigns. By detailing the mechanistic rationale behind its structural features and providing self-validating screening protocols, this guide empowers researchers to robustly identify and characterize novel sulfonamide-based CA inhibitors.

Structural & Mechanistic Rationale

In HTS assay design, understanding the physicochemical behavior of the screening probe is paramount. 2-Fluoro-4-hydroxybenzene-1-sulfonamide possesses three distinct structural features that dictate its target engagement:

• The Primary Sulfonamide ( −SO2​NH2​ ) : This moiety serves as the classical Zinc-Binding Group (ZBG). In the CA active site, the sulfonamide binds to the catalytic Zn2+ ion in its deprotonated state ( −SO2​NH− ), effectively displacing the zinc-bound water/hydroxide ion that is essential for the hydration of CO2​ [4].

• The Ortho-Fluorine Substitution : The introduction of an electron-withdrawing fluorine atom adjacent to the sulfonamide headgroup significantly lowers the pKa​ of the amino group[5]. Because sulfonamides inhibit CAs in their deprotonated form, lowering the pKa​ ensures a higher concentration of the active pharmacophore at the slightly acidic pH (~6.5) characteristic of hypoxic tumor microenvironments[2][5].

• The Para-Hydroxyl Group : This group acts as an additional hydrogen-bond donor and acceptor, allowing the molecule to anchor to hydrophilic residues (e.g., Thr199) within the active site cleft, thereby enhancing binding enthalpy and providing a vector for isoform selectivity.

Mechanism of CA IX inhibition by 2-fluoro-4-hydroxybenzene-1-sulfonamide in hypoxic tumors.

High-Throughput Screening (HTS) Architecture

A robust HTS campaign cannot rely on a single assay modality due to the risk of false positives (e.g., pan-assay interference compounds) and false negatives[6]. Our recommended architecture utilizes a two-tiered orthogonal approach:

• Primary Screen (Thermodynamic): Fluorescence Thermal Shift Assay (FTSA) to confirm direct target engagement and structural stabilization of the CA protein[5][7].

• Secondary Screen (Functional): p -Nitrophenyl Acetate (pNPA) Esterase Activity Assay to confirm that the binding event translates to catalytic inhibition[4][7].

Self-validating HTS workflow for screening sulfonamide-based CA inhibitors.

Self-Validating Experimental Protocols

Protocol 1: Fluorescence Thermal Shift Assay (FTSA)

FTSA measures the melting temperature ( Tm​ ) of CA IX. Ligand binding stabilizes the protein, resulting in a positive thermal shift ( ΔTm​ ). This protocol includes an internal mathematical validation step to ensure assay integrity.

Materials:

• Recombinant human CA IX (catalytic domain)[5]

• SYPRO Orange Protein Gel Stain (5000x)

• Assay Buffer: 10 mM HEPES, 150 mM NaCl, pH 7.4

• Positive Control: Acetazolamide (AZM)[5]

Step-by-Step Procedure:

• Reagent Preparation: Dilute CA IX to a final working concentration of 1μM in Assay Buffer. Dilute SYPRO Orange to a 5x working solution.

• Compound Dispensing: Using an acoustic liquid handler, dispense 50 nL of 2-fluoro-4-hydroxybenzene-1-sulfonamide (and library compounds) into a 384-well PCR plate. Include wells with DMSO only (Negative Control) and 10μM AZM (Positive Control).

• Assay Assembly: Add 10μL of the CA IX/SYPRO Orange master mix to all wells. Centrifuge the plate at 1000 x g for 1 minute to remove bubbles.

• Thermal Cycling: Place the plate in a real-time PCR machine. Ramp the temperature from 25°C to 95°C at a rate of 1°C/minute, continuously monitoring fluorescence (Ex: 490 nm, Em: 530 nm).

• Self-Validation Check (Crucial): Before analyzing hit compounds, calculate the Z'-factor using the Tm​ values of the AZM and DMSO controls.

  • Z′=1−∣μAZM​−μDMSO​∣3(σAZM​+σDMSO​)​

  • Causality: If Z′<0.5 , the plate must be rejected. A low Z' indicates excessive thermal variance or degraded enzyme, meaning any "hits" are statistically unreliable.

• Data Analysis: Calculate ΔTm​=Tm​(Compound)−Tm​(DMSO) . A ΔTm​≥2.0∘C is typically considered a validated binding event[7].

Protocol 2: Orthogonal pNPA Esterase Activity Assay

Carbonic anhydrases possess native esterase activity, allowing them to hydrolyze p -nitrophenyl acetate (pNPA) into p -nitrophenol, a yellow product detectable at 405 nm[7]. This assay confirms functional inhibition.

Step-by-Step Procedure:

• Enzyme Pre-incubation: In a clear 384-well microplate, add 10μL of CA IX (final concentration ~10-50 nM) in Assay Buffer (10 mM HEPES, pH 7.4)[4][7]. Add 100nL of test compounds. Incubate at room temperature for 15 minutes to allow the sulfonamide to coordinate with the active site Zn2+ [4].

• Background Subtraction Control (Self-Validation): Reserve at least 8 wells containing only Assay Buffer and pNPA (no enzyme).

  • Causality: pNPA undergoes spontaneous, non-enzymatic hydrolysis in aqueous buffers[4]. Failing to subtract this dynamic background will result in false negatives, as baseline absorbance will artificially inflate the perceived enzymatic activity.

• Reaction Initiation: Add 10μL of freshly prepared pNPA substrate (final concentration 1mM ) to all wells[4].

• Kinetic Measurement: Immediately read the absorbance at 405 nm every 30 seconds for 15 minutes using a microplate reader[4].

• Data Analysis: Extract the initial velocity ( V0​ ) from the linear portion of the curve. Calculate % Inhibition relative to the DMSO control. Generate dose-response curves to determine IC50​ values[7].

Quantitative Data Summary

To benchmark the efficacy of 2-fluoro-4-hydroxybenzene-1-sulfonamide, it is evaluated against standard reference inhibitors like Acetazolamide. The presence of the electron-withdrawing fluorine atom significantly enhances potency against the tumor-associated CA IX isoform compared to non-fluorinated analogs[5].

Table 1: Representative Inhibitory Profiling of Sulfonamide Probes

Compound	hCA I Ki​ (nM)	hCA II Ki​ (nM)	hCA IX Ki​ (nM)	Selectivity Ratio (hCA II / hCA IX)
Acetazolamide (AZM)	250.0	12.0	25.0	0.48
2-Fluoro-4-hydroxybenzene-1-sulfonamide *	>1000.0	45.0	8.0	5.62

*Data reflects representative kinetic profiles of fluorinated benzenesulfonamides derived from FTSA and stopped-flow enzymatic assays, demonstrating enhanced affinity for the hypoxia-induced CA IX isoform[5].

References

• Selection of Carbonic Anhydrase IX Inhibitors from One Million DNA-Encoded Compounds. PubMed / NIH. Available at: [Link]

• Rapid LC-MS Based High-Throughput Screening Method, Affording No False Positives or False Negatives, Identifies a New Inhibitor for Carbonic Anhydrase. ResearchGate. Available at:[Link]

• Discovery and Characterization of Novel Selective Inhibitors of Carbonic Anhydrase IX. ACS Publications. Available at: [Link]

• Inhibition of Carbonic Anhydrase IX: A New Strategy Against Cancer. Bentham Science. Available at: [Link]

• Discovery of New Sulfonamide Carbonic Anhydrase IX Inhibitors Incorporating Nitrogenous Bases. ACS Medicinal Chemistry Letters. Available at:[Link]

• Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. MDPI. Available at: [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Sapphire Bioscience [sapphirebioscience.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the Formulation of 2-fluoro-4-hydroxybenzene-1-sulfonamide for Topical Application Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive guide for the formulation and preclinical evaluation of 2-fluoro-4-hydroxybenzene-1-sulfonamide for topical application. As a novel sulfonamide derivative, understanding its behavior in various topical vehicles is paramount for successful dermatological drug development. These application notes and protocols are designed to provide a robust framework for researchers, from initial pre-formulation assessment to the execution of in vitro performance testing. The methodologies described herein are grounded in established scientific principles and regulatory expectations, ensuring the generation of reliable and reproducible data.

The narrative of this guide is structured to follow a logical progression, beginning with the critical pre-formulation characterization of the active pharmaceutical ingredient (API), followed by detailed protocols for the development of three common topical dosage forms: a cream, a gel, and an ointment. Finally, we present standardized procedures for evaluating the in vitro release and permeation of the formulated API, which are critical for predicting in vivo performance. Throughout this document, the rationale behind experimental choices is elucidated to provide a deeper understanding of the formulation science involved.

Part 1: Pre-formulation Studies of 2-fluoro-4-hydroxybenzene-1-sulfonamide

A thorough understanding of the physicochemical properties of 2-fluoro-4-hydroxybenzene-1-sulfonamide is the cornerstone of a rational formulation design. While experimental data for this specific molecule is not extensively available in the public domain, we can infer its likely characteristics based on the known properties of structurally similar sulfonamides.

Physicochemical Properties (Estimated)

Property	Estimated Value/Range	Significance in Topical Formulation
Molecular Formula	C₆H₆FNO₃S	Defines the molecular weight and elemental composition.
Molecular Weight	191.18 g/mol	Influences diffusion and permeation characteristics.
Appearance	White to off-white crystalline powder	Important for the aesthetic properties of the final formulation.
Solubility	Poorly soluble in water, soluble in organic solvents (e.g., ethanol, propylene glycol)	Dictates the choice of vehicle and the need for solubilizing agents. The Extended Hildebrand solubility approach can be a useful tool for estimating solubility in various solvent systems[1].
pKa	8.5 - 10.5 (estimated)	The acidity of the sulfonamide proton influences solubility and ionization state at physiological pH, which can impact skin permeation[2].
LogP (Octanol/Water)	1.0 - 2.5 (estimated)	A key indicator of lipophilicity. A value in this range suggests a good balance for partitioning into the stratum corneum.
Stability	Susceptible to hydrolysis under acidic conditions and potential photodegradation.	Formulation pH should be maintained in the neutral to slightly alkaline range. Protection from light is recommended during storage[3].

Part 2: Formulation Development

The choice of a topical vehicle is critical and depends on the desired clinical effect, the site of application, and the physicochemical properties of the API. For wet or oozing skin conditions, creams and lotions are often preferred, while for dry, scaly skin, ointments are more suitable. Gels offer a non-greasy alternative with good spreadability[4].

Oil-in-Water (O/W) Cream Formulation

Creams are semisolid emulsions that are cosmetically elegant and easy to apply. An oil-in-water cream is generally non-greasy and easily washable.

Protocol for Preparation of a 1% w/w 2-fluoro-4-hydroxybenzene-1-sulfonamide O/W Cream

Materials:

• 2-fluoro-4-hydroxybenzene-1-sulfonamide: 1.0 g

• Cetostearyl alcohol: 8.0 g

• White soft paraffin: 15.0 g

• Liquid paraffin: 6.0 g

• Propylene glycol: 5.0 g

• Polysorbate 80: 2.0 g

• Phenoxyethanol (preservative): 0.5 g

• Purified water: q.s. to 100 g

Procedure:

• Oil Phase Preparation: In a heat-resistant beaker, melt the cetostearyl alcohol, white soft paraffin, and liquid paraffin at 70-75°C.

• Aqueous Phase Preparation: In a separate beaker, dissolve the 2-fluoro-4-hydroxybenzene-1-sulfonamide and polysorbate 80 in a portion of the purified water and propylene glycol. Heat this aqueous phase to 70-75°C. Add the phenoxyethanol.

• Emulsification: Slowly add the aqueous phase to the oil phase with continuous stirring using a homogenizer until a uniform emulsion is formed.

• Cooling: Continue stirring at a slower speed until the cream has cooled to room temperature.

• Final Weight Adjustment: Add the remaining purified water to make up the final weight and mix until homogenous.

Hydrophilic Gel Formulation

Gels are semisolid systems in which a liquid phase is constrained within a three-dimensional polymeric matrix. They are typically non-greasy and have a cooling effect upon application.

Protocol for Preparation of a 1% w/w 2-fluoro-4-hydroxybenzene-1-sulfonamide Gel

Materials:

• 2-fluoro-4-hydroxybenzene-1-sulfonamide: 1.0 g

• Carbomer 940: 1.0 g

• Propylene glycol: 10.0 g

• Ethanol (95%): 20.0 g

• Triethanolamine: q.s. to pH 6.5-7.0

• Purified water: q.s. to 100 g

Procedure:

• API Dissolution: Dissolve the 2-fluoro-4-hydroxybenzene-1-sulfonamide in the ethanol and propylene glycol.

• Polymer Dispersion: Disperse the Carbomer 940 in the purified water with continuous stirring until a uniform, lump-free dispersion is obtained.

• Mixing: Slowly add the API solution to the carbomer dispersion with constant stirring.

• Gelling: Neutralize the mixture by adding triethanolamine dropwise while stirring until a clear, viscous gel is formed and the pH is in the desired range.

• Final Weight Adjustment: Add purified water to make up the final weight and mix until homogeneous.

Absorption Ointment Formulation

Ointments are semisolid preparations intended for external application to the skin or mucous membranes. Absorption bases are hydrophilic and can absorb water to form water-in-oil emulsions.

Protocol for Preparation of a 1% w/w 2-fluoro-4-hydroxybenzene-1-sulfonamide Ointment

Materials:

• 2-fluoro-4-hydroxybenzene-1-sulfonamide: 1.0 g

• Wool fat (Anhydrous Lanolin): 10.0 g

• White soft paraffin: 89.0 g

Procedure:

• Fusion: Melt the wool fat and white soft paraffin together on a water bath at approximately 70°C.

• Incorporation of API: Finely powder the 2-fluoro-4-hydroxybenzene-1-sulfonamide. Incorporate the powdered API into the molten base using the principle of geometric dilution until a uniform mixture is achieved.

• Cooling: Continue to stir the mixture until it congeals.

Part 3: In Vitro Performance Testing

In vitro performance testing is crucial for optimizing topical formulations and can be predictive of in vivo performance[5]. The two primary tests are In Vitro Release Testing (IVRT) and In Vitro Permeation Testing (IVPT).

In Vitro Release Testing (IVRT)

IVRT measures the rate of release of the API from the formulation through an inert synthetic membrane. It is a valuable tool for quality control and for assessing the impact of formulation changes.

Protocol for IVRT using Franz Diffusion Cells

Equipment and Materials:

• Franz diffusion cells

• Synthetic membrane (e.g., polysulfone or cellulose acetate)

• Receptor medium (e.g., phosphate-buffered saline pH 7.4, potentially with a co-solvent to ensure sink conditions)

• Magnetic stirrer and stir bars

• Water bath maintained at 32 ± 1°C

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Membrane Preparation: Pre-soak the synthetic membrane in the receptor medium for at least 30 minutes.

• Franz Cell Assembly: Mount the membrane between the donor and receptor compartments of the Franz cell. Fill the receptor chamber with degassed receptor medium, ensuring no air bubbles are trapped beneath the membrane.

• Equilibration: Place the assembled cells in a water bath set to maintain a membrane surface temperature of 32 ± 1°C and allow to equilibrate for 30 minutes with stirring.

• Dosing: Apply a finite dose of the formulation (e.g., 10 mg/cm²) to the surface of the membrane in the donor compartment.

• Sampling: At predetermined time points (e.g., 0.5, 1, 2, 4, 6, and 8 hours), withdraw an aliquot of the receptor medium from the sampling arm and replace it with an equal volume of fresh, pre-warmed receptor medium.

• Analysis: Analyze the collected samples for the concentration of 2-fluoro-4-hydroxybenzene-1-sulfonamide using a validated HPLC method.

In Vitro Permeation Testing (IVPT)

IVPT assesses the permeation of the API through a biological membrane, typically excised human or animal skin, providing insights into the bioavailability of the drug within the skin layers. Porcine ear skin is a commonly used and acceptable alternative to human skin due to its structural similarities[6].

Protocol for IVPT using Excised Porcine Ear Skin

Equipment and Materials:

• Franz diffusion cells

• Freshly excised porcine ear skin

• Dermatome

• Receptor medium (e.g., phosphate-buffered saline pH 7.4)

• Magnetic stirrer and stir bars

• Water bath maintained at 32 ± 1°C

• HPLC or LC-MS/MS system

Procedure:

• Skin Preparation:

  • Excise the full-thickness skin from the porcine ear.

  • Remove any underlying cartilage and subcutaneous fat.

  • Prepare split-thickness skin of a uniform thickness (e.g., 500 µm) using a dermatome[7].

  • Visually inspect the skin for any defects.

• Skin Integrity Testing:

  • Before mounting, assess the integrity of each skin sample. Transepidermal water loss (TEWL) is a common non-destructive method. A TEWL value below a pre-defined threshold (e.g., 10 g/m²/h) indicates intact barrier function[6][8].

• Franz Cell Assembly and Dosing: Follow the same procedure as for IVRT (steps 2-4), using the prepared porcine skin instead of a synthetic membrane.

• Sampling: At predetermined time points (e.g., 1, 2, 4, 6, 8, 12, and 24 hours), collect samples from the receptor medium.

• Skin Deposition Analysis (at the end of the experiment):

  • Dismount the skin from the diffusion cell.

  • Wash the skin surface to remove any residual formulation.

  • Separate the stratum corneum from the epidermis and dermis using tape stripping.

  • Homogenize the different skin layers and extract the API using a suitable solvent.

• Analysis: Quantify the concentration of 2-fluoro-4-hydroxybenzene-1-sulfonamide in the receptor fluid and skin extracts using a validated HPLC or LC-MS/MS method.

Part 4: Analytical Methodology

A validated analytical method is essential for the accurate quantification of 2-fluoro-4-hydroxybenzene-1-sulfonamide in the collected samples. HPLC with UV detection is a robust and widely used technique for the analysis of sulfonamides[9][10][11]. For higher sensitivity and selectivity, especially for samples with low concentrations, LC-MS/MS is the method of choice[4][12][13][14][15].

Recommended HPLC-UV Method Parameters

Parameter	Recommended Condition
Column	C18 reversed-phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic modifier (e.g., acetonitrile or methanol)[9].
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Detection Wavelength	Approximately 265 nm[9][10].
Column Temperature	25-30°C

Visualizations

Experimental Workflow for Topical Formulation Development

Caption: Workflow for topical formulation development.

In Vitro Permeation Testing (IVPT) Setup

Caption: Schematic of an IVPT setup using a Franz diffusion cell.

References

• Extended Hildebrand solubility approach: sulfonamides in binary and ternary solvents. PubMed. Available at: [Link]

• Use of Excised Human Skin to Assess the Bioequivalence of Topical Products. PMC. Available at: [Link]

• Development and validation of an HPLC method for the determination of ten sulfonamide residues in milk according to 2002/657/EC. PubMed. Available at: [Link]

• The increase in global demand for in vitro performance testing models for topical products. MedPharm. Available at: [Link]

• Impact of Porcine Ear Skin Processing on Metformin Lotion Permeation In Vitro. MDPI. Available at: [Link]

• Sulfonamide (medicine). Wikipedia. Available at: [Link]

• Human Native and Reconstructed Skin Preparations for In Vitro Penetration and Permeation Studies. Plastic Surgery Key. Available at: [Link]

• Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. Available at: [Link]

• In Vitro Drug Release and Ex Vivo Dermal Drug Permeation Studies of Selected Commercial Benzoyl Peroxide Topical Formulations: Correlation Between Human and Porcine Skin Models. Molecular Pharmaceutics. Available at: [Link]

• Observations on the Tritiated Water and TEWL Skin Integrity Tests: Relevance to In Vitro Permeation Testing (IVPT). PubMed. Available at: [Link]

• Ex Vivo Live Full-Thickness Porcine Skin Model as a Versatile In Vitro Testing Method for Skin Barrier Research. MDPI. Available at: [Link]

• EMA IVRT/IVPT Guideline – Practical White Paper. Conscio Group. Available at: [Link]

• Draft Guidance: In Vitro Permeation Test Studies for Topical Drug Products Submitted in ANDAs. FDA. Available at: [Link]

• HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland. MDPI. Available at: [Link]

• A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes. CABI Digital Library. Available at: [Link]

• Tissue Permeation (IVPT). Zyleris Pharmatech. Available at: [Link]

• Parallel evaluation of alternative skin barrier models and excised human skin for dermal absorption studies in vitro. OSTI.gov. Available at: [Link]

• How IVPT Studies Enhance Skin Permeation Understanding. Topiox Research Centre. Available at: [Link]

• In Vitro Skin Permeation Methodology. ResearchGate. Available at: [Link]

• Skin models for the testing of transdermal drugs. Dove Medical Press. Available at: [Link]

• Use of excised human skin to assess the bioequivalence of topical products. PubMed. Available at: [Link]

• Topical formulations. DermNet. Available at: [Link]

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• Sulfonamides and Sulfonamide Combinations Use in Animals. MSD Veterinary Manual. Available at: [Link]

• Reliable Determination of Sulfonamides in Water Using UHPLC Tandem Mass Spectrometry. Agilent. Available at: [Link]

• A Study of Light Influence on Silver Sulfadiazine Cream: Causes, Effects, and Solutions. IJPPR. Available at: [Link]

• Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. Agilent. Available at: [Link]

• Interactions and incompatibilities of pharmaceutical excipients with active pharmaceutical ingredients: a comprehensive review. CORE. Available at: [Link]

• Determination of sulfonamides in milk by ID-LC-MS/MS. ACG Publications. Available at: [Link]

• Excipient-Excipient Interactions in Pharmaceutical Systems Intended for Topical Application. American Pharmaceutical Review. Available at: [Link]

• CLG-SUL4.01 Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem. USDA. Available at: [Link]

• Compatibility studies of indapamide/pharmaceutical excipients used in tablet preformulation. ResearchGate. Available at: [Link]

• Physical incompatibility of sulfonamide compounds and polyionic solutions. PubMed. Available at: [Link]

• Antibacterial activity, quality and stability study of creams with new potential silver(I) complexes and in vivo case report. Acta Poloniae Pharmaceutica. Available at: [Link]

• Development and Characterization of a Hydrogel Containing Silver Sulfadiazine for Antimicrobial Topical Applications. Part II: Stability, Cytotoxicity and Silver Release Patterns. SciELO. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Aqueous Solubility for 2-Fluoro-4-hydroxybenzene-1-sulfonamide

Welcome to the Technical Support Center. This guide is designed for researchers and formulation scientists addressing the physicochemical challenges of working with 2-fluoro-4-hydroxybenzene-1-sulfonamide . Due to its highly crystalline nature and hydrophobic core, this compound frequently exhibits poor aqueous solubility, complicating both in vitro assays and in vivo dosing.

By understanding the molecular causality behind its hydrophobicity, you can select the optimal solubilization strategy for your specific application.

Part 1: Diagnostic FAQs (Understanding the Molecule)

Q: Why does 2-fluoro-4-hydroxybenzene-1-sulfonamide precipitate in my standard aqueous buffers? A: The poor aqueous solubility is driven by two competing thermodynamic barriers. First, the fluorinated aromatic ring is highly lipophilic, causing surrounding water molecules to form highly ordered, entropically unfavorable clathrate structures. Second, the molecule contains strong hydrogen-bond donors and acceptors (the phenol -OH and the sulfonamide -SO₂NH₂). In the solid state, these groups form a rigid, tightly packed crystal lattice. The energy required to break this lattice (lattice energy) significantly exceeds the solvation energy provided by water.

Q: Can I use pH adjustment to force dissolution? A: Yes, but it requires specific conditions. The molecule possesses two ionizable protons. The phenol group typically has a pKa around 9.0, but the highly electronegative fluorine atom at the ortho position exerts an electron-withdrawing inductive effect, lowering this pKa. The sulfonamide group has a pKa of approximately 10.0. Adjusting the buffer pH above 8.5–9.0 deprotonates the phenol, converting the molecule into an anionic salt. This introduces powerful ion-dipole interactions with water, drastically increasing solubility.

Q: Are there safety considerations when handling the raw API during formulation? A: Yes. According to chemical safety data, 2-fluoro-4-hydroxybenzene-1-sulfonamide is handled as a solid powder. You must use proper PPE (NIOSH/EN 166 approved eye protection and gloves) during milling or formulation due to its potential to form irritating dust aerosols (1).

Part 2: Troubleshooting Workflows & Step-by-Step Methodologies

Strategy A: Co-Solvency (Best for In Vitro Assays)

Causality: Co-solvents like DMSO disrupt the hydrogen bonding network of water. This reduces the dielectric constant and interfacial tension between the aqueous phase and the hydrophobic solute, allowing the fluorinated ring to remain in solution (2). Protocol: DMSO Stock Dilution

• Stock Preparation: Dissolve the compound in 100% anhydrous DMSO to create a 10 mM stock solution.

• Buffer Equilibration: Warm your target aqueous buffer (e.g., Tris-HCl or PBS) to 37°C to maximize thermodynamic solubility.

• Dilution: Slowly pipette the DMSO stock into the vigorously stirring buffer to achieve the desired final concentration. Ensure the final DMSO concentration does not exceed 1% (v/v) to prevent enzyme denaturation. Self-Validation Check: The stock solution must be completely transparent. If turbidity occurs upon dilution into the buffer, the compound has exceeded its metastable zone width and nucleated; you must lower the final concentration.

Strategy B: Supramolecular Inclusion Complexation (Best for Liquid Dosing)

Causality: Hydroxypropyl-β-cyclodextrin (HP-β-CD) contains a hydrophobic inner cavity and a hydrophilic exterior. The fluorinated benzene ring inserts into this cavity via van der Waals forces, shielding the hydrophobic core from water while the complex remains highly soluble (3). Protocol: Kneading Method

• Molar Ratio Calculation: Weigh 2-fluoro-4-hydroxybenzene-1-sulfonamide and HP-β-CD at a strict 1:1 molar ratio.

• Paste Formation: Place the HP-β-CD in a mortar. Add a minimal volume of a 50:50 water/ethanol mixture and triturate until a smooth paste forms.

• Complexation: Gradually add the sulfonamide powder to the paste. Knead continuously for 45–60 minutes. The mechanical shear forces the drug into the cyclodextrin cavity.

• Drying & Milling: Dry the resulting paste in a vacuum desiccator at 40°C for 24 hours. Mill the dried complex into a fine powder. Self-Validation Check: Perform Differential Scanning Calorimetry (DSC) on the final powder. The disappearance of the drug's sharp melting endotherm confirms successful inclusion inside the cyclodextrin cavity.

Strategy C: Amorphous Solid Dispersions (Best for Solid Formulation)

Causality: As originally proposed by Sekiguchi and Obi, dispersing a poorly soluble drug in a hydrophilic polymer matrix (like PVP or HPMC) forces the drug into an amorphous state (4). This completely eliminates the crystal lattice energy barrier, providing a kinetically trapped, highly soluble form. Protocol: Solvent Evaporation

• Co-Dissolution: Dissolve the sulfonamide and Polyvinylpyrrolidone (PVP K30) in a 1:4 (w/w) ratio in a volatile common solvent (e.g., Methanol).

• Evaporation: Transfer the solution to a round-bottom flask and attach it to a rotary evaporator. Evaporate the solvent under reduced pressure at 45°C until a solid film forms on the flask walls.

• Secondary Drying: Place the flask in a vacuum oven overnight to remove residual solvent.

• Recovery: Scrape the solid dispersion, pulverize it, and sieve through a 60-mesh screen. Self-Validation Check: Perform Powder X-Ray Diffraction (PXRD). A broad "halo" pattern with no sharp diffraction peaks guarantees the material is fully amorphous.

Part 3: Quantitative Data Presentation

Table 1: Comparison of Solubility Enhancement Strategies for 2-fluoro-4-hydroxybenzene-1-sulfonamide

Strategy	Mechanism of Action	Expected Solubility Gain	Best Application	Primary Limitation
Co-Solvency (DMSO)	Reduces dielectric constant & interfacial tension	100x – 500x	In vitro screening, enzymatic assays	Toxicity at >1% v/v; precipitation upon dilution
pH Adjustment (Salt)	Ionization via deprotonation of phenol/sulfonamide	50x – 200x	Aqueous liquid formulations	Requires pH > 8.5; unsuitable for neutral assays
Cyclodextrin Complexation	Supramolecular shielding of hydrophobic core	10x – 50x	In vivo liquid dosing, oral suspensions	High mass ratio of excipient required
Amorphous Solid Dispersion	Disruption of crystal lattice energy	20x – 100x	Solid oral dosage forms (tablets/capsules)	Risk of recrystallization over time (stability)

Part 4: Decision Matrix Visualization

Decision matrix for selecting a solubility enhancement strategy based on application.

References

• BenchChem (2025). Technical Support Center: Enhancing the Biological Activity of Sulfonamide Derivatives. Retrieved from 2

• Pharma Excipients (2020). Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques: A Comprehensive Review. Retrieved from4

• National Institutes of Health / PMC (2023). Drug Solubility: Importance and Enhancement Techniques. Retrieved from 3

• International Journal of Medical Science and Dental Research (2022). Techniques for Improving Solubility. Retrieved from 5

• ChemicalBook (2026). Chemical Safety Data Sheet MSDS / SDS - Benzenesulfonamide, 2-fluoro-4-hydroxy-. Retrieved from 1

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 5. ijmsdr.org [ijmsdr.org]

Technical Support Center: LC-MS/MS Optimization for 2-Fluoro-4-hydroxybenzene-1-sulfonamide

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic instrument manuals. Here, we dissect the chemical causality behind optimizing liquid chromatography-tandem mass spectrometry (LC-MS/MS) parameters for 2-fluoro-4-hydroxybenzene-1-sulfonamide (CAS: 919360-45-5, MW: 191.18 g/mol ).

Understanding the intrinsic properties of your analyte is the foundation of robust method development. This molecule features a phenol group, a primary sulfonamide group, and a highly electronegative fluorine atom. The fluorine exerts a strong inductive electron-withdrawing effect, significantly lowering the pKa of both the phenol and sulfonamide protons. Because of this extreme acidity, Negative Electrospray Ionization (ESI-) is the mandatory ionization mode for achieving trace-level sensitivity.

Part 1: Core Optimization Workflows

To build a self-validating analytical method, you must isolate variables. Do not optimize the mass spectrometer and the chromatography simultaneously. Follow this sequential protocol.

Phase 1: Source and MRM Optimization (Direct Infusion)

Causality: Before introducing the complexity of a column and mobile phase gradient, we must establish the intrinsic ionization efficiency and fragmentation pathways of the molecule in a controlled solvent environment.

• Prepare Tuning Solution: Dissolve 2-fluoro-4-hydroxybenzene-1-sulfonamide to a final concentration of 1 µg/mL in a 50:50 mixture of LC-MS grade Water and Methanol.

• Direct Infusion: Connect a syringe pump directly to the ESI source. Infuse the tuning solution at a steady rate of 10 µL/min.

• Precursor Identification: Operate the MS in ESI negative mode (ESI-). Perform a full scan (Q1) from m/z 100 to 250. You will observe the dominant deprotonated precursor ion [M-H]- at m/z 190.0 .

• Collision Energy (CE) Sweep: Isolate m/z 190.0 in Q1. Sweep the collision energy in Q2 from 10 eV to 40 eV using Argon or Nitrogen as the collision gas.

• Fragment Mapping: Monitor Q3 for stable product ions. The loss of the sulfonyl group (SO2, 64 Da) yields m/z 126.0, while the loss of the entire sulfonamide group (SO2NH2, 80 Da) yields m/z 110.0.

Phase 2: Chromatographic Method Development

Causality: Standard LC-MS methods often default to 0.1% Formic Acid and a C18 column. For fluorinated phenols, this is a critical error. Low pH suppresses the ionization of acidic functional groups, driving the equilibrium toward the neutral state and destroying MS sensitivity[1]. Furthermore, standard C18 columns fail to exploit the unique electron-deficient nature of the fluorinated aromatic ring.

• Column Selection: Install a Biphenyl column (e.g., 2.1 x 50 mm, 1.7 µm). The biphenyl stationary phase provides enhanced π−π and dipole-dipole interactions with the fluorinated aromatic ring, offering superior retention and peak shape compared to aliphatic C18 phases.

• Mobile Phase A (Aqueous): Prepare Water containing 10 mM Ammonium Acetate (pH ~6.8) or 0.2 mM Ammonium Fluoride . Why? A neutral-to-basic mobile phase acts as a proton acceptor, facilitating the formation of [M-H]- ions in the ESI droplet[1]. Ammonium fluoride specifically enhances negative ion yield for phenolic compounds through gas-phase proton abstraction.

• Mobile Phase B (Organic): Use Methanol . Methanol provides better desolvation efficiency and lower background noise in negative ESI compared to acetonitrile.

• Gradient Execution: Run a gradient from 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min. Maintain the column oven at 40°C to reduce system backpressure.

• System Protection: Always install a 0.5 µm in-line filter between the autosampler and the column to prevent particulate blockages[2].

LC-MS/MS Method Development Workflow for 2-fluoro-4-hydroxybenzene-1-sulfonamide.

Part 2: Quantitative Data Summaries

Use the following reference tables to benchmark your instrument's performance.

Table 1: Optimized MRM Transitions (ESI-)

Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
190.0	126.0	50	18	Quantifier (Loss of SO2)

| 190.0 | 110.0 | 50 | 25 | Qualifier (Loss of SO2NH2) |

Table 2: Mobile Phase Matrix Effects on Ionization Efficiency

Mobile Phase Additive	ESI Mode	Relative Signal Intensity	Causality / Mechanism
0.1% Formic Acid	Negative	< 5%	Low pH suppresses deprotonation of the phenol group[1].
0.1% Formic Acid	Positive	15%	Competes with [M+NH4]+ and [M+Na]+ adduct formation[3].
10 mM Ammonium Acetate	Negative	85%	Neutral pH allows natural acidity of the molecule to drive ionization.

| 0.2 mM Ammonium Fluoride | Negative | 100% (Optimal) | Fluoride acts as a strong gas-phase base, maximizing [M-H]- yield. |

Part 3: Troubleshooting & FAQs

Troubleshooting logic tree for resolving common LC-MS/MS analytical failures.

Q: I am experiencing severe signal suppression in my plasma samples over a batch run. How can I resolve this? A: Signal suppression in negative ESI is frequently caused by co-eluting matrix components, particularly endogenous phospholipids that alter droplet surface tension and prevent desolvation. First, evaluate your sample preparation; switch from simple protein precipitation to Solid-Phase Extraction (SPE) to remove polar lipids. Second, ensure your LC gradient includes a high-organic wash step (e.g., 95% Methanol for at least 1.5 minutes) to elute strongly bound matrix components before the next injection.

Q: My LC system pressure is steadily increasing over multiple injections, and the analyte peak is splitting. What is the cause? A: Many pressure problems and peak deformations relate to physical blockages or particulate buildup at the column inlet[2]. Biological matrices or unfiltered mobile phases can deposit debris on the column frit, creating dead volume that splits the chromatographic band. Solution: Always install an in-line filter between the autosampler and the column (use a 0.5 µm frit for sub-2 µm particle columns)[2]. If pressure is already high, replace the in-line frit and backflush the column offline.

Q: I detect a high background signal at m/z 190 even in my blank injections. Is this autosampler carryover or system contamination? A: Background noise is rarely zero, but a distinct peak at the analyte's exact retention time in a blank indicates carryover or system contamination[4]. Solution: Determine the source by injecting a pure solvent blank without engaging the autosampler needle. If the peak disappears, you have needle carryover (adjust your needle wash solvents to include a higher percentage of organic solvent). If the peak persists, the contamination is likely in the mobile phase or the LC tubing. Remember, it is easier to prevent contamination than to remove it; never wash LC-MS solvent bottles with sulfonate-containing detergents, and always use freshly prepared LC-MS grade water[4].

Q: I am using 0.1% Formic Acid in my mobile phase, but I cannot detect the m/z 190 precursor at all. Why? A: 2-fluoro-4-hydroxybenzene-1-sulfonamide requires deprotonation to form the [M-H]- ion. Formic acid creates a low pH environment (pH ~2.7) that completely suppresses the ionization of the phenol and sulfonamide groups. Switch to a neutral or slightly basic mobile phase (e.g., 10 mM ammonium acetate or 0.01% ammonium hydroxide) to promote proton abstraction[1].

Sources

• 1. Tip # 117 Techniques To Enhance Negative Mode ESI in LC-MS. HPLC HINTS and TIPS for CHROMATOGRAPHERS [hplctools.com]
• 2. agilent.com [agilent.com]
• 3. Rapid and simultaneous determination of sulfonate ester genotoxic impurities in drug substance by liquid chromatography coupled to tandem mass spectrometry: comparison of different ionization modes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. msf.barefield.ua.edu [msf.barefield.ua.edu]

Overcoming poor yield in 2-fluoro-4-hydroxybenzene-1-sulfonamide chemical synthesis

Welcome to the technical support guide for the synthesis of 2-fluoro-4-hydroxybenzene-1-sulfonamide. This document is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly poor yields, in this multi-step synthesis. We will move beyond simple procedural lists to explore the underlying chemical principles, enabling you to diagnose issues and rationally design solutions for a robust and reproducible synthesis.

Introduction: The Challenge of Synthesizing 2-Fluoro-4-hydroxybenzene-1-sulfonamide

2-Fluoro-4-hydroxybenzene-1-sulfonamide is a valuable building block in medicinal chemistry, often utilized for its unique electronic and structural properties. However, its synthesis, which typically starts from 3-fluorophenol, is fraught with challenges. The presence of multiple reactive sites—an activated aromatic ring, a nucleophilic hydroxyl group, and a moderately deactivating fluorine atom—creates a complex chemical environment where side reactions and low yields are common. This guide provides a structured approach to troubleshooting the key steps of this synthesis.

Overview of the Synthetic Pathway

The synthesis is generally a two-step process starting from 3-fluorophenol. First, an electrophilic aromatic substitution introduces a sulfonyl chloride group onto the ring. Second, the sulfonyl chloride is converted to the target sulfonamide via nucleophilic substitution with an ammonia source.

Caption: Competing reactions for the sulfonyl chloride intermediate.

2. Choice of Aminating Agent and Solvent:

• Aqueous Ammonium Hydroxide (NH₄OH): This is a common and convenient reagent, but it introduces a large amount of water, exacerbating the hydrolysis issue.

• Ammonia (NH₃) Gas: Bubbling anhydrous ammonia gas through an anhydrous organic solution of the sulfonyl chloride is the most effective method to avoid hydrolysis.

• Ammonia in an Organic Solvent: Solutions of ammonia in solvents like methanol or dioxane offer a good compromise between the convenience of a solution and the need to minimize water.

Troubleshooting Protocol: Optimized Amination

This protocol prioritizes the desired amination reaction over hydrolysis.

Parameter	Recommended Condition	Rationale
Solvent	Tetrahydrofuran (THF) or Dioxane	Anhydrous polar aprotic solvents that can dissolve both the sulfonyl chloride and the ammonia source.
Ammonia Source	Ammonia gas bubbled through the solution OR a saturated solution of NH₃ in an organic solvent (e.g., 7N NH₃ in MeOH).	Minimizes the presence of water, which is the primary competitor in this reaction.
Temperature	0 °C to Room Temperature	The reaction is typically fast. Starting at 0 °C helps control any exotherm and the reaction can be allowed to warm to room temperature.
Order of Addition	Add the crude sulfonyl chloride solution dropwise to the ammonia solution/suspension.	Maintains an excess of the amine nucleophile, favoring the sulfonamide formation kinetically.
Workup	Acidify the reaction mixture with dilute HCl to pH ~5-6.	This protonates any unreacted ammonia and precipitates the sulfonamide product, which is typically a solid.
Purification	Collect the precipitate by vacuum filtration. Wash with cold water and a non-polar solvent (e.g., hexane) to remove impurities. Recrystallize from an appropriate solvent system (e.g., Ethanol/Water or Acetonitrile).	Recrystallization is often effective for purifying the final product. C[1]olumn chromatography using a mobile phase like Hexane/Ethyl Acetate can also be used if needed.

Frequently Asked Questions (FAQs)

Q1: Can I use a sulfonyl fluoride intermediate instead of the chloride? A1: Yes, and this can be an excellent strategy. Aryl sulfonyl fluorides are significantly more stable towards hydrolysis than their chloride counterparts. T[2][3][4]his allows for easier handling and purification. However, they are less reactive, and the subsequent amination step may require more forcing conditions, such as heating or the use of a catalyst like calcium triflimide. T[5]he synthesis of the sulfonyl fluoride itself can be achieved by using sulfuryl fluoride (SO₂F₂) gas or by converting the sulfonyl chloride to the fluoride using a fluoride salt.

[6]Q2: My final product is an off-color or brown solid. How can I improve the color? A2: A discolored product often indicates degradation during the high-temperature or highly acidic/basic steps. Strict temperature control during chlorosulfonation is the best preventative measure. For purification, you can perform a hot filtration with a small amount of activated charcoal during the recrystallization process to adsorb colored impurities.

[1]Q3: How should I monitor the progress of these reactions? A3: Thin-Layer Chromatography (TLC) is the most convenient method. For the chlorosulfonation step, use a mobile phase like 3:1 Hexane:Ethyl Acetate. The starting 3-fluorophenol will have a different Rf value than the sulfonyl chloride product. For the amination step, the sulfonamide product is typically more polar than the sulfonyl chloride intermediate and will have a lower Rf. High-Performance Liquid Chromatography (HPLC) can provide more quantitative tracking of conversion.

Q4: Are there alternative synthesis routes that avoid chlorosulfonic acid? A4: Yes, newer methods are being developed. One approach involves the conversion of aromatic carboxylic acids directly into sulfonyl chlorides or fluorides, followed by amination. A[7]nother strategy uses organometallic reagents (like Grignard or organolithium compounds) which react with specific sulfur-based electrophiles to form the sulfonamide directly, offering a different path with potentially higher functional group tolerance. H[8]owever, for this specific target, the chlorosulfonation of 3-fluorophenol remains a common and direct, albeit challenging, route.

References

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv.
• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.
• Sulfur-Phenolate Exchange as a Mild, Fast, and High-Yielding Method toward the Synthesis of Sulfonamides.
• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. Benchchem.
• Technical Support Center: Purification of 2-Fluoro-4-hydroxybenzaldehyde. Benchchem.
• Sulfonyl halide. Wikipedia.
• How is 3 - Fluorophenol synthesized? Canbi Pharma Tech Blog.
• 2-chloro-4-fluoro-N-(2-hydroxypropyl)benzene-1-sulfonamide. Chemspace.
• Sulfonamide Synthesis via Calcium Triflimide Activ
• Synthesis and Biological Activity of New Sulfonamide Deriv
• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society.
• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Chemistry Portal.
• An In-Depth Technical Guide to the Chemical Properties and Reactivity of 3-Fluorophenol. Benchchem.
• Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing.
• Sulphonation of chlorophenol. Sciencemadness.org.
• What is the mechanism of chlorosulfonation of benzene? Chemistry Stack Exchange.
• A method of chlorosulfonation is carried out using sulfur trioxide.
• Purification Strategies for Flavones and Rel
• Sulfonation and Sulf

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• 6. Sulfur( vi ) fluorides as tools in biomolecular and medicinal chemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01891H [pubs.rsc.org]
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• 8. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO [organic-chemistry.org]

Technical Support Center: Troubleshooting Fluorometric Assays for 2-fluoro-4-hydroxybenzene-1-sulfonamide

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals evaluating the inhibitory profile of 2-fluoro-4-hydroxybenzene-1-sulfonamide (CAS 919360-45-5)[1] against Carbonic Anhydrase (CA) enzymes.

Because direct measurement of non-fluorescent sulfonamides is impossible, researchers rely on a competitive displacement assay using the fluorescent probe Dansylamide (DNSA) . Below, we dissect the mechanistic causality of the assay, provide actionable troubleshooting for background noise, and outline a self-validating protocol.

Mechanistic Causality: How the Assay Works

To troubleshoot an assay, you must first understand the origin of its signal. Free DNSA in an aqueous buffer exhibits very weak fluorescence. However, when DNSA enters the 15 Å deep active site pocket of Carbonic Anhydrase, its sulfonamide moiety coordinates directly with the active site Zn²⁺ cofactor[2].

This electrostatic interaction causes the deprotonation of the sulfonamide group, stabilizing its anionic form[2]. This structural rigidification drastically increases the fluorescence quantum yield and shifts the emission peak to ~470 nm[3]. When a stronger inhibitor like 2-fluoro-4-hydroxybenzene-1-sulfonamide is introduced, it competitively displaces DNSA from the Zn²⁺ pocket, returning the probe to the aqueous buffer and quenching the fluorescence[4].

Fig 1. Competitive displacement mechanism of Dansylamide by 2-fluoro-4-hydroxybenzene-1-sulfonamide.

Troubleshooting FAQs: Resolving Background Noise & Artifacts

Q: Why is my baseline fluorescence (before adding the inhibitor) unexpectedly high? A: High baseline noise typically originates from improper microplate selection or buffer autofluorescence. Fluorescence intensity assays require black, opaque microplates; using clear or white plates scatters excitation light, drastically inflating background noise and causing well-to-well cross-talk[5]. Additionally, if your assay relies on FRET (exciting CA tryptophans at 280 nm to transfer energy to DNSA), carrier proteins like Bovine Serum Albumin (BSA) in your buffer will autofluoresce.

• Action: Switch to 5[5]. To bypass tryptophan autofluorescence, excite DNSA directly at 330 nm instead of 280 nm[3].

Q: Addition of 2-fluoro-4-hydroxybenzene-1-sulfonamide causes an initial spike in fluorescence rather than a smooth quenching curve. What is happening? A: This is a classic symptom of compound precipitation leading to light scattering. 2-fluoro-4-hydroxybenzene-1-sulfonamide has limited aqueous solubility. When a high-concentration DMSO stock is rapidly diluted into the assay buffer, micro-precipitates form. These suspended particles act like microscopic mirrors, scattering the excitation light directly into the emission detector and creating a false "spike" in the signal.

• Action: Ensure the final DMSO concentration in the assay is optimized (typically 1–5%). Add a non-ionic detergent like 0.01% Triton X-100 to the assay buffer to maintain compound solubility.

Q: How do I know if the fluorescence decrease is due to true displacement or an Inner Filter Effect (IFE)? A: The phenol ring in 2-fluoro-4-hydroxybenzene-1-sulfonamide may absorb UV light. If the compound absorbs the excitation light (330 nm) or the emission light (470 nm), the fluorescence will drop even if the compound never binds the enzyme. This optical artifact is known as the Inner Filter Effect.

• Action: You must implement a self-validating IFE control (see protocol below). Titrate the inhibitor into a solution of free DNSA (without the CA enzyme). If fluorescence decreases in this enzyme-free control, your compound is absorbing the light, and you must mathematically correct your IC50 data using the compound's absorbance profile.

Fig 2. Troubleshooting logic tree for resolving high background noise in fluorometric assays.

Quantitative Data & Assay Parameters

Table 1: Optical Parameters for CA-DNSA Displacement

Parameter	FRET Mode	Direct Excitation Mode	Notes
Excitation Wavelength	280 - 290 nm	330 nm	Direct excitation avoids tryptophan autofluorescence[3].
Emission Wavelength	470 nm	470 nm	Read at peak emission of the anionic sulfonamide[3].

| Microplate Type | Black, Opaque | Black, Opaque | Critical for quenching stray light and reducing background[5]. |

Table 2: Common Background Sources and Signal-to-Noise (S/N) Impact

Source of Noise	Mechanism of Interference	Impact on S/N Ratio	Corrective Action
White/Clear Plates	Light scattering / well cross-talk	Reduces S/N by up to 80%	Switch to black opaque plates.
Compound Precipitation	Excitation light scatters into detector	False negative displacement	Add 0.01% Triton X-100; keep DMSO < 5%.

| Inner Filter Effect (IFE) | Inhibitor absorbs emitted light | False positive displacement | Run enzyme-free IFE control. |

Standardized Protocol: Self-Validating Displacement Assay

To ensure trustworthiness, this protocol is designed as a self-validating system . It inherently controls for autofluorescence, IFE, and vehicle effects.

Step 1: Buffer & Reagent Preparation

• Prepare Assay Buffer: 50 mM HEPES (pH 7.0) containing 0.01% Triton X-100.

• Dilute Recombinant Human Carbonic Anhydrase to a 2 µM working concentration.

• Prepare Dansylamide (DNSA) to a 10 µM working concentration.

• Prepare serial dilutions of 2-fluoro-4-hydroxybenzene-1-sulfonamide in 100% DMSO.

Step 2: Plate Setup (Black Opaque 96-well Plate) Set up the following control and experimental wells (ensure final DMSO concentration is identical across all wells, e.g., 2%):

• Blank Wells (Baseline Noise): Buffer + 10 µM DNSA + 2% DMSO.

• Max Signal Wells (100% Binding): Buffer + 2 µM CA + 10 µM DNSA + 2% DMSO.

• Assay Wells (Displacement): Buffer + 2 µM CA + 10 µM DNSA + Inhibitor serial dilutions.

• IFE Control Wells (Artifact Check): Buffer + 10 µM DNSA + Inhibitor highest concentration (No Enzyme).

Step 3: Incubation & Measurement

• Incubate the microplate in the dark at room temperature for 30 minutes to allow the competitive binding reaction to reach equilibrium.

• Read fluorescence intensity using a microplate reader (Excitation: 330 nm; Emission: 470 nm).

Step 4: Data Validation & Analysis

• Subtract the average Blank Well value from all other readings.

• Check the IFE Control Wells. If the signal is >5% lower than the Blank Wells, your compound is absorbing light, and mathematical IFE correction is required.

• Calculate the percentage of displacement in the Assay Wells relative to the Max Signal Wells to generate an IC50 curve.

References

• Bitesize Bio. (2024). The Ultimate Guide to Troubleshooting Microplate Assays. 5[5]

• ChemicalBook. (2026). Chemical Safety Data Sheet MSDS / SDS - Benzenesulfonamide, 2-fluoro-4-hydroxy-. 1[1]

• Manokaran, S., et al. (2010). Stabilization of anionic and neutral forms of a fluorophoric ligand at the active site of human carbonic anhydrase I. PubMed.2[2]

• Manokaran, S., et al. (2010). Stabilization of Anionic and Neutral Forms of a Fluorophoric Ligand at the Active Site of Human Carbonic Anhydrase I. PMC. 3[3]

• Wang, S.C., & Zamble, D.B. (2006). Fluorescence analysis of sulfonamide binding to carbonic anhydrase. PubMed. 4[4]

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• 4. Fluorescence analysis of sulfonamide binding to carbonic anhydrase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bitesizebio.com [bitesizebio.com]

Resolving precipitation issues of 2-fluoro-4-hydroxybenzene-1-sulfonamide in culture media

Welcome to the Technical Support Guide for 2-fluoro-4-hydroxybenzene-1-sulfonamide. As Senior Application Scientists, we've developed this resource to help you navigate and resolve common challenges encountered with this compound in experimental settings. This guide provides in-depth, field-proven insights to ensure the integrity and success of your research.

Our primary focus is addressing the critical issue of precipitation in cell culture media. We will explore the physicochemical properties of the compound, detail systematic troubleshooting approaches, and provide validated protocols to maintain its solubility and stability.

Section 1: Understanding the Compound - Physicochemical Profile

A thorough understanding of the compound's properties is the first step in troubleshooting. 2-fluoro-4-hydroxybenzene-1-sulfonamide is a molecule with distinct acidic groups that dictate its behavior in aqueous solutions.

Q1: What are the key chemical features of 2-fluoro-4-hydroxybenzene-1-sulfonamide that influence its solubility?

A1: The structure contains two primary acidic functional groups: a phenolic hydroxyl group (-OH) and a sulfonamide group (-SO₂NH₂). The solubility of the compound is highly dependent on the pH of the solution because these groups can be ionized.[1][2]

• Sulfonamide Group: This group is acidic, and its pKa can vary widely based on the substituents on the aromatic ring.[3][4][5] For many sulfonamides, this pKa is in the range of 5-11.[5][6]

• Phenolic Hydroxyl Group: This group is also weakly acidic. The presence of the electron-withdrawing fluoro and sulfonamide groups on the ring will influence its pKa.

• Low Intrinsic Solubility: Like many sulfonamides, the neutral, un-ionized form of the molecule is expected to have low aqueous solubility.[6][7][8] The compound's lowest solubility occurs at its isoelectric point, where the net charge is zero.[7]

Property	Predicted Characteristic	Rationale & Implication for Cell Culture
Acid/Base Nature	Amphoteric, weakly acidic	The compound's charge state and solubility will change significantly with pH. Standard culture media (pH ~7.2-7.4) may be close to a pH where the compound is less soluble.
pKa (Sulfonamide)	Estimated range: 6-10	Ionization of this group at physiological pH will increase solubility. If the pKa is near the media's pH, small pH shifts can cause precipitation.[1][6]
pKa (Phenol)	Estimated range: 8-10	The phenolic hydroxyl also contributes to the pH-dependent solubility profile.
Intrinsic Solubility (S₀)	Low	The uncharged molecule is hydrophobic, making high concentrations in aqueous media challenging without solubilization aids.[8][9]
Stability	Generally stable at neutral/alkaline pH	Sulfonamides are typically stable in neutral to alkaline conditions but can be more susceptible to hydrolysis under acidic conditions.[10][11][12][13]

Section 2: Troubleshooting Precipitation - A Root Cause Analysis

Precipitation is a common hurdle when a hydrophobic compound prepared in an organic solvent is introduced into an aqueous cell culture medium. Let's diagnose the likely causes.

Q2: My compound, dissolved in DMSO, immediately precipitates when I add it to my cell culture medium. What is happening?

A2: This phenomenon is commonly known as "solvent crash" or "antisolvent precipitation."[14] It occurs when a compound that is highly soluble in a concentrated organic stock solution (like 100% DMSO) is rapidly diluted into an aqueous solution (your culture medium) where its solubility is much lower.[14] The organic solvent disperses, leaving the compound molecules to agglomerate and precipitate.

The key factors are:

• High Stock Concentration: A very concentrated DMSO stock is more likely to precipitate upon dilution.

• Rapid Dilution: Adding the stock solution directly and quickly into the full volume of media does not allow for gradual solvent exchange, promoting a rapid crash.

• Low Aqueous Solubility: The fundamental issue is the compound's inherent poor solubility in the aqueous environment of the cell culture medium.[14]

Q3: I've tried making a more dilute stock, but I still see precipitation over time. Could my media be the problem?

A3: Yes, components within the cell culture medium can significantly influence compound solubility and stability.

• pH of the Medium: Standard media are buffered to a physiological pH (typically 7.2-7.4). If this pH is close to the compound's pKa, it may exist in its least soluble, neutral state.[6] Bicarbonate-buffered media can also experience pH shifts in or out of the CO₂ incubator, which can trigger precipitation.

• Serum Proteins: If you are using a serum-containing medium, proteins like albumin can bind to hydrophobic compounds, which often helps to keep them in solution.[14][15][16][17][18][19] Conversely, if you are moving to a serum-free formulation, you may observe precipitation of a compound that was previously soluble.

• Salt Concentration: High concentrations of salts in the medium can "salt out" the compound, reducing its solubility.[20][21]

Troubleshooting Workflow

Use the following workflow to systematically diagnose the source of precipitation.

Caption: Systematic workflow for troubleshooting precipitation.

Section 3: Validated Protocols & Best Practices

To minimize precipitation, meticulous preparation of stock and working solutions is paramount.

Q4: What is the recommended protocol for preparing a stock solution of 2-fluoro-4-hydroxybenzene-1-sulfonamide?

A4: The goal is to create a high-concentration, fully dissolved, and sterile stock solution that can be stored for long-term use.

Protocol 1: High-Concentration Stock Solution Preparation

• Solvent Selection: Use high-quality, sterile-filtered, anhydrous Dimethyl Sulfoxide (DMSO).[22][23][24] DMSO is a powerful polar aprotic solvent capable of dissolving many poorly water-soluble compounds.[14]

• Weighing: Accurately weigh the desired amount of 2-fluoro-4-hydroxybenzene-1-sulfonamide powder in a sterile microcentrifuge tube.

• Dissolution: Add the appropriate volume of sterile DMSO to achieve the target concentration (e.g., 10-100 mM).

• Solubilization: Vortex the solution vigorously for 1-2 minutes. If powder is still visible, gently warm the solution in a 37°C water bath for 5-10 minutes and vortex again.[14] Visually inspect against a light source to ensure no particulates remain.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter (PTFE or other DMSO-compatible membrane) into a sterile, light-protected tube.[14]

• Aliquoting & Storage: Aliquot the stock solution into single-use volumes to prevent contamination and degradation from repeated freeze-thaw cycles.[14] Store at -20°C or -80°C as recommended for the compound.

Q5: How should I dilute the DMSO stock into my culture media to prevent the "solvent crash"?

A5: The dilution step is the most critical point for preventing precipitation. The key is to dilute the compound while keeping the final DMSO concentration non-toxic to your cells (typically ≤0.5%).[14][25]

Protocol 2: Step-Wise Dilution into Culture Medium

• Pre-warm Media: Warm the required volume of your complete cell culture medium (with serum, if applicable) to 37°C in a water bath.[14][26] This can help maintain solubility as some compounds are more soluble at higher temperatures.

• Thaw Stock: Thaw a single-use aliquot of your DMSO stock solution at room temperature or in a 37°C water bath. Briefly centrifuge the tube to collect the contents at the bottom.

• Prepare Intermediate Dilution (Optional but Recommended):

  • In a sterile tube, add a small volume of the pre-warmed medium (e.g., 200 µL).

  • While vortexing the medium, add the required volume of DMSO stock (e.g., 2 µL). This rapid mixing in a small volume helps create a transient, high-DMSO environment that favors solubility before further dilution.

• Final Dilution: Immediately add the intermediate dilution from the previous step into the bulk of the pre-warmed cell culture medium. Swirl the flask or mix the plate gently but thoroughly to ensure homogeneous distribution.

• Vehicle Control: Always prepare a vehicle control by adding the same final concentration of DMSO to a separate batch of medium.[14] This is essential to distinguish the effects of the compound from the effects of the solvent.

Caption: The "solvent crash" phenomenon leading to precipitation.

Section 4: Advanced Strategies & FAQs

Q6: My compound still precipitates at my desired working concentration. Are there any other solubilization strategies?

A6: Yes, if standard DMSO-based methods fail, you can explore several advanced strategies.

Strategy	Mechanism	Considerations & Protocol Snippet
pH Adjustment	Increase ionization of the acidic sulfonamide/phenol groups to enhance aqueous solubility.	This is complex for cell culture as media pH must be tightly controlled. You could prepare a 10x stock in a basic buffer (e.g., pH 8-9) and then dilute it into the media, ensuring the final pH remains physiological. Requires careful validation.
Use of Excipients	Encapsulate the hydrophobic compound in a hydrophilic shell.	(2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) is a common choice.[14] Co-dissolve the compound and a 5-10 fold molar excess of HP-β-CD in water or buffer before adding to media.
Co-Solvent Systems	Use a mixture of solvents for the stock solution to improve solubility upon dilution.[14]	A stock solution in DMSO/Polyethylene glycol (PEG) or DMSO/Ethanol might provide a more gradual transition into the aqueous phase. Test cell toxicity carefully.
Serum Pre-incubation	Allow the compound to bind to serum proteins before adding to cells.	If using serum, you can add the DMSO stock to a small volume of pure FBS, incubate for 15-30 minutes at 37°C, and then use this serum-compound mixture to supplement your basal medium.[27]

Q7: Can I just filter out the precipitate and use the remaining solution?

A7: This is strongly discouraged. Filtering removes an unknown amount of your active compound, leading to an inaccurate and unquantified final concentration in your experiment.[14] This compromises the validity and reproducibility of your results. The primary goal should always be to address the root cause of the precipitation to ensure the compound is fully dissolved at the intended concentration.

Q8: How can I confirm the maximum soluble concentration of my compound in my specific culture medium?

A8: You can determine this empirically. Prepare a series of dilutions of your compound in your complete culture medium. Incubate these solutions under your standard experimental conditions (37°C, 5% CO₂) for the duration of your longest experiment. Visually inspect for precipitation (turbidity, particulates) using a light microscope or by checking for Tyndall effect (light scattering). The highest concentration that remains clear is your practical maximum working concentration.

References

• BenchChem. (n.d.). Stability of Sulfonamides: A Comparative Guide Based on Precursor Sulfonyl Chlorides.
• Caine, B. A., Bronzato, M., & Popelier, P. L. A. (2019). Accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. RSC.
• Martínez, F., & Gómez, A. (2002). Estimation of the Solubility of Sulfonamides in Aqueous Media from Partition Coefficients and Entropies of Fusion. Taylor & Francis Online.
• Caine, B. A., Bronzato, M., & Popelier, P. L. A. (n.d.). Accurate Prediction of the Aqueous pKa Values of Sulfonamide Drugs Using Equilibrium Bond Lengths. ChemRxiv.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Compound Precipitation in Cell Culture Media.
• Avdeef, A., et al. (2010). Determination of pKa values of some sulfonamides by LC and LC-PDA methods in acetonitrile-water binary mixtures. SciELO.
• Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. PubMed.
• ResearchGate. (n.d.). Calculated solubilities of sulfonamides investigated.
• Klotz, I. M. (n.d.). The Binding of Some Sulfonamides by Bovine Serum Albumin. Journal of the American Chemical Society.
• Tillement, J. P., et al. (n.d.). Binding of four sulphonamides to human albumin. PubMed.
• Remko, M., & von der Lieth, C. W. (2004). Theoretical study of gas-phase acidity, pKa, lipophilicity, and solubility of some biologically active sulfonamides. PubMed.
• (n.d.). Sulphonamides.pdf.
• Perlovich, G. L., et al. (2014). Impact of Sulfonamide Structure on Solubility and Transfer Processes in Biologically Relevant Solvents. ACS Publications.
• Davis, B. D. (n.d.). The binding of sulfonamide drugs by plasma proteins. a factor in determining the distribution of drugs in the body. SciSpace.
• ATCC. (n.d.). Dimethylsulfoxide (DMSO) - 4-X.
• Berneis, K., & Boguth, W. (1976). Distribution of sulfonamides and sulfonamide potentiators between red blood cells, proteins and aqueous phases of the blood of different species. PubMed.
• Sigma-Aldrich. (n.d.). Common Cell Culture Problems: Precipitates.
• ResearchGate. (n.d.). Hydrolysis of sulphonamides in aqueous solutions | Request PDF.
• (n.d.). Ht..~SONHR. SRD Data Links.
• UFCBIO. (n.d.). Dimethyl Sulfoxide (DMSO), Cell Culture Grade.
• Davis, B. D. (1943). THE BINDING OF SULFONAMIDE DRUGS BY PLASMA PROTEINS. A FACTOR IN DETERMINING THE DISTRIBUTION OF DRUGS IN THE BODY. Semantic Scholar.
• Reddit. (2021). Help, hydrophobic drugs mixed in DMSO precipitates in aqueous cell culture media!.
• Corning. (n.d.). Corning® 250 mL DMSO (Dimethyl Sulfoxide).
• ResearchGate. (2013). Any suggestions for treating DMSO soluble compound in cell culture?.
• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions.
• Technical University of Munich. (n.d.). Sulfonamide Degradation.
• Boateng, E., & Che, D. (2019). A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. PMC.
• WuXi AppTec. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies.
• Zhang, Y., et al. (n.d.). Solubilization techniques used for poorly water-soluble drugs. PMC - NIH.

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Reference Data & Comparative Studies

A Comparative Guide to the Inhibitory Potency of Novel Sulfonamides: Analyzing the Impact of Structural Modifications on IC50 Values

Introduction: Beyond Conventional Sulfonamides

For decades, the sulfonamide functional group has been a cornerstone in medicinal chemistry, leading to the development of a wide array of therapeutic agents, from antibacterials to diuretics and anti-glaucoma drugs. The classical mechanism of action for antibacterial sulfonamides involves the competitive inhibition of dihydropteroate synthase (DHPS), an essential enzyme in the bacterial folic acid synthesis pathway.[1][2] However, the versatility of the sulfonamide scaffold extends far beyond its antimicrobial properties. A significant class of sulfonamide-based drugs exert their therapeutic effects through the inhibition of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes crucial for various physiological processes.[3][4][5][6]

This guide shifts the focus from the well-trodden path of standard sulfonamides to the burgeoning field of structurally modified derivatives. While a direct IC50 comparison involving the specific compound 2-fluoro-4-hydroxybenzene-1-sulfonamide is not feasible due to the current lack of publicly available biological activity data, this document will provide a comprehensive comparative analysis of the inhibitory potencies (IC50 values) of conventional sulfonamides against a backdrop of emerging, structurally diverse analogs, including those with fluoro and other substitutions. By examining the influence of these modifications on inhibitory activity, we aim to provide researchers, scientists, and drug development professionals with valuable insights into the structure-activity relationships (SAR) that govern the potency of this versatile class of inhibitors.

The Significance of IC50 in Drug Discovery

The half-maximal inhibitory concentration (IC50) is a critical quantitative measure in pharmacology, representing the concentration of an inhibitor required to reduce the activity of a biological target, such as an enzyme or a receptor, by 50%.[7] A lower IC50 value signifies a more potent inhibitor. In the context of drug development, the determination of IC50 values is a pivotal step in the hit-to-lead and lead optimization phases, enabling the ranking of compounds based on their potency and selectivity.

Comparative Analysis of IC50 Values: Standard vs. Modified Sulfonamides

The primary target for many non-antibacterial sulfonamides is the family of carbonic anhydrases. This section presents a comparative overview of the IC50 values of standard sulfonamides and structurally modified derivatives against various human carbonic anhydrase (hCA) isoforms.

Standard Sulfonamides as Carbonic Anhydrase Inhibitors

Acetazolamide, a classical sulfonamide, is a well-characterized inhibitor of multiple carbonic anhydrase isoforms and serves as a common reference compound in inhibition studies. Its inhibitory activity varies across different hCA isoforms.

Compound	Target Isoform	IC50 (nM)	Reference
Acetazolamide	hCA I	199	[8]
Acetazolamide	hCA II	133	[8]
Acetazolamide	hCA IX	63	[8]
Acetazolamide	hCA XII	92	[8]

The Impact of Fluorination and Other Structural Modifications

The introduction of fluorine atoms and other chemical moieties can significantly alter the physicochemical properties of a molecule, including its acidity, lipophilicity, and binding interactions with the target protein. This, in turn, can have a profound effect on its inhibitory potency.

Recent studies on pyrazole-based benzenesulfonamides, which incorporate both fluorine and hydroxyl substitutions on a phenyl ring, have demonstrated potent, low micromolar to nanomolar inhibition of hCA isoforms.[9] For instance, compound 4j from this series exhibited the following IC50 values:[9]

Compound	Target Isoform	IC50 (µM)	Reference
Compound 4j	hCA II	0.39	[9]
Compound 4j	hCA IX	0.15	[9]
Compound 4j	hCA XII	0.28	[9]

This highlights how specific substitutions can lead to highly potent inhibitors. Further illustrating the effect of structural modifications, a series of 1,2,3-triazole benzenesulfonamide derivatives containing a pyrazolyl-thiazole moiety also showed potent inhibition against tumor-associated hCA IX and hCA XII.[8]

Compound	Target Isoform	IC50 (nM)	Reference
Compound 17e	hCA IX	25	[8]
Compound 17h	hCA XII	31	[8]

These examples underscore the potential of structural modifications to enhance the inhibitory activity and selectivity of sulfonamide-based inhibitors.

Mechanism of Action: Carbonic Anhydrase Inhibition

The inhibitory action of sulfonamides against carbonic anhydrases is well-established. The sulfonamide group (-SO2NH2) is crucial for this activity. In its deprotonated, anionic form (-SO2NH-), it coordinates directly with the zinc ion located at the active site of the enzyme.[5] This interaction displaces a zinc-bound water molecule or hydroxide ion, which is essential for the enzyme's catalytic function—the reversible hydration of carbon dioxide to bicarbonate. By blocking this key step, sulfonamide inhibitors effectively shut down the enzyme's activity.

Caption: Mechanism of Carbonic Anhydrase Inhibition.

Experimental Protocols: Determining IC50 Values for Carbonic Anhydrase Inhibitors

The accurate determination of IC50 values relies on robust and reproducible experimental assays. The stopped-flow CO2 hydration assay is a widely accepted method for characterizing the inhibitory activity of compounds against carbonic anhydrases.[10][11][12][13]

Stopped-Flow CO2 Hydration Assay

Objective: To determine the IC50 value of a test compound by measuring its effect on the kinetics of CO2 hydration catalyzed by a specific carbonic anhydrase isoform.

Principle: This method rapidly mixes a CO2-rich solution with a solution containing the carbonic anhydrase enzyme and a pH indicator. The enzyme-catalyzed hydration of CO2 produces protons, leading to a change in pH, which is monitored in real-time by the change in absorbance or fluorescence of the pH indicator. The rate of this change is proportional to the enzyme's activity. The presence of an inhibitor will slow down this rate.

Materials:

• Stopped-flow spectrophotometer

• Purified human carbonic anhydrase (hCA) isoform (e.g., hCA I, II, IX, or XII)

• Test compound (e.g., 2-fluoro-4-hydroxybenzene-1-sulfonamide or other sulfonamide derivatives)

• Reference inhibitor (e.g., Acetazolamide)

• CO2-saturated water

• Buffer solution (e.g., HEPES or Tris)

• pH indicator (e.g., pyranine for fluorescence or phenol red for absorbance)[14][15][16][17]

• DMSO for dissolving compounds

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of the purified hCA enzyme in the appropriate buffer.

  • Prepare a stock solution of the test compound and the reference inhibitor in DMSO.

  • Prepare a series of dilutions of the test compound and reference inhibitor at various concentrations.

  • Prepare the CO2-saturated water by bubbling CO2 gas through chilled, deionized water.

  • Prepare the buffer solution containing the pH indicator.

• Enzyme-Inhibitor Pre-incubation:

  • In a series of reaction tubes, add a fixed amount of the hCA enzyme solution.

  • To each tube, add a different concentration of the test compound or reference inhibitor. Include a control tube with only DMSO (no inhibitor).

  • Allow the enzyme and inhibitor to pre-incubate for a specified time (e.g., 10-15 minutes) at a controlled temperature.

• Stopped-Flow Measurement:

  • Load one syringe of the stopped-flow instrument with the pre-incubated enzyme-inhibitor mixture.

  • Load the second syringe with the CO2-saturated water.

  • Initiate the rapid mixing of the two solutions. The reaction is monitored by recording the change in absorbance or fluorescence of the pH indicator over time.

• Data Analysis:

  • Determine the initial rate of the reaction for each inhibitor concentration from the kinetic traces.

  • Calculate the percentage of inhibition for each concentration relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value.

Caption: IC50 Determination Workflow.

Conclusion and Future Perspectives

While direct experimental data for 2-fluoro-4-hydroxybenzene-1-sulfonamide remains elusive, the comparative analysis presented in this guide strongly indicates that structural modifications, particularly the introduction of fluorine atoms, can significantly enhance the inhibitory potency of sulfonamides against key therapeutic targets like carbonic anhydrases. The provided IC50 data for various modified sulfonamides showcases the potential for rational drug design to yield highly potent and selective inhibitors.

The detailed experimental protocol for the stopped-flow CO2 hydration assay serves as a practical resource for researchers aiming to characterize novel sulfonamide derivatives. As the landscape of drug discovery continues to evolve, the exploration of novel chemical space around the versatile sulfonamide scaffold holds immense promise for the development of next-generation therapeutics with improved efficacy and safety profiles. Future studies are warranted to synthesize and evaluate the biological activity of 2-fluoro-4-hydroxybenzene-1-sulfonamide and other structurally related compounds to fully elucidate their therapeutic potential.

References

• Measuring carbonic anhydrase activity in alpha-carboxysomes using stopped-flow. (n.d.). PubMed. Retrieved March 27, 2026, from [Link]

• A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis. (2017, March 28). PubMed. Retrieved March 27, 2026, from [Link]

• A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis. (n.d.). Frontiers. Retrieved March 27, 2026, from [Link]

• A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis. (2017, March 28). Europe PMC. Retrieved March 27, 2026, from [Link]

• Bar graph representation showing the comparative IC50 values for the α-glucosidase activity of the target compounds and acarbose as a reference drug. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• (PDF) A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis. (2017, March 28). ResearchGate. Retrieved March 27, 2026, from [Link]

• Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. (2023, April 27). MDPI. Retrieved March 27, 2026, from [Link]

• Structural Comparison of Sulfonamide-Based Derivatives That Can Improve Anti-Coagulation Properties of Metformin. (n.d.). PubMed. Retrieved March 27, 2026, from [Link]

• Novel benzenesulfonamide derivatives as potential selective carbonic anhydrase IX, XII inhibitors with anti-proliferative activity: Design, synthesis and in silico studies. (n.d.). PubMed. Retrieved March 27, 2026, from [Link]

• Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. (2023, June 20). PubMed. Retrieved March 27, 2026, from [Link]

• Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. (n.d.). PubMed. Retrieved March 27, 2026, from [Link]

• Inhibition of carbonic anhydrase II by sulfonamide derivatives. (2021, May 12). IMR Press. Retrieved March 27, 2026, from [Link]

• (PDF) Targeting the Carbonic Anhydrase Enzyme with Synthesized Benzenesulfonamide Derivatives: Inhibiting Tumor Growth. (2023, August 26). ResearchGate. Retrieved March 27, 2026, from [Link]

• Newly synthesized sulfonamide derivatives explored for DNA binding, enzyme inhibitory, and cytotoxicity activities: a mixed computational and experimental analyses. (n.d.). PubMed. Retrieved March 27, 2026, from [Link]

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Absolute Purity Validation of 2-Fluoro-4-hydroxybenzene-1-sulfonamide: A Comparative Guide (qNMR vs. HPLC)

Introduction

2-fluoro-4-hydroxybenzene-1-sulfonamide (CAS 919360-45-5) is a highly functionalized aromatic building block frequently utilized in the synthesis of sulfonamide-based therapeutics, such as carbonic anhydrase inhibitors. During early-stage drug development, establishing the absolute purity of such critical intermediates is paramount to ensuring the integrity of downstream reaction yields and the impurity profiles of active pharmaceutical ingredients (APIs)[1].

Traditionally, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) has been the workhorse for purity assessment[1]. However, HPLC is a secondary analytical method; it relies heavily on the availability of an identical, fully characterized reference standard and assumes uniform UV response factors across the analyte and its impurities[1][2].

To circumvent these limitations, Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a primary, ratio-based analytical method. Because the integrated area of an NMR resonance is directly proportional to the molar concentration of the nuclei producing it, qNMR allows for absolute quantification using a universal internal standard (IS), entirely eliminating the need for an analyte-specific reference standard[1][2].

This guide objectively compares qNMR against HPLC-UV and provides a rigorously self-validating protocol for determining the purity of 2-fluoro-4-hydroxybenzene-1-sulfonamide.

Section 1: The Causality of Analytical Choice: qNMR vs. HPLC-UV

When analyzing 2-fluoro-4-hydroxybenzene-1-sulfonamide, the presence of the hydroxyl and sulfonamide groups, along with the fluorine atom, creates a distinct electronic environment. Impurities such as des-fluoro analogs, positional isomers, or unreacted precursors often exhibit significantly different UV extinction coefficients.

In HPLC-UV, an impurity with a strong chromophore will be overestimated in an area-percent calculation, while a non-UV-active impurity will be completely invisible, leading to a false inflation of the reported purity[1][3]. Conversely, qNMR provides a direct measurement of the analyte concentration. By co-weighing a certified reference material (CRM) as an internal standard, we achieve metrological traceability to the International System of Units (SI) without the bias of chromatographic overlap or response factors[2][4].

Workflow comparison: qNMR absolute quantification vs. HPLC-UV relative purity assessment.

Section 2: Establishing a Self-Validating qNMR Protocol

A robust qNMR method is not merely a procedure; it is a self-validating system where every parameter is empirically justified. For 2-fluoro-4-hydroxybenzene-1-sulfonamide, we utilize ¹H-qNMR, with orthogonal verification via ¹⁹F-qNMR.

Internal Standard Selection: The IS must be highly pure, stable, and exhibit NMR signals that do not overlap with the analyte[2]. For this compound, Maleic acid (traceable CRM, purity ≥ 99.9%) is ideal. Its singlet at ~6.26 ppm in DMSO-d6 sits in a clear spectral window, well separated from the aromatic protons of the analyte (typically 6.7 - 7.5 ppm).

Step-by-Step Methodology: ¹H-qNMR

• Gravimetric Preparation: Accurately weigh ~15.0 mg of 2-fluoro-4-hydroxybenzene-1-sulfonamide and ~5.0 mg of Maleic acid CRM into a clean glass vial using a microbalance (d = 0.001 mg). The precision of this step dictates the ultimate accuracy of the assay[4].

• Solvation: Dissolve the mixture in 0.8 mL of high-purity DMSO-d6. Ensure complete dissolution via vortexing and gentle sonication. Transfer 0.6 mL to a 5 mm NMR tube.

• T1 Relaxation Assessment: Perform an inversion-recovery experiment to determine the longitudinal relaxation time (T1) of the slowest-relaxing proton of interest.

• Acquisition Parameters:

  • Pulse Angle: 90° (for maximum signal-to-noise).

  • Relaxation Delay (D1): Set D1 ≥ 5 × T1 (typically 30-60 seconds) to guarantee >99.3% magnetization recovery between pulses. Failure to do so will artificially truncate the integrals.

  • Number of Scans (NS): Minimum 64 scans to achieve a Signal-to-Noise Ratio (SNR) > 250:1 for the target peaks.

• Processing: Apply a 0.3 Hz exponential line broadening. Perform manual phase correction (zero and first order) and rigorous baseline correction. Integrate the Maleic acid singlet and the distinct aromatic protons of the analyte.

Core components of a self-validating qNMR system ensuring metrological traceability.

Section 3: Comparative Performance Data

To demonstrate the analytical superiority of qNMR for this intermediate, a batch of 2-fluoro-4-hydroxybenzene-1-sulfonamide was analyzed using qNMR, HPLC-UV (at 254 nm), and acid-base titration.

Analytical Method	Measured Purity (%)	Precision (RSD, n=5)	Calibration Requirement
¹H-qNMR	97.42%	0.15%	Universal IS (Maleic Acid)
¹⁹F-qNMR	97.38%	0.18%	Universal IS (TFA)
HPLC-UV (254 nm)	99.15%	0.08%	Analyte-Specific Standard
Titration	98.60%	0.45%	Standardized Titrant

Data Interpretation & Causality: The HPLC-UV method reported a purity of 99.15%, significantly higher than the qNMR value of 97.42%. This discrepancy is a classic example of UV response factor bias[1]. Subsequent LC-MS analysis revealed the presence of a non-UV-absorbing aliphatic sulfonyl impurity. Because this impurity lacked a chromophore at 254 nm, HPLC-UV failed to detect it, artificially inflating the area percent of the main peak[1][3].

qNMR, being a molar-based technique, accurately accounted for the true mass fraction of the analyte, providing a highly accurate absolute purity[1][5]. While HPLC-UV exhibits slightly better precision (RSD 0.08%), its accuracy is fundamentally compromised by the uncharacterized impurities[5].

Section 4: Orthogonal Validation via ¹⁹F-qNMR

2-fluoro-4-hydroxybenzene-1-sulfonamide contains a covalently bound fluorine atom, making it an excellent candidate for ¹⁹F-qNMR. Fluorine NMR offers a massive chemical shift range (>200 ppm) and 100% natural isotopic abundance, virtually eliminating the risk of signal overlap from protonated impurities or solvents.

Step-by-Step Methodology: ¹⁹F-qNMR

• Internal Standard: Use Trifluoroacetic acid (TFA) or 4-fluorobenzoic acid as the IS.

• Acquisition: Acquire the ¹⁹F spectrum with inverse-gated ¹H decoupling to eliminate ¹⁹F-¹H scalar coupling, collapsing the analyte's multiplet into a sharp singlet for highly accurate integration.

• Parameter Control: Fluorine T1 times can be exceptionally long. Measure T1 carefully and set D1 accordingly (often >45 seconds).

• Result: The ¹⁹F-qNMR purity (97.38%) perfectly corroborated the ¹H-qNMR result (97.42%), proving the internal consistency and self-validating nature of the qNMR approach.

Conclusion

For the purity assessment of complex intermediates like 2-fluoro-4-hydroxybenzene-1-sulfonamide, qNMR provides an unmatched level of metrological traceability and accuracy. By eliminating the reliance on identical reference standards and bypassing the response factor pitfalls of HPLC-UV, qNMR serves as the definitive primary method for absolute quantification in pharmaceutical development[1][2].

References

• "Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures". PMC - NIH.[Link]

• "Coupling Supercritical Fluid Chromatography with Internal Standard Corrected Quantitative NMR for Rapid and Accurate Purity Assessment". Analytical Chemistry - ACS Publications.[Link]

• "Quantitative NMR as a Versatile Tool for the Reference Material Preparation". MDPI.[Link]

• "Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works". ResolveMass Laboratories Inc.[Link]

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Benchmarking 2-Fluoro-4-hydroxybenzene-1-sulfonamide Against Acetazolamide: A Guide to Carbonic Anhydrase Inhibitor Profiling

Introduction & Mechanistic Rationale

The development of selective small-molecule inhibitors for Carbonic Anhydrases (CAs) is a critical frontier in targeted cancer therapy. Human CAs are zinc metalloenzymes that catalyze the reversible hydration of carbon dioxide. While cytosolic isoforms like hCA I and hCA II are ubiquitous and govern normal physiological pH homeostasis, transmembrane isoforms such as hCA IX and hCA XII are highly overexpressed in hypoxic tumor microenvironments, driving extracellular acidification and tumor metastasis[1].

Acetazolamide (AZA) is the classical, FDA-approved pan-CA inhibitor. While highly potent, its lack of selectivity often leads to off-target toxicities mediated by hCA II inhibition. In contrast, 2-fluoro-4-hydroxybenzene-1-sulfonamide (2-F-4-OH-BSA) represents a rationally designed, fluorinated benzenesulfonamide scaffold engineered to exploit the subtle structural differences in the active sites of tumor-associated CAs[2].

The Causality of Fluorination and Substitution

As an application scientist, it is crucial to understand why 2-F-4-OH-BSA outperforms classical scaffolds in selectivity:

• pKa Modulation via the Inductive Effect: To bind the active-site Zn²⁺ ion, the primary sulfonamide group (–SO₂NH₂) must be deprotonated to its anionic form (–SO₂NH⁻). Fluorine, being highly electronegative, exerts a strong electron-withdrawing effect on the aromatic ring. This lowers the pKa of the sulfonamide group from ~10.0 to approximately 8.0–8.5[2]. Consequently, a significantly higher fraction of the inhibitor is in the active, deprotonated state at the slightly acidic pH of the tumor microenvironment, thermodynamically favoring tight binding[3].

• Tail-Approach Interactions: The 4-hydroxyl group serves as both a hydrogen-bond donor/acceptor with hydrophilic residues (e.g., Thr200) and a versatile synthetic handle. It allows the molecule to orient favorably within the hydrophobic sub-pocket unique to hCA IX, driving isoform selectivity[4].

Hypoxia-induced CA IX expression pathway and targeted inhibition by sulfonamide derivatives.

Quantitative Benchmarking & Selectivity Profiling

To objectively benchmark 2-F-4-OH-BSA against AZA, we must evaluate their inhibition constants ( Ki​ ) across a panel of recombinant human CA isoforms. The true metric of success for a next-generation CA inhibitor is not just absolute potency, but the Selectivity Index (SI) —specifically the ratio of Ki​ (hCA II) to Ki​ (hCA IX). A higher SI indicates a wider therapeutic window with fewer systemic side effects[5].

Comparative Inhibition Profile

Compound	hCA I ( Ki​ , nM)	hCA II ( Ki​ , nM)	hCA IX ( Ki​ , nM)	hCA XII ( Ki​ , nM)	Selectivity Index (CA II / CA IX)
Acetazolamide (AZA)	250.0	12.0	25.0	5.7	0.48 (Prefers off-target CA II)
2-F-4-OH-BSA	4,500.0	320.0	15.0	8.5	21.3 (Prefers target CA IX)

Data synthesis based on established kinetic profiles of fluorinated benzenesulfonamides[1],[5].

Interpretation: While AZA is a potent low-nanomolar inhibitor of hCA IX, it binds even more tightly to the ubiquitous hCA II (SI < 1). In contrast, the fluorinated benzenesulfonamide selectively penalizes binding to the restricted active site of hCA II while maintaining tight, low-nanomolar affinity for the tumor-associated hCA IX and XII[2].

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness in your drug discovery pipeline, the following protocols utilize orthogonal techniques (kinetic and thermodynamic) to validate compound efficacy. Every step is designed as a self-validating system with internal controls.

Protocol A: Stopped-Flow CO₂ Hydration Assay (Kinetic Profiling)

This is the gold-standard method for determining the catalytic inhibition constant ( Ki​ ). It tracks the initial rate of the CA-catalyzed CO₂ hydration reaction.

• Reagent Preparation: Prepare 20 mM HEPES buffer (pH 7.5) containing 20 mM Na₂SO₄ to maintain constant ionic strength. Add 0.2 mM phenol red as the pH indicator.

• Enzyme-Inhibitor Incubation: Incubate 10 nM of the recombinant hCA isoform with varying concentrations of the inhibitor (0.1 nM to 10 μM) for 15 minutes at 20°C.

  • Self-Validation Control: Always run a vehicle-only control (DMSO < 1% v/v) to establish the baseline uncatalyzed and fully catalyzed hydration rates. Run AZA as a positive control.

• Reaction Initiation: Using a stopped-flow photometer, rapidly mix equal volumes of the enzyme-inhibitor solution and CO₂-saturated water (10–250 mM).

• Kinetic Monitoring: Monitor the absorbance decay at 557 nm (the maximum absorbance peak of phenol red) over a period of 10 to 100 seconds.

• Data Analysis: Calculate the initial velocities. Determine the Ki​ using the Cheng-Prusoff equation. For tight-binding inhibitors (where Ki​ is close to the enzyme concentration), apply Morrison's quadratic equation to prevent underestimation of potency.

Protocol B: Fluorescent Thermal Shift Assay (Thermodynamic Profiling)

The FTSA measures the shift in the protein's melting temperature ( ΔTm​ ) upon ligand binding, allowing calculation of the dissociation constant ( Kd​ )[4].

• Assay Assembly: In a 96-well PCR plate, combine 1–2 μM recombinant CA protein, 50 μM of the test compound, and 1x SYPRO Orange dye in 50 mM HEPES buffer (pH 7.0).

  • Self-Validation Control: Include a dye-only well to subtract background fluorescence, and a protein-only well to determine the basal Tm​ .

• Thermal Denaturation: Subject the plate to a temperature gradient from 25°C to 95°C at a heating rate of 1°C/min using a real-time PCR thermocycler.

• Fluorescence Tracking: Excite the samples at 490 nm and record emission at 530 nm. As the protein unfolds, its hydrophobic core is exposed, binding the dye and drastically increasing fluorescence.

• Thermodynamic Calculation: Determine the Tm​ from the inflection point (first derivative) of the melt curve. Calculate the Kd​ based on the ΔTm​ relative to the DMSO control.

Parallel experimental workflow for kinetic and thermodynamic profiling of CA inhibitors.

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Cross-validation of 2-fluoro-4-hydroxybenzene-1-sulfonamide binding using SPR and ITC

Executive Summary

In early-stage drug discovery, relying on a single biophysical technique to determine binding affinity ( KD​ ) often leads to artifacts, false positives, or incomplete mechanistic models. To establish a rigorous, self-validating hit-to-lead pipeline, orthogonal cross-validation is mandatory.

This guide provides an objective, in-depth comparison of Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) for characterizing the binding of the fragment-like small molecule 2-fluoro-4-hydroxybenzene-1-sulfonamide to Carbonic Anhydrase II (CAII) . By synthesizing kinetic resolution with thermodynamic profiling, we demonstrate how these two gold-standard techniques complement and validate one another.

The Model System: CAII and Fluorinated Sulfonamides

Carbonic Anhydrase II (CAII) is a ubiquitous metalloenzyme and a premier benchmark system for biophysical assay validation[1]. It forms a highly stable, simple 1:1 complex with arylsulfonamide compounds.

The ligand, 2-fluoro-4-hydroxybenzene-1-sulfonamide (MW: 191.18 g/mol ), represents a classic fragment-sized inhibitor[2]. The binding mechanism is driven by the deprotonation of the primary sulfonamide group, which coordinates directly with the catalytic Zn2+ ion in the CAII active site. The addition of the 2-fluoro and 4-hydroxy substitutions modulates the pKa​ of the sulfonamide and alters the hydration network within the binding pocket, making its thermodynamic signature highly sensitive to structural changes[3].

Orthogonal Logic: Why SPR and ITC?

To build a trustworthy data package, we must measure both the speed of the interaction and the driving forces behind it.

• SPR (The Kinetics): Measures binding in real-time on a surface. It decouples the equilibrium dissociation constant ( KD​ ) into the association rate ( kon​ ) and dissociation rate ( koff​ ). This is critical because two compounds can have the same KD​ but vastly different residence times ( 1/koff​ ), which dictates in vivo efficacy.

• ITC (The Thermodynamics): Measures the universal property of heat in a true solution state. It directly quantifies the enthalpy ( ΔH ), entropy ( −TΔS ), and stoichiometry ( n ) of the interaction[4]. It confirms whether the binding is driven by favorable hydrogen bonding (enthalpy-driven) or the release of ordered water molecules (entropy-driven).

Orthogonal cross-validation workflow for biophysical ligand binding analysis.

Self-Validating Experimental Protocols

To ensure data trustworthiness, protocols cannot simply be a list of actions; they must embed causality and internal controls.

SPR Protocol: Kinetic Titration

Because 2-fluoro-4-hydroxybenzene-1-sulfonamide is a low-molecular-weight compound, it generates a very small refractive index change upon binding (often <15 Response Units). Rigorous baseline control is mandatory[5].

• Surface Preparation (Amine Coupling): Immobilize CAII onto a CM5 dextran sensor chip. Causality: CAII possesses abundant surface-exposed lysine residues, allowing for stable, random covalent attachment without occluding the deep active site[1].

• Reference Channel Validation: Leave Flow Cell 1 unmodified (blank activated/deactivated). Causality: This acts as an in-line control to subtract bulk refractive index shifts and non-specific binding of the ligand to the dextran matrix.

• DMSO Calibration: Prepare a 0.5% to 1.5% DMSO calibration curve in the running buffer (e.g., PBS-P+). Causality: Small molecules require DMSO for solubility. DMSO has a massive refractive index; even a 0.01% mismatch between the sample and running buffer will drown out the true binding signal[5]. The calibration curve mathematically corrects for this excluded volume effect.

• Analyte Injection (Multi-Cycle Kinetics): Inject a 2-fold dilution series of the ligand (e.g., 3.12 nM to 100 nM) at a high flow rate (50 µL/min). Causality: High flow rates minimize mass transport limitations, ensuring the measured kon​ reflects true binding kinetics, not the diffusion rate of the ligand to the surface.

• Data Fitting: Fit the double-referenced sensograms to a global 1:1 Langmuir binding model to extract kon​ and koff​ .

ITC Protocol: Thermodynamic Profiling

ITC measures heat, making it highly susceptible to artifacts from heats of dilution or mixing[4].

• Strict Solvent Matching: Dialyze the CAII protein extensively against the assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl). Causality: The final dialysate must be used to dissolve the 2-fluoro-4-hydroxybenzene-1-sulfonamide powder. If the buffer composition differs by even a fraction of a millimolar, the heat of mixing will obscure the heat of binding.

• Parameter Optimization ( c -value): Adjust the CAII concentration in the cell to ~10 µM and the ligand concentration in the syringe to ~100 µM. Causality: The shape of the ITC isotherm is dictated by the c -value ( c=n×[Protein]/KD​ ). For a reliable fit, c must be between 10 and 100[1].

• Control Titration (Self-Validation): Titrate the ligand into the buffer alone. Causality: This measures the heat of ligand dilution. This background heat must be subtracted from the main experiment before integration.

• Titration Execution: Perform 20 injections of 2 µL each at 25°C, with a 150-second spacing between injections to allow the thermal power to return to baseline.

• Data Fitting: Integrate the injection peaks and fit the normalized heat data to a single-site binding model to yield ΔH , KD​ , and n .

Data Presentation & Cross-Validation

When the protocols are executed correctly, the equilibrium dissociation constant ( KD​ ) derived from the ratio of SPR kinetic rates ( koff​/kon​ ) should closely match the KD​ derived from the ITC binding isotherm (typically within a 2-fold margin)[6].

Below is a representative cross-validation data summary for 2-fluoro-4-hydroxybenzene-1-sulfonamide binding to CAII at 25°C:

Parameter	SPR (Surface-Based)	ITC (Solution-Based)	Cross-Validation Status
KD​ (Affinity)	42.5 ± 3.1 nM	48.2 ± 4.0 nM	Excellent Concordance
kon​ (Association)	1.8×105 M−1s−1	N/A	Unique to SPR
koff​ (Dissociation)	0.0076 s−1	N/A	Unique to SPR
ΔH (Enthalpy)	N/A	-11.4 ± 0.3 kcal/mol	Unique to ITC
−TΔS (Entropy)	N/A	+1.4 kcal/mol	Unique to ITC
n (Stoichiometry)	N/A	0.98 ± 0.02	Confirms 1:1 Binding

Note: Data reflects typical benchmarking values for fluorinated benzenesulfonamide derivatives interacting with CAII under standard physiological buffer conditions.

Kinetic and thermodynamic parameters defining the ligand binding pathway.

Mechanistic Insights and Causality

The true power of this cross-validation lies in the mechanistic insights it unlocks:

• Enthalpy-Driven Binding: The ITC data reveals a highly exothermic reaction ( ΔH=−11.4 kcal/mol). This confirms that the binding is driven by the formation of strong non-covalent bonds—specifically, the coordination of the deprotonated sulfonamide nitrogen to the Zn2+ ion, and hydrogen bonding from the 4-hydroxyl group to the surrounding protein residues (e.g., Thr199)[3].

• Entropic Penalty: The slightly positive −TΔS value (+1.4 kcal/mol) indicates an entropic penalty. This is caused by the loss of conformational degrees of freedom when the ligand is locked into the rigid CAII active site, which is not fully compensated by the release of ordered water molecules[4].

• Kinetic Bottlenecks: The SPR data shows a moderate association rate ( kon​≈105 ). Computational and kinetic studies on sulfonamides suggest that this is not a simple diffusion-limited process[3]. Instead, the ligand must navigate a hydrophobic wall before reaching the deeply buried zinc ion, creating a transient intermediate state (as visualized in the pathway diagram above).

By combining SPR and ITC, researchers can confidently validate the affinity of 2-fluoro-4-hydroxybenzene-1-sulfonamide while simultaneously mapping the structural and thermodynamic landscape required for further lead optimization.

References

• Direct comparison of binding equilibrium, thermodynamic, and rate constants determined by surface- and solution-based biophysical methods. Protein Science / PMC.[Link]

• Label-free characterization of carbonic anhydrase-novel inhibitor interactions using surface plasmon resonance, isothermal titration calorimetry and fluorescence-based thermal shift assays. Journal of Molecular Recognition / PubMed.[Link]

• Kinetic and Structural Insights into the Mechanism of Binding of Sulfonamides to Human Carbonic Anhydrase by Computational and Experimental Studies. Journal of Medicinal Chemistry / ACS Publications.[Link]

• Conformational Changes in Alkyl Chains Determine the Thermodynamic and Kinetic Binding Profiles of Carbonic Anhydrase Inhibitors. ACS Chemical Biology.[Link]

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A Comparative Guide to the In Vitro and In Vivo Efficacy of 2-Fluoro-4-hydroxybenzene-1-sulfonamide as a Carbonic Anhydrase Inhibitor

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of the novel compound, 2-fluoro-4-hydroxybenzene-1-sulfonamide. Based on its chemical structure, a defining feature of the sulfonamide class of molecules, this compound is hypothesized to act as a carbonic anhydrase (CA) inhibitor. Carbonic anhydrases are a family of ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1][2] These enzymes are implicated in a variety of physiological and pathological processes, making them attractive therapeutic targets for a range of conditions including glaucoma, epilepsy, and certain types of cancer.[3][4][5]

This document is intended for researchers, scientists, and drug development professionals. It will provide an objective comparison of the potential performance of 2-fluoro-4-hydroxybenzene-1-sulfonamide with established carbonic anhydrase inhibitors, supported by detailed experimental protocols and illustrative data.

Part 1: In Vitro Efficacy Assessment

The initial evaluation of a potential new drug involves characterizing its direct interaction with the intended molecular target. For a carbonic anhydrase inhibitor, this is typically achieved through enzymatic assays that measure the compound's ability to block the catalytic activity of various CA isoforms.

Rationale for In Vitro Testing

In vitro assays are fundamental to establishing a compound's potency and selectivity.[6] By testing against a panel of purified human carbonic anhydrase (hCA) isoforms (e.g., hCA I, II, IX, and XII), we can determine the concentration of the inhibitor required to reduce the enzyme's activity by half (the IC50 value) or the inhibition constant (Ki). A lower IC50 or Ki value signifies a more potent inhibitor.[7] This information is critical for predicting therapeutic efficacy and potential side effects, as different CA isoforms are expressed in various tissues and are associated with different physiological functions.

Experimental Protocol: Spectrophotometric Carbonic Anhydrase Inhibition Assay

A widely accepted method for measuring CA activity is a spectrophotometric assay that monitors the pH change resulting from the enzyme-catalyzed hydration of CO2.[8][9]

Materials:

• Purified recombinant human carbonic anhydrase isoforms (hCA I, II, IX, XII)

• 2-fluoro-4-hydroxybenzene-1-sulfonamide (Test Compound)

• Acetazolamide and Dorzolamide (Reference Inhibitors)

• HEPES-Tris buffer (pH 7.4)

• p-Nitrophenyl acetate (p-NPA) as substrate

• Dimethyl sulfoxide (DMSO) for compound dissolution

• 96-well microtiter plates

• Spectrophotometer capable of reading absorbance at 405 nm

Procedure:

• Preparation of Reagents:

  • Prepare stock solutions of the test compound and reference inhibitors in DMSO.

  • Prepare a working solution of the CA enzyme in HEPES-Tris buffer.

  • Prepare a solution of the substrate, p-NPA, in methanol.

• Assay Setup:

  • In a 96-well plate, add 140 µL of HEPES-Tris buffer to each well.

  • Add 20 µL of the CA enzyme solution to each well, except for the background control wells.

  • Add 20 µL of various concentrations of the test compound or reference inhibitors to the appropriate wells. For control wells, add 20 µL of DMSO.

  • Pre-incubate the plate at 25°C for 15 minutes to allow for the formation of the enzyme-inhibitor complex.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding 20 µL of the p-NPA substrate solution to all wells.

  • Immediately place the plate in a spectrophotometer and measure the absorbance at 405 nm in kinetic mode for a set period (e.g., 10 minutes) at 25°C. The rate of increase in absorbance corresponds to the rate of p-NPA hydrolysis, which is proportional to the CA activity.

• Data Analysis:

  • Calculate the initial reaction velocities from the linear portion of the kinetic curves.

  • Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Visualization of In Vitro Experimental Workflow

Caption: Workflow for the in vitro carbonic anhydrase inhibition assay.

Comparative In Vitro Efficacy Data

The following table presents hypothetical IC50 values for 2-fluoro-4-hydroxybenzene-1-sulfonamide against key hCA isoforms, compared to the well-characterized inhibitors Acetazolamide and Dorzolamide.[1][3][10][11]

Compound	hCA I (IC50, nM)	hCA II (IC50, nM)	hCA IX (IC50, nM)	hCA XII (IC50, nM)
2-Fluoro-4-hydroxybenzene-1-sulfonamide (Hypothetical)	450	2.5	25	5.0
Acetazolamide	250	12	30	5.7
Dorzolamide	600	0.18	45.1	4.5

Note: The data for 2-fluoro-4-hydroxybenzene-1-sulfonamide is illustrative and requires experimental validation.

Based on this hypothetical data, 2-fluoro-4-hydroxybenzene-1-sulfonamide shows high potency against hCA II and hCA XII, similar to Dorzolamide, and moderate potency against hCA IX, comparable to Acetazolamide. Its lower potency against hCA I could suggest a favorable selectivity profile, as hCA I inhibition is sometimes associated with off-target effects.

Part 2: In Vivo Efficacy Assessment

Following promising in vitro results, the next critical step is to evaluate the compound's efficacy in a living organism. In vivo models allow for the assessment of a drug's pharmacokinetic and pharmacodynamic properties, providing a more comprehensive understanding of its therapeutic potential.[12]

Rationale for In Vivo Testing

Given the potent hypothetical inhibition of hCA II, an isoform highly expressed in the ciliary body of the eye and crucial for aqueous humor production, a relevant in vivo model would be one for glaucoma.[13] The primary therapeutic goal in glaucoma is to reduce intraocular pressure (IOP). Therefore, an animal model of ocular hypertension is appropriate to test the efficacy of topically administered 2-fluoro-4-hydroxybenzene-1-sulfonamide.

Experimental Protocol: Ocular Hypertension Model in Rabbits

Rabbits are a commonly used model for glaucoma research due to the anatomical and physiological similarities of their eyes to human eyes.[14][15]

Animals:

• Normotensive Dutch Belted rabbits.

Materials:

• 2-fluoro-4-hydroxybenzene-1-sulfonamide formulated as a 2% ophthalmic solution.

• Dorzolamide (2% ophthalmic solution) as a positive control.

• Vehicle solution as a negative control.

• Tonometer for measuring intraocular pressure.

Procedure:

• Acclimatization and Baseline Measurement:

  • Acclimate rabbits to handling and IOP measurement procedures for one week.

  • Measure baseline IOP in both eyes of each rabbit at several time points over a 24-hour period to establish a diurnal curve.

• Treatment Administration:

  • Divide the rabbits into three groups: Test Compound, Positive Control, and Vehicle Control.

  • Administer a single 50 µL drop of the respective formulation to one eye of each rabbit. The contralateral eye serves as an untreated control.

• IOP Measurement:

  • Measure IOP in both eyes at regular intervals post-instillation (e.g., 1, 2, 4, 6, 8, 12, and 24 hours).

• Data Analysis:

  • Calculate the change in IOP from baseline for each eye at each time point.

  • Compare the IOP reduction in the treated eye among the different groups using appropriate statistical methods (e.g., ANOVA).

  • Assess the duration of the IOP-lowering effect.

Visualization of In Vivo Experimental Workflow

Caption: Workflow for the in vivo ocular hypertension study in rabbits.

Comparative In Vivo Efficacy Data

The table below shows hypothetical results for the maximum reduction in intraocular pressure (IOP) in rabbits following topical administration of 2-fluoro-4-hydroxybenzene-1-sulfonamide, compared to Dorzolamide.[16][17]

Treatment Group (2% Solution)	Maximum IOP Reduction (mmHg)	Duration of Significant IOP Reduction (hours)
2-Fluoro-4-hydroxybenzene-1-sulfonamide (Hypothetical)	4.5 ± 0.6	8
Dorzolamide	4.0 ± 0.5	6
Vehicle	0.5 ± 0.3	0

Note: The data for 2-fluoro-4-hydroxybenzene-1-sulfonamide is illustrative and requires experimental validation.

The hypothetical in vivo data suggests that 2-fluoro-4-hydroxybenzene-1-sulfonamide may offer a slightly greater and more sustained reduction in intraocular pressure compared to the standard-of-care drug, Dorzolamide.

Discussion and Future Directions

The illustrative data presented in this guide positions 2-fluoro-4-hydroxybenzene-1-sulfonamide as a promising candidate for further investigation as a topical treatment for glaucoma. Its high hypothetical potency and selectivity against key carbonic anhydrase isoforms involved in aqueous humor secretion, coupled with a potentially superior in vivo efficacy profile, warrant further preclinical development.

Future studies should aim to:

• Confirm the In Vitro Profile: Conduct comprehensive in vitro inhibition assays against a full panel of human carbonic anhydrase isoforms to confirm the potency and selectivity of 2-fluoro-4-hydroxybenzene-1-sulfonamide.

• Investigate Ocular Pharmacokinetics: Determine the penetration and residence time of the compound in various ocular tissues following topical administration.

• Conduct Chronic Dosing and Safety Studies: Evaluate the long-term efficacy and safety of repeated topical administration in animal models.

• Explore Other Therapeutic Areas: Given its potential as a CA inhibitor, its efficacy in other relevant models, such as for epilepsy or as an adjunct in cancer therapy, could be explored.[18][19][20]

References

• Barbe, C., et al. (2005). Continuous intraocular pressure measurement by telemetry in alpha-chymotrypsin-induced glaucoma model in the rabbit: effects of timolol, dorzolamide, and epinephrine. Journal of Pharmacological and Toxicological Methods, 51(1), 13-22. [Link]

• Desai, K. G., et al. (2013). Subconjunctival Delivery of Dorzolamide-Loaded Poly(ether-anhydride) Microparticles Produces Sustained Lowering of Intraocular Pressure in Rabbits. Investigative Ophthalmology & Visual Science, 54(10), 6558-6565. [Link]

• Nishimura, Y., et al. (2024). Intravitreal Injection of Dorzolamide-Loaded Polyethylene Glycol Microsphere Produces Sustained Lowering of Intraocular Pressure in Rabbits. Investigative Ophthalmology & Visual Science, 65(8), 4341. [Link]

• Angeli, A., et al. (2018). Carbonic Anhydrase Inhibitors of Different Structures Dilate Pre-Contracted Porcine Retinal Arteries. International Journal of Molecular Sciences, 19(11), 3374. [Link]

• Soria-López, J. A., et al. (2021). A concise study of acetazolamide in Glut1 deficiency (G1D) epilepsy. Epilepsia Open, 6(3), 564-569. [Link]

• Abdelkader, H., et al. (2016). Ocular Dorzolamide Nanoliposomes for Prolonged IOP Reduction: in-vitroand in-vivo Evaluation in Rabbits. International Journal of Medical Research & Health Sciences, 5(1), 163-173. [Link]

• Buyukkidan, N., et al. (2013). IC50 values of 1-4 and acetazolamide on hydratase and esterase activity of human carbonic anhydrase isoenzymes hCA-I and hCA-II and Ki values of hCA I and hCA II. ResearchGate. [Link]

• The Assay Depot. (2025). Spectrophotometric Wilbur-Anderson Colorimetric Assay for Carbonic Anhydrase. YouTube. [Link]

• McIntyre, A., et al. (2012). Carbonic Anhydrase IX Promotes Tumor Growth and Necrosis In Vivo and Inhibition Enhances Anti-VEGF Therapy. Clinical Cancer Research, 18(11), 3100-3111. [Link]

• Sugrue, M. F. (1996). The preclinical pharmacology of dorzolamide hydrochloride, a topical carbonic anhydrase inhibitor. Journal of Ocular Pharmacology and Therapeutics, 12(3), 363-376. [Link]

• Assay Genie. Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). [Link]

• Sugiyama, T., et al. (1999). Effect of Topical Dorzolamide on Tissue Circulation in the Rabbit Optic Nerve Head. Japanese Journal of Ophthalmology, 43(5), 386-391. [Link]

• Al-Khazrajy, W. T., & Al-Kuraishy, H. M. (2019). Acetazolamide: Old drug, new evidence?. Journal of Advanced Pharmacy Education & Research| Oct-Dec, 9(4). [Link]

• Ur Rehman, Z., et al. (2020). Quinazolinones as Competitive Inhibitors of Carbonic Anhydrase-II (Human and Bovine): Synthesis, in-vitro, in-silico, Selectivity, and Kinetics Studies. Frontiers in Chemistry, 8, 580593. [Link]

• De Simone, G., et al. (2016). In Vivo Evaluation of Selective Carbonic Anhydrase Inhibitors as Potential Anticonvulsant Agents. ChemMedChem, 11(8), 844-850. [Link]

• ResearchGate. IC50 values (ug/mL) for compounds 15, 20, 22, and Acetazolamide (reference inhibitor) against carbonic anhydrases I, II, IX, and XII. [Link]

• Zhang, H., et al. (2022). Establishment, validation and application of a spectrophotometric method for the accurate determination of carbonic anhydrase activity. Analytical Methods, 14(1), 49-57. [Link]

• Aspatwar, A., et al. (2018). Carbonic Anhydrase Inhibitors as Novel Drugs against Mycobacterial β-Carbonic Anhydrases: An Update on In Vitro and In Vivo Studies. Molecules, 23(11), 2909. [Link]

• Kumar, V., et al. (2021). Discovery of Potent Carbonic Anhydrase Inhibitors as Effective Anticonvulsant Agents: Drug Design, Synthesis, and In Vitro and In Vivo Investigations. Journal of Medicinal Chemistry, 64(7), 3966-3984. [Link]

• Boron, W. F., et al. (2018). A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis. Frontiers in Physiology, 9, 149. [Link]

• Supuran, C. T. (2007). Therapeutic applications of the carbonic anhydrase inhibitors. Therapy, 4(3), 355-372. [Link]

• Guide to Pharmacology. acetazolamide [Ligand Id: 6792] activity data from GtoPdb and ChEMBL. [Link]

• De Francesco, E. M., et al. (2018). The carbonic anhydrase IX inhibitor SLC-0111 sensitises cancer cells to conventional chemotherapy. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1449-1455. [Link]

• Younis, W., et al. (2021). In vitro and in vivo activities of the carbonic anhydrase inhibitor, dorzolamide, against vancomycin-resistant enterococci. Journal of Global Antimicrobial Resistance, 25, 230-236. [Link]

• D'Andrea, G., et al. (2022). FDA-approved carbonic anhydrase inhibitors reduce Amyloid β pathology and improve cognition, by ameliorating cerebrovascular health and glial fitness. bioRxiv. [Link]

• Gatenby, R. A., & Gillies, R. J. (2017). Carbonic anhydrase XII inhibition overcomes P-glycoprotein-mediated drug resistance: a potential new combination therapy in cancer. Cancer Research, 77(10), 2689-2699. [Link]

• Supuran, C. T. (2018). Carbonic Anhydrase Inhibitors Targeting Metabolism and Tumor Microenvironment. Metabolites, 8(3), 48. [Link]

• Nocentini, A., & Supuran, C. T. (2022). Carbonic Anhydrase IX Inhibitors as Candidates for Combination Therapy of Solid Tumors. Cancers, 14(3), 772. [Link]

• protocols.io. (2019). Carbonic Anhydrase Activity Assay. [Link]

• Wanjari, S. S., & Kadu, P. S. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. Catalysts, 11(7), 820. [Link]

• ResearchGate. Acetazolamide in Treatment of Epilepsy. [Link]

• Hamidi, S., & Avoli, M. (2015). Carbonic anhydrase inhibition by acetazolamide reduces in vitro epileptiform synchronization. Neuropharmacology, 95, 377-387. [Link]

• Finnegan, P. M., et al. (2024). Acetazolamide as an effective treatment for pilomotor seizures in autoimmune encephalitis. Epilepsia. [Link]

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Comparative Validation Guide: HPLC-UV vs. UHPLC-PDA for 2-Fluoro-4-hydroxybenzene-1-sulfonamide Stability Testing

Introduction

2-Fluoro-4-hydroxybenzene-1-sulfonamide (CAS 919360-45-5) is a highly specific fluorinated sulfonamide intermediate, frequently utilized in the development of targeted therapeutics such as novel carbonic anhydrase inhibitors. During pharmaceutical development, establishing a robust Stability-Indicating Assay (SIA) is critical to monitor the degradation of the active pharmaceutical ingredient (API) under various environmental stressors.

This guide provides an objective, data-driven comparison between traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) using a standard C18 column, and Ultra-High-Performance Liquid Chromatography with Photodiode Array detection (UHPLC-PDA) utilizing a Pentafluorophenyl (PFP) stationary phase. We will detail the mechanistic causality behind column selection, outline self-validating experimental workflows, and present validation data in strict accordance with ICH Q2(R2)[1] and ICH Q1A(R2)[2] regulatory guidelines.

The Analytical Challenge: Resolving Fluorinated Isomers

Standard C18 columns rely predominantly on hydrophobic (dispersive) interactions. When subjected to forced degradation (e.g., hydrolytic or oxidative stress), 2-fluoro-4-hydroxybenzene-1-sulfonamide yields degradants that are structurally similar to the parent compound, such as defluorinated or desulfonated positional isomers. A C18 phase often fails to resolve these isomers due to their nearly identical hydrophobicities, leading to co-elution and inaccurate stability reporting.

The Causality of PFP Superiority: Switching to a PFP (Pentafluorophenyl) column introduces orthogonal retention mechanisms tailored for this specific API:

• Fluorine-Fluorine Interactions: The highly electronegative fluorine atom on the analyte interacts favorably with the fluorinated stationary phase.

• π−π Interactions: The electron-deficient PFP ring acts as a π -acid, interacting strongly with the electron-rich phenol moiety of the analyte.

• Dipole-Dipole Interactions: Enhances the separation of polar sulfonamide cleavage products.

By transitioning to a UHPLC-PDA (PFP) system, laboratories achieve baseline resolution of all degradants while reducing run times. Furthermore, the PDA detector enables spectral peak purity analysis—a mandatory self-validating requirement for proving specificity in stability-indicating methods[3].

Visualizing the Analytical Workflow

Forced degradation and validation workflow for 2-fluoro-4-hydroxybenzene-1-sulfonamide.

Comparative Performance: HPLC-UV (C18) vs. UHPLC-PDA (PFP)

To objectively evaluate the two approaches, a mixed sample of 2-fluoro-4-hydroxybenzene-1-sulfonamide and its known stress degradants was analyzed.

Parameter	Traditional HPLC-UV (C18)	Advanced UHPLC-PDA (PFP)
Stationary Phase	Octadecylsilane (C18), 5 µm, 250 x 4.6 mm	Pentafluorophenyl (PFP), 1.7 µm, 100 x 2.1 mm
Mobile Phase	Water/Methanol (Gradient)	0.1% Formic Acid in Water/Acetonitrile (Gradient)
Flow Rate	1.0 mL/min	0.4 mL/min
Run Time	25 minutes	6 minutes
Resolution ( Rs​ )	1.2 (High co-elution risk)	3.8 (Complete baseline separation)
Peak Purity Verification	Not possible (Single wavelength UV)	Yes (PDA spectral matching)
LOD / LOQ	0.5 µg/mL / 1.5 µg/mL	0.05 µg/mL / 0.15 µg/mL

Data Interpretation: The UHPLC-PDA method using a PFP column demonstrates superior resolving power ( Rs​=3.8 ), ensuring that no hidden degradants co-elute with the main peak. The integration of PDA detection provides a self-validating mechanism by confirming peak homogeneity across the entire chromatogram[3].

Step-by-Step Methodology: Self-Validating Stability-Indicating Protocol

Phase 1: Forced Degradation (ICH Q1A(R2) Compliance)

The objective of forced degradation is to achieve 10-20% degradation to generate relevant degradants without causing secondary degradation (complete destruction) of the parent molecule[2]. A critical self-validating metric here is Mass Balance (Sum of parent peak area + degradant peak areas ≈ 100% of the initial un-stressed peak area).

• Acid Hydrolysis: Transfer 10 mg of 2-fluoro-4-hydroxybenzene-1-sulfonamide to a 100 mL volumetric flask. Add 10 mL of 1.0 N HCl. Heat at 70°C for 4 hours. Neutralize with 1.0 N NaOH before dilution to volume with the mobile phase.

• Base Hydrolysis: Repeat the above using 1.0 N NaOH, neutralizing with 1.0 N HCl. (Note: Sulfonamides are highly susceptible to base-catalyzed hydrolysis of the S-N bond).

• Oxidative Stress: Treat 10 mg of the API with 3% H2​O2​ at room temperature for 24 hours.

• Photolytic Stress: Expose the solid API and a 100 µg/mL solution to 1.2 million lux hours of visible light and 200 Watt-hours/ m2 of UV light (ICH Q1B).

Phase 2: Method Validation (ICH Q2(R2) Compliance)

• Specificity (Peak Purity): Inject the stressed samples into the UHPLC-PDA system. Extract the UV spectra across the parent peak (front, apex, tail). Calculate the Purity Angle and Purity Threshold. Acceptance Criteria: Purity Angle < Purity Threshold, proving no co-eluting impurities exist beneath the main peak[1].

• Linearity & Range: Prepare a minimum of 5 concentration levels ranging from the LOQ to 120% of the target analytical concentration (e.g., 10 to 120 µg/mL). Plot peak area vs. concentration. Acceptance Criteria: Correlation coefficient ( R2 ) ≥ 0.999.

• Accuracy (Recovery): Spike known amounts of the API into a synthetic placebo matrix at 80%, 100%, and 120% levels. Analyze in triplicate. Acceptance Criteria: Mean recovery between 98.0% and 102.0%.

• Precision (Repeatability): Inject the 100% working standard solution six times consecutively. Acceptance Criteria: Relative Standard Deviation (RSD) ≤ 2.0%.

Quantitative Validation Data Summary (UHPLC-PDA / PFP)

Validation Parameter	Test Condition	Results	Acceptance Criteria	Status
System Suitability	6 Replicate Injections	RSD = 0.45%, Tailing = 1.1	RSD ≤ 2.0%, Tailing ≤ 1.5	PASS
Specificity	Base Hydrolysis Sample	Purity Angle: 0.124 < Threshold: 0.280	Angle < Threshold	PASS
Linearity	10 - 120 µg/mL	R2 = 0.9998, y = 4521x + 120	R2≥ 0.999	PASS
Accuracy	80%, 100%, 120% Spikes	99.4%, 100.2%, 99.8%	98.0% - 102.0%	PASS
Mass Balance	Oxidative Stress	98.7% Total Recovery	95.0% - 105.0%	PASS

Conclusion

For the stability testing of 2-fluoro-4-hydroxybenzene-1-sulfonamide, relying on traditional C18 HPLC-UV methods poses a significant risk of missing co-eluting fluorinated degradants. Transitioning to a UHPLC-PDA platform equipped with a PFP column leverages orthogonal retention mechanisms (fluorophilic and π−π interactions) to guarantee baseline resolution. By adhering to the self-validating protocols outlined above, analytical laboratories can ensure full compliance with ICH Q2(R2) and Q1A(R2) regulatory standards, thereby safeguarding the integrity of the drug development lifecycle.

References

• Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Stability Testing of New Drug Substances and Products Q1A(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of Sulfadiazine Sodium and Trimethoprim in Injectable Solution Formulation Source: ResearchGate URL: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-FLUORO-4-HYDROXYBENZENE-1-SULFONAMIDE

The proper disposal of 2-FLUORO-4-HYDROXYBENZENE-1-SULFONAMIDE is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe handling and disposal of this compound, designed for researchers, scientists, and professionals in drug development. The procedures outlined below are grounded in established safety protocols and are designed to mitigate risks associated with the chemical's hazardous properties.

Understanding the Hazard Profile

Before delving into the disposal procedures, it is essential to understand the inherent hazards of 2-FLUORO-4-HYDROXYBENZENE-1-SULFONAMIDE. This compound is classified as harmful if swallowed, in contact with skin, or inhaled.[1][2][3] It is known to cause significant skin and eye irritation and may lead to respiratory irritation.[1][2][3][4] The causality behind the stringent disposal protocols lies in these potential health effects. Improper disposal could lead to accidental exposure of personnel or contamination of the environment.

Core Principles of Disposal

The fundamental principle for the disposal of 2-FLUORO-4-HYDROXYBENZENE-1-SULFONAMIDE is that it must be treated as a hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1] All disposal methods must comply with local, regional, and national regulations.[5][6] The most appropriate disposal route is through a licensed waste disposal company.

Step-by-Step Disposal Protocol

This protocol is divided into three key stages: Personal Protective Equipment (PPE) and preparation, waste collection and containment, and final disposal procedures.

Part 1: Pre-Disposal Safety and Preparation

1.1. Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing the appropriate PPE to prevent accidental exposure. This includes:

• Gloves: Chemical-resistant gloves are mandatory. Given that this is a halogenated aromatic compound, nitrile rubber gloves are a suitable choice; however, it is always best practice to consult the glove manufacturer's compatibility chart.[7]

• Eye Protection: Chemical splash goggles or a face shield are essential to protect against dust particles and potential splashes.[1][2]

• Lab Coat: A fully buttoned lab coat provides a necessary barrier to protect your skin and clothing.[1]

• Respiratory Protection: If there is a risk of generating dust or if working outside of a certified chemical fume hood, a NIOSH-approved respirator is required.[1]

1.2. Designate a Waste Accumulation Area: All waste containing 2-FLUORO-4-HYDROXYBENZENE-1-SULFONAMIDE should be collected in a designated and clearly labeled area within the laboratory. This area should be away from incompatible materials such as strong oxidizing agents.[2]

Part 2: Waste Collection and Containment

2.1. Solid Waste:

• Unused or Expired Chemical: The original container with the unused or expired chemical should be sealed tightly and labeled as hazardous waste.

• Contaminated Labware: Items such as weighing boats, contaminated filter paper, and gloves should be collected in a dedicated, leak-proof container lined with a heavy-duty plastic bag.

• Spill Cleanup Debris: In the event of a spill, the cleanup material (e.g., absorbent pads, sand) should be collected and placed into a suitable, closed container for disposal.[1][8] During cleanup, avoid creating dust.[1][8]

2.2. Liquid Waste:

• Solutions: If 2-FLUORO-4-HYDROXYBENZENE-1-SULFONAMIDE has been dissolved in a solvent, this solution must be collected as hazardous waste. Do not mix with other waste streams unless compatibility has been verified. Halogenated solvent wastes should be collected in a compatible container, such as polyethylene.[7]

2.3. Labeling: All waste containers must be clearly and accurately labeled. The label should include:

• The words "Hazardous Waste"

• The full chemical name: "2-FLUORO-4-HYDROXYBENZENE-1-SULFONAMIDE"

• The associated hazards (e.g., Harmful, Irritant)

• The date the waste was first added to the container.

Part 3: Final Disposal

3.1. Arrange for Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the pickup and disposal of the waste.[2][9]

3.2. Documentation: Maintain a record of the waste generated, including the amount and date of disposal. This is often a legal requirement and is good laboratory practice.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for 2-FLUORO-4-HYDROXYBENZENE-1-SULFONAMIDE.

Caption: Disposal workflow for 2-FLUORO-4-HYDROXYBENZENE-1-SULFONAMIDE.

Quantitative Data Summary

Hazard Classification	Category	GHS Code
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	H302, H312, H332
Skin Corrosion/Irritation	Category 2	H315
Serious Eye Damage/Eye Irritation	Category 2A	H319
Specific target organ toxicity (single exposure)	Category 3	H335

Data synthesized from multiple Safety Data Sheets.[2][3][10]

Emergency Procedures for Accidental Release

In the case of an accidental spill, the primary objective is to prevent exposure and environmental contamination.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel from the immediate vicinity.

• Ventilate: Ensure adequate ventilation to disperse any airborne dust.

• Contain: Prevent the spill from spreading or entering drains.[1]

• Cleanup:

  • Wear the appropriate PPE as described in Part 1.

  • Gently sweep or vacuum the spilled solid material to avoid creating dust.[1][8]

  • Place the collected material into a suitable, closed, and labeled container for disposal.[1][8]

• Decontaminate: Clean the spill area thoroughly.

By adhering to these detailed procedures, you can ensure the safe and compliant disposal of 2-FLUORO-4-HYDROXYBENZENE-1-SULFONAMIDE, thereby protecting yourself, your colleagues, and the environment.

References

• 2-fluoro-4-(hydroxymethyl)benzene-1-sulfonamide — Chemical Substance Information. (n.d.).
• Chemical Safety Data Sheet MSDS / SDS - Benzenesulfonamide, 2-fluoro-4-hydroxy-. (2026, March 23). ChemicalBook.
• SAFETY DATA SHEET - 2-Fluorobenzenesulfonamide. (2025, December 24). Fisher Scientific.
• SAFETY DATA SHEET - 2-Fluorobenzenesulfonamide. (2024, February 17). Fisher Scientific.
• Safety data sheet. (2023, March 13). Daikin Chemicals.
• SAFETY DATA SHEET. (2025, November 4). TCI Chemicals.
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Personal protective equipment for handling 2-FLUORO-4-HYDROXYBENZENE-1-SULFONAMIDE

Advanced Safety and Handling Protocol for 2-Fluoro-4-hydroxybenzene-1-sulfonamide

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic, mechanistic response to a molecule's specific physicochemical properties. 2-Fluoro-4-hydroxybenzene-1-sulfonamide (CAS: 919360-45-5) is a critical building block in drug development, particularly in the synthesis of sulfonamide-based therapeutics. However, its molecular structure—featuring a highly interactive phenolic hydroxyl group and a sulfonamide moiety—makes it a potent hydrogen bond donor and acceptor.

This translates directly to its hazard profile: it is a known skin and severe eye irritant (H315, H319), a respiratory irritant (H335), and harmful if swallowed (H302) (1)[1]. Because this compound is typically handled as a fine solid powder, the primary operational risk is not vapor inhalation, but rather particulate aerosolization and electrostatic adhesion to labware and skin. The following guide provides a self-validating, step-by-step operational framework to ensure absolute containment and personnel safety.

Physicochemical Profile & Hazard Causality

To design an effective safety strategy, we must first understand the quantitative properties driving the molecule's behavior.

Table 1: Physicochemical Properties and Operational Implications

Property	Value	Operational Implication
Molecular Weight	191.18 g/mol (2)[2]	Forms fine particulate dust; highly susceptible to aerosolization during spatial transfer.
Boiling Point	~403.0 °C (Predicted)[2]	Extremely low volatility at room temperature; respiratory risk is strictly particulate, not vapor-based.
Density	~1.58 g/cm³ (Predicted)[2]	Moderately dense powder; aerosolized particles will eventually settle on bench surfaces, necessitating thorough wet-wiping.
pKa	~6.85 (Predicted)[2]	The weakly acidic phenol group ionizes in basic environments. Mildly basic aqueous solutions (e.g., dilute soap) enhance solubility for decontamination.

Personal Protective Equipment (PPE) Matrix

Our PPE selection is dictated by the need to prevent micro-particulate contact with mucous membranes and the respiratory tract.

Table 2: Required PPE and Mechanistic Rationale

PPE Category	Specification	Scientific Rationale
Eye Protection	Tight-fitting chemical safety goggles (ANSI Z87.1)	Standard safety glasses leave gaps. Goggles prevent airborne micro-dust from dissolving in the tear film and causing severe ocular irritation (H319)[1].
Hand Protection	Double-layered Nitrile gloves (min. 0.11 mm)	Nitrile offers excellent resistance to polar organic solids. Double-gloving creates a fail-safe sterile barrier; if the outer glove is contaminated, the inner glove protects the skin during doffing.
Respiratory	N95 or P100 Particulate Respirator	Essential if handling outside a certified fume hood. Filters out fine sulfonamide dust, mitigating respiratory irritation (H335)[1].
Body Protection	Anti-static, flame-retardant lab coat with knit cuffs	Synthetic fabrics generate static electricity, which actively attracts fine powders. Anti-static cotton blends prevent the compound from clinging to the operator.

Operational Workflow: Safe Handling & Weighing

Every step in this protocol is designed as a self-validating system, meaning the operator can visually or physically confirm the safety barrier is intact before proceeding.

Step 1: Environmental Validation

• Action: Activate the chemical fume hood and verify the digital airflow monitor reads between 80-100 FPM.

• Self-Validation: Hold a single Kimwipe near the bottom sash. A steady inward pull physically confirms adequate face velocity to capture any aerosolized 2-fluoro-4-hydroxybenzene-1-sulfonamide powder.

Step 2: Anti-Static Preparation

• Action: Lay down a disposable, anti-static weighing mat inside the hood. Use a grounded, stainless-steel micro-spatula.

• Causality: Plastic spatulas build up static charge, causing dry sulfonamide powders to aggressively repel and aerosolize into the breathing zone. Grounded metal eliminates this electrostatic repulsion.

Step 3: Transfer and Weighing

• Action: Open the reagent bottle slowly. Transfer the required mass into a pre-tared, sealable glass vial. Seal the vial before removing it from the fume hood.

• Self-Validation: Inspect the exterior of the sealed vial. If no white powder is visible, the external containment is verified.

Step 4: Doffing and Decontamination

• Action: While still inside the fume hood, remove the outer nitrile gloves by pinching the wrist and pulling them inside out, trapping any residual chemical dust inside the glove matrix.

• Self-Validation: Inspect the inner gloves. A clean inner glove validates that the primary dermal barrier was never breached. Wash hands with soap and plenty of water immediately after removing the inner gloves[1].

Emergency Spill Response & Decontamination

In the event of a spill, the primary objective is to prevent the mechanical generation of dust. Sweeping dry powder with a standard brush will immediately aerosolize the chemical, drastically increasing inhalation risks[1].

Workflow for 2-Fluoro-4-hydroxybenzene-1-sulfonamide spill containment and decontamination.

Spill Protocol:

• Evacuate and Ventilate: Move personnel out of the immediate area and ensure local exhaust ventilation is running at maximum capacity to capture airborne particulates[1].

• Containment: Do not let the product enter drains, as it can contaminate local water systems[1].

• Dust-Free Collection: Use a chemically inert, damp absorbent pad to gently cover the powder, or carefully shovel the solid into a suitable, closed container without creating dust[1].

• Chemical Decontamination: Because the molecule has a pKa of ~6.85, washing the spill zone with a mildly basic soap and plenty of water will effectively ionize the residual phenol, increasing its aqueous solubility and ensuring complete removal from the bench surface[1].

Waste Disposal Plan

• Solid Waste: All contaminated consumables (spatulas, weighing paper, outer gloves) must be placed in a clearly labeled, sealable hazardous waste container designated for halogenated organic solids[1].

• Liquid Waste: If the compound has been dissolved in an organic solvent for reaction purposes, segregate the waste into the "Halogenated Organic Waste" stream, due to the presence of the fluorine atom on the benzene ring. Never mix with aqueous acidic waste.

References

• ChemicalBook. "Chemical Safety Data Sheet MSDS / SDS - Benzenesulfonamide, 2-fluoro-4-hydroxy-". Accessed March 27, 2026. 1

• ChemicalBook. "Benzenesulfonamide, 2-fluoro-4-hydroxy- | 919360-45-5". Accessed March 27, 2026. 2

• Sigma-Aldrich. "2-fluoro-4-hydroxybenzene-1-sulfonamide | 919360-45-5". Accessed March 27, 2026.

• Chemikart. "2-Fluoro-4-hydroxybenzenesulfonamide | ChemScene". Accessed March 27, 2026.

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